2,3-difluoro-6-nitro-N-propylaniline

• CAS: 1250052-21-1

Core Science & Biosynthesis

What are the chemical properties of 2,3-difluoro-6-nitro-N-propylaniline?

An In-Depth Technical Guide to the Chemical Properties and Synthetic Strategy of 2,3-difluoro-6-nitro-N-propylaniline

Abstract

This technical guide provides a comprehensive analysis of the chemical properties, synthetic route, and potential applications of 2,3-difluoro-6-nitro-N-propylaniline. While direct literature on this specific molecule is limited, its characteristics can be reliably extrapolated from its well-documented precursor, 2,3-difluoro-6-nitroaniline, and established principles of organic chemistry. This document is intended for researchers, scientists, and professionals in drug development, offering insights into the molecule's reactivity, spectroscopic signature, and significance as a potential intermediate in the synthesis of complex chemical entities.

Molecular Structure and Physicochemical Properties

2,3-difluoro-6-nitro-N-propylaniline is a substituted aromatic amine. The core structure consists of an aniline ring functionalized with two fluorine atoms at the 2 and 3 positions, a nitro group at the 6 position, and a propyl group attached to the amino nitrogen. The presence of these distinct functional groups imparts a unique combination of electronic and steric properties to the molecule.

The two fluorine atoms and the nitro group are strong electron-withdrawing groups, which significantly decreases the electron density of the aromatic ring and modulates the basicity of the aniline nitrogen.[1] The N-propyl group, in contrast, is an electron-donating group and increases the molecule's lipophilicity.

Table 1: Predicted Physicochemical Properties of 2,3-difluoro-6-nitro-N-propylaniline

Property	Value	Source/Method
Molecular Formula	C₉H₁₀F₂N₂O₂	Calculated
Molecular Weight	216.19 g/mol	Calculated
Appearance	Yellow Solid (Predicted)	Extrapolated[1]
XLogP3	~2.5 - 3.0	Estimated
Hydrogen Bond Donors	1	Calculated
Hydrogen Bond Acceptors	4	Calculated

Properties are estimated based on the structure and data from analogous compounds like 2,3-difluoro-6-nitroaniline.[2]

Synthesis and Reactivity

The most logical and efficient synthesis of 2,3-difluoro-6-nitro-N-propylaniline involves the N-alkylation of its primary amine precursor, 2,3-difluoro-6-nitroaniline. This precursor is a known pharmaceutical intermediate, making it a readily accessible starting material.[1]

Proposed Synthetic Protocol: N-Alkylation

This protocol is adapted from a standard procedure for the N-alkylation of the parent aniline using an alkyl halide.[3] The reaction proceeds via a nucleophilic substitution where the aniline nitrogen attacks the electrophilic carbon of the propyl halide. The use of a weak base like potassium carbonate is crucial to deprotonate the aniline nitrogen, enhancing its nucleophilicity without causing unwanted side reactions.

Experimental Protocol:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine 2,3-difluoro-6-nitroaniline (1.0 eq), potassium carbonate (2.0 eq), and 50 mL of anhydrous acetone.

• Reagent Addition: To the stirring suspension, add 1-bromopropane or 1-iodopropane (1.5 eq) dropwise at room temperature.

• Reaction Execution: Attach a reflux condenser to the flask and heat the mixture to reflux (approx. 56 °C).

• Monitoring: Monitor the reaction's progress using Thin-Layer Chromatography (TLC) with a hexane/ethyl acetate mobile phase. The reaction is anticipated to be complete within 4-8 hours.

• Work-up: After completion, cool the mixture to room temperature. Filter off the solid potassium carbonate and wash it with a small volume of acetone. Concentrate the resulting filtrate under reduced pressure to yield the crude product.

• Purification: Dissolve the crude product in dichloromethane. Wash the organic layer sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Further purification can be achieved by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure N-propylated product.[3]

Workflow for Synthesis

Caption: Proposed workflow for the synthesis of 2,3-difluoro-6-nitro-N-propylaniline.

Reactivity Analysis

The chemical behavior of 2,3-difluoro-6-nitro-N-propylaniline is dictated by its functional groups.

• Nitro Group: As a powerful electron-withdrawing group, the nitro moiety deactivates the aromatic ring towards electrophilic substitution. However, it is a key functional handle for further transformations.[4] It can be readily reduced to an amino group using reagents like SnCl₂/HCl or catalytic hydrogenation (e.g., H₂/Pd-C). This transformation is fundamental in medicinal chemistry for synthesizing more complex heterocyclic systems.

• Aromatic Ring: The combined electron-withdrawing effects of the nitro and fluoro groups make the ring electron-deficient and susceptible to nucleophilic aromatic substitution (SNAAr), particularly at positions activated by the nitro group.

• Aniline Nitrogen: The secondary amine is nucleophilic and can participate in reactions such as acylation or further alkylation. Its basicity is significantly reduced due to the delocalization of the lone pair into the electron-deficient aromatic ring.

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Synthesis pathways for 2,3-difluoro-6-nitro-N-propylaniline.

An In-Depth Technical Guide to the Synthesis of 2,3-difluoro-6-nitro-N-propylaniline

This guide provides a comprehensive overview of scientifically-grounded pathways for the synthesis of 2,3-difluoro-6-nitro-N-propylaniline, a key intermediate in the development of various pharmaceutical and agrochemical compounds.[1] The unique electronic and structural properties imparted by its fluorine and nitro substituents make it a valuable molecular building block.[2] This document is intended for researchers and professionals in drug development and organic synthesis, offering detailed protocols and the underlying chemical principles that govern these transformations.

Strategic Overview: A Two-Stage Approach

The synthesis of the target compound, 2,3-difluoro-6-nitro-N-propylaniline, is most logically approached by functionalizing the commercially available precursor, 2,3-difluoro-6-nitroaniline. The core transformation is the installation of a propyl group onto the primary amine. This guide will detail two robust and field-proven methodologies to achieve this N-propylation:

• Pathway A: Direct N-Alkylation via Nucleophilic Substitution. A classical and straightforward approach involving the reaction of the aniline with a propyl halide in the presence of a base.

• Pathway B: Reductive Amination. An efficient one-pot method that involves the formation of an imine intermediate with propanal, followed by in-situ reduction to the desired secondary amine.

The choice between these pathways may depend on factors such as starting material availability, desired scale, and tolerance for specific reagents and reaction conditions.

Foundational Precursor: 2,3-Difluoro-6-nitroaniline

The starting material, 2,3-difluoro-6-nitroaniline (CAS No: 211693-73-1), is a crystalline solid with a melting point of 115 °C and a molecular weight of 174.11 g/mol .[3][4] While commercially available, its synthesis is typically achieved through electrophilic nitration of a suitable difluoroaromatic precursor, followed by amination, or through fluorination of a corresponding chlorinated nitroaniline. The presence of two electron-withdrawing fluorine atoms and a nitro group significantly decreases the nucleophilicity of the aniline's amino group, a critical factor that necessitates moderately forcing conditions for subsequent N-alkylation reactions.[2]

Pathway A: Direct N-Alkylation with a Propyl Halide

This method proceeds via a classical SN2 nucleophilic substitution mechanism. The lone pair of electrons on the nitrogen atom of 2,3-difluoro-6-nitroaniline attacks the electrophilic carbon of a propyl halide (e.g., 1-iodopropane or 1-bromopropane). A non-nucleophilic base is essential to deprotonate the resulting ammonium salt, regenerating the neutral N-propylated product and driving the reaction to completion.[2]

Causality Behind Experimental Design

• Choice of Solvent: Anhydrous polar aprotic solvents like Dimethylformamide (DMF) or acetone are optimal. They effectively dissolve the aniline and the base while promoting the SN2 mechanism without interfering with the reaction.

• Base Selection: Anhydrous potassium carbonate (K₂CO₃) is a cost-effective and moderately strong base, sufficient to deprotonate the aniline nitrogen after the initial alkylation. Its insolubility in some organic solvents allows for easy removal by filtration post-reaction.[5]

• Reaction Temperature: Heating the reaction to 60-80 °C is necessary to overcome the reduced nucleophilicity of the aniline starting material, thereby achieving a reasonable reaction rate.[2]

Experimental Protocol: N-propylation via Direct Alkylation

Materials and Reagents:

• 2,3-difluoro-6-nitroaniline

• 1-Iodopropane (or 1-Bromopropane)

• Potassium Carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl Acetate

• Hexanes

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and condenser, add 2,3-difluoro-6-nitroaniline (1.0 eq).

• Addition of Base: Add anhydrous potassium carbonate (2.0 eq) to the flask.

• Solvent Addition: Add anhydrous DMF to achieve a concentration of approximately 0.2 M with respect to the aniline.

• Addition of Alkylating Agent: While stirring the suspension, add 1-iodopropane (1.2 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 70 °C and stir for 6-12 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) using a 3:1 hexanes:ethyl acetate eluent.[2][5]

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Dilute with water and transfer to a separatory funnel.

• Extraction: Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic layers and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by silica gel column chromatography, eluting with a hexane/ethyl acetate gradient to obtain pure 2,3-difluoro-6-nitro-N-propylaniline.

Data Summary: Direct N-Alkylation

Parameter	Value/Reagent	Rationale
Aniline Substrate	1.0 eq	Limiting Reagent
Propylating Agent	1.1 - 1.5 eq	Slight excess to ensure complete conversion.[2][5]
Base (K₂CO₃)	2.0 eq	Sufficient to neutralize the generated acid.[5]
Solvent	Anhydrous DMF	Polar aprotic solvent to facilitate SN2 reaction.[2]
Temperature	60 - 80 °C	Overcomes low nucleophilicity of the aniline.[2]
Reaction Time	4 - 12 hours	Monitored by TLC for completion.[2]

Workflow Visualization: Direct N-Alkylation

Caption: Step-by-step workflow for the direct N-alkylation of 2,3-difluoro-6-nitroaniline.

Pathway B: Reductive Amination with Propanal

Reductive amination offers an efficient one-pot alternative for N-alkylation. This process involves the initial reaction of 2,3-difluoro-6-nitroaniline with propanal (propionaldehyde) to form an intermediate imine, which is then reduced in situ to the target N-propylaniline.[6] This method avoids the use of potentially carcinogenic alkyl halides.

Causality Behind Experimental Design

• Imine Formation: The reaction between the primary amine and the aldehyde (propanal) forms a C=N double bond. This step is often acid-catalyzed, but can proceed without an external catalyst.

• Reducing Agent: A mild reducing agent is required to selectively reduce the imine in the presence of the nitro group. A catalytic system using Palladium on Carbon (Pd/C) with a hydrogen source like ammonium formate or hydrogen gas is highly effective for this transformation.[6] Sodium borohydride derivatives could also be employed.

• One-Pot Efficiency: Combining the imine formation and reduction into a single procedural step improves efficiency and reduces waste by eliminating the need to isolate the imine intermediate.

Experimental Protocol: N-propylation via Reductive Amination

Materials and Reagents:

• 2,3-difluoro-6-nitroaniline

• Propanal (Propionaldehyde)

• 10% Palladium on Carbon (Pd/C)

• Ammonium Formate

• Methanol, anhydrous

• Ethyl Acetate

• Saturated Sodium Bicarbonate Solution

• Celite

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2,3-difluoro-6-nitroaniline (1.0 eq) and anhydrous methanol (approx. 10 mL/g of aniline).

• Aldehyde Addition: Add propanal (1.5 eq) to the solution and stir for 30 minutes at room temperature to facilitate imine formation.

• Catalyst and H₂ Source: Carefully add 10% Pd/C (0.1 eq) followed by ammonium formate (3.0 eq) in portions.

• Reaction: Heat the mixture to reflux (approx. 65 °C) and monitor the reaction by TLC. The reaction is typically complete within 2-4 hours.

• Filtration: Cool the reaction to room temperature and filter through a pad of Celite to remove the Pd/C catalyst. Wash the pad with methanol.

• Concentration: Concentrate the filtrate under reduced pressure to remove the methanol.

• Work-up: Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Drying and Purification: Dry the organic layer over anhydrous magnesium or sodium sulfate, filter, concentrate, and purify by silica gel column chromatography as described in Pathway A.

Data Summary: Reductive Amination

Parameter	Value/Reagent	Rationale
Aniline Substrate	1.0 eq	Limiting Reagent
Aldehyde (Propanal)	1.5 eq	Drives imine formation.
Catalyst (10% Pd/C)	0.1 eq	Catalyzes the in-situ reduction of the imine.[6]
H₂ Source	Ammonium Formate (3.0 eq)	In-situ hydrogen donor for the catalytic reduction.[6]
Solvent	Anhydrous Methanol	Effective solvent for reactants and reagents.[6]
Temperature	Reflux (~65 °C)	Promotes both imine formation and reduction.
Reaction Time	2 - 4 hours	Generally faster than direct alkylation.

Workflow Visualization: Reductive Amination

Caption: Step-by-step workflow for the reductive amination of 2,3-difluoro-6-nitroaniline.

Safety and Hazard Considerations

All experimental work should be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

• 2,3-Difluoro-6-nitroaniline: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation.[2][4]

• Alkyl Halides (1-Iodopropane): Many alkyl halides are toxic, flammable, and/or carcinogenic. Handle with extreme care.[2]

• Dimethylformamide (DMF): A combustible liquid that can be harmful if inhaled or absorbed through the skin. It is a known reproductive toxin.[2]

• Palladium on Carbon (Pd/C): Flammable solid, particularly when dry or saturated with hydrogen. Handle with care.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Conclusion

The synthesis of 2,3-difluoro-6-nitro-N-propylaniline can be reliably achieved from its primary aniline precursor via two primary methods: direct N-alkylation and reductive amination. Direct alkylation is a robust, classical method, while reductive amination provides a more efficient one-pot alternative that avoids the use of alkyl halides. The choice of pathway will be guided by laboratory-specific constraints and objectives. The protocols and principles detailed in this guide provide a solid foundation for researchers to successfully synthesize this valuable chemical intermediate.

References

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An In-depth Technical Guide to 2,3-difluoro-6-nitro-N-propylaniline: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-difluoro-6-nitro-N-propylaniline is a substituted aromatic amine of significant interest in medicinal chemistry and materials science. The presence of two electron-withdrawing fluorine atoms and a nitro group on the aniline scaffold imparts unique electronic and steric properties, making it a valuable intermediate for the synthesis of complex molecular architectures. This guide provides a comprehensive overview of 2,3-difluoro-6-nitro-N-propylaniline, with a focus on its synthesis from the readily available precursor, 2,3-difluoro-6-nitroaniline, its predicted physicochemical and spectroscopic properties, and its potential applications in research and development. While a dedicated CAS number for 2,3-difluoro-6-nitro-N-propylaniline is not prominently available, its synthesis and characterization follow well-established chemical principles. The CAS number for the parent amine, 2,3-difluoro-6-nitroaniline, is 211693-73-1[1].

Physicochemical and Spectroscopic Profile

Below is a summary of the key physicochemical properties of the precursor, 2,3-difluoro-6-nitroaniline, and the predicted properties for the target compound, 2,3-difluoro-6-nitro-N-propylaniline.

Property	2,3-difluoro-6-nitroaniline (Precursor)	2,3-difluoro-6-nitro-N-propylaniline (Target Compound - Predicted)
CAS Number	211693-73-1[1]	Not readily available
Molecular Formula	C₆H₄F₂N₂O₂[1]	C₉H₁₀F₂N₂O₂
Molecular Weight	174.10 g/mol [1]	216.19 g/mol
Appearance	Light yellow powder	Expected to be a yellow to orange solid
Melting Point	115 °C	Expected to be in a similar or slightly lower range
Solubility	Soluble in common organic solvents like acetone, dichloromethane	Expected to have good solubility in common organic solvents

Spectroscopic Data

Detailed spectroscopic data for 2,3-difluoro-6-nitro-N-propylaniline is not publicly available. However, based on the analysis of its structural analogue, 3-nitro-N-propylaniline[2], and general principles of spectroscopy, the following characteristics can be predicted:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the propyl group (a triplet for the terminal methyl group, a sextet for the methylene group adjacent to the methyl, and a triplet for the methylene group attached to the nitrogen). The aromatic region would display complex multiplets due to the fluorine and nitro group substitutions.

• ¹³C NMR: The carbon NMR spectrum will show distinct peaks for the three carbons of the propyl group and the six aromatic carbons, with their chemical shifts influenced by the fluorine and nitro substituents.

• IR Spectroscopy: The infrared spectrum would exhibit characteristic absorption bands for the N-H stretching of the secondary amine, C-H stretching of the alkyl and aromatic groups, N-O stretching of the nitro group, and C-F stretching.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound.

Synthesis of 2,3-difluoro-6-nitro-N-propylaniline

The most direct and common method for the synthesis of 2,3-difluoro-6-nitro-N-propylaniline is the N-alkylation of 2,3-difluoro-6-nitroaniline with a propyl halide.

Reaction Principle

The N-alkylation of 2,3-difluoro-6-nitroaniline is a nucleophilic substitution reaction. The nitrogen atom of the aniline acts as a nucleophile and attacks the electrophilic carbon of the propyl halide. A weak base, such as potassium carbonate, is used to neutralize the hydrohalic acid formed during the reaction, driving the equilibrium towards the product. The electron-withdrawing nature of the fluoro and nitro groups decreases the nucleophilicity of the aniline nitrogen, which may necessitate slightly elevated temperatures to achieve a reasonable reaction rate[3].

Caption: Synthesis workflow for 2,3-difluoro-6-nitro-N-propylaniline.

Experimental Protocol

This protocol is adapted from a general procedure for the N-alkylation of 2,3-difluoro-6-nitroaniline[4].

Materials and Equipment:

• 2,3-difluoro-6-nitroaniline

• Propyl iodide (or propyl bromide)

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous acetone

• Dichloromethane (DCM)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer with heating mantle

• Condenser

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine 2,3-difluoro-6-nitroaniline (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous acetone (50 mL).

• Addition of Alkylating Agent: To the stirring suspension, add propyl iodide (1.5 eq) dropwise at room temperature.

• Reaction: Attach a condenser to the flask and heat the reaction mixture to reflux (approximately 56 °C for acetone). Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Filter the solid potassium carbonate and wash it with a small amount of acetone.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Dissolve the crude product in dichloromethane (50 mL) and transfer it to a separatory funnel.

  • Wash the organic layer with water (2 x 30 mL) and then with brine (30 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2,3-difluoro-6-nitro-N-propylaniline.

  • Further purification can be achieved by column chromatography on silica gel if necessary.

Safety and Handling

Aromatic nitro compounds are a class of chemicals that require careful handling due to their potential toxicity. Overexposure to these compounds can lead to various health issues[5].

• General Precautions: Work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Toxicity: Aromatic nitro compounds can be toxic if inhaled, ingested, or absorbed through the skin. They are listed as priority pollutants by the U.S. Environmental Protection Agency[6].

• Handling: Avoid creating dust or aerosols. Prevent contact with skin and eyes. In case of contact, wash the affected area immediately with plenty of water.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials.

Alkylating agents such as propyl iodide are also hazardous and should be handled with care. They are typically volatile and can be irritants.

Potential Applications

The unique substitution pattern of 2,3-difluoro-6-nitro-N-propylaniline makes it a promising building block in several areas of chemical research:

• Medicinal Chemistry: The difluoro-nitro-aniline moiety can be a key pharmacophore in the design of novel therapeutic agents. The fluorine atoms can enhance metabolic stability and binding affinity, while the nitro group can be a precursor to an amino group, which is a common site for further functionalization in drug discovery.

• Materials Science: The electron-deficient aromatic ring makes this compound suitable for the synthesis of novel organic electronic materials, such as those used in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

• Agrochemicals: Substituted anilines are a common feature in many herbicides and pesticides. The specific substitution pattern of this compound could be explored for the development of new agrochemicals.

Conclusion

2,3-difluoro-6-nitro-N-propylaniline, while not having a readily available CAS number, is an accessible and valuable synthetic intermediate. Its preparation via N-alkylation of 2,3-difluoro-6-nitroaniline is straightforward, and its unique electronic and steric properties make it a compound of high interest for researchers in drug development and materials science. Adherence to proper safety protocols is essential when handling this and related aromatic nitro compounds.

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Molecular weight and formula of 2,3-difluoro-6-nitro-N-propylaniline.

An In-Depth Technical Guide to 2,3-Difluoro-6-Nitro-N-Propylaniline for Researchers and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of 2,3-difluoro-6-nitro-N-propylaniline, a fluorinated aromatic compound with significant potential in medicinal chemistry and materials science. This document details its chemical properties, a proposed synthetic pathway with mechanistic insights, potential applications, and essential safety and handling protocols. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the foundational knowledge required to effectively utilize this compound in their research endeavors.

Core Chemical Identity and Physicochemical Properties

2,3-Difluoro-6-nitro-N-propylaniline is a derivative of 2,3-difluoro-6-nitroaniline, featuring a propyl group attached to the nitrogen atom. The introduction of the N-propyl group modifies the molecule's lipophilicity and steric profile, which can be of significant interest in the context of drug design and molecular recognition studies.

The molecular formula of the parent compound, 2,3-difluoro-6-nitroaniline, is C₆H₄F₂N₂O₂ with a molecular weight of 174.10 g/mol .[1] By incorporating an N-propyl group (C₃H₇) and removing one hydrogen atom from the aniline nitrogen, we can determine the molecular characteristics of the target compound.

Calculated Molecular Formula: C₉H₁₀F₂N₂O₂

Calculated Molecular Weight: 216.19 g/mol

A summary of the key physicochemical properties is presented in the table below. It is important to note that while some properties are derived from the parent compound, others are estimated based on the structural modifications.

Property	Value	Source / Method
Molecular Formula	C₉H₁₀F₂N₂O₂	Calculation
Molecular Weight	216.19 g/mol	Calculation
Appearance	Expected to be a yellow solid	[2]
Parent Compound Formula	C₆H₄F₂N₂O₂	[1]
Parent Compound MW	174.10 g/mol	[1]

Synthesis of 2,3-Difluoro-6-Nitro-N-Propylaniline: A Proposed Experimental Protocol

The synthesis of 2,3-difluoro-6-nitro-N-propylaniline can be logically achieved through the N-alkylation of its precursor, 2,3-difluoro-6-nitroaniline. This reaction is a standard synthetic transformation in organic chemistry. A plausible synthetic route is outlined below, with a detailed experimental protocol adapted from a similar N-alkylation procedure.[3]

Proposed Synthetic Pathway

The synthesis involves the reaction of 2,3-difluoro-6-nitroaniline with a propylating agent, such as 1-bromopropane or 1-iodopropane, in the presence of a suitable base to facilitate the nucleophilic substitution reaction at the nitrogen atom.

Caption: Proposed workflow for the synthesis of 2,3-difluoro-6-nitro-N-propylaniline.

Step-by-Step Experimental Protocol

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2,3-difluoro-6-nitroaniline (1.0 equivalent), potassium carbonate (2.0 equivalents), and anhydrous acetone (50 mL).[3]

• Addition of Alkylating Agent: To the stirring suspension, add 1-bromopropane (1.5 equivalents) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 56-60°C). Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate). The reaction is anticipated to be complete within 4-8 hours.[3]

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Filter the solid potassium carbonate and wash it with a small amount of acetone. Concentrate the filtrate under reduced pressure to obtain the crude product.[3]

• Purification: Dissolve the crude product in a suitable organic solvent like dichloromethane and transfer it to a separatory funnel. Wash the organic layer with water and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Further purification can be achieved by column chromatography on silica gel.[3]

Potential Applications in Research and Development

While specific applications of 2,3-difluoro-6-nitro-N-propylaniline are not extensively documented, its structural motifs suggest its utility in several areas of chemical research, particularly in drug discovery and materials science.

• Pharmaceutical Intermediates: Fluorinated anilines are valuable building blocks in the synthesis of various drug molecules.[2] The presence of fluorine atoms can enhance metabolic stability, binding affinity, and bioavailability of drug candidates.

• Agrochemicals: Nitroaromatic compounds have been utilized in the development of pesticides and herbicides.[4]

• Materials Science: The unique electronic properties imparted by the fluorine and nitro groups make this compound a potential candidate for the synthesis of specialty materials, such as dyes and polymers with specific optical or electronic properties.[2]

Safety and Handling

Given the absence of a specific safety data sheet for 2,3-difluoro-6-nitro-N-propylaniline, it is prudent to handle this compound with the same precautions as for structurally related and potentially hazardous chemicals. The safety profile can be inferred from data on similar compounds like 2,3-difluoro-6-nitroaniline and other nitroanilines.

The parent compound, 2,3-difluoro-6-nitroaniline, is classified with several GHS hazard statements. It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1] Similar hazards are expected for the N-propyl derivative.

GHS Hazard Statement (Inferred)	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Recommended Handling Procedures:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

• Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations.

Analytical Characterization

The identity and purity of synthesized 2,3-difluoro-6-nitro-N-propylaniline should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and ¹⁹F NMR will be instrumental in confirming the structure, particularly the presence and connectivity of the propyl group and the fluorine atoms.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the N-H (if any secondary amine is present as an impurity), C-H, NO₂, and C-F bonds.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.

Conclusion

2,3-Difluoro-6-nitro-N-propylaniline represents a valuable, yet under-explored, chemical entity with significant potential as a building block in the synthesis of novel pharmaceuticals and functional materials. This guide provides a foundational understanding of its chemical properties, a plausible and detailed synthetic route, and crucial safety information. It is our hope that this document will serve as a useful resource for researchers embarking on studies involving this and related compounds.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Profile of 2,3-Difluoro-6-nitroaniline: A Supplier's Insight.
• Google Patents. (2020). CN111646907A - Preparation method of 2, 3-dichloro-6-nitroaniline.
• PubChem. (n.d.). 2,3-Difluoro-6-nitroaniline | C6H4F2N2O2.
• Benchchem. (n.d.). Application Notes and Protocols for the Laboratory Synthesis of N-Ethyl-2,3-difluoro-6-nitroaniline.

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An In-depth Technical Guide to the Physical Properties of 2,3-difluoro-6-nitro-N-propylaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical properties of 2,3-difluoro-6-nitro-N-propylaniline, a compound of interest in medicinal chemistry and materials science. As a Senior Application Scientist, this document synthesizes theoretical knowledge with practical, field-proven methodologies for the characterization of this and similar novel chemical entities.

Chemical Identity and Structural Elucidation

2,3-difluoro-6-nitro-N-propylaniline is a substituted aniline derivative. The presence of two fluorine atoms and a nitro group on the aromatic ring, combined with an N-propyl substituent, imparts unique electronic and steric characteristics that are crucial for its application as a building block in the synthesis of more complex molecules.[1]

Below is a summary of its key identifiers:

Identifier	Value	Source
CAS Number	1250052-21-1	[2]
Molecular Formula	C9H10F2N2O2	[2]
Molecular Weight	216.19 g/mol	[2]
IUPAC Name	2,3-difluoro-6-nitro-N-propylaniline	N/A

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Caption: Chemical structure of 2,3-difluoro-6-nitro-N-propylaniline.

Predicted Physical Properties

Physical Property	Predicted Value/Observation	Rationale/Notes
Appearance	Yellow to orange solid or oil	The chromophore of the nitroaniline parent compound suggests a colored substance. The N-alkylation may result in a lower melting point, potentially rendering it an oil at room temperature.
Melting Point	Lower than the precursor	N-alkylation can disrupt crystal lattice packing, leading to a lower melting point.
Boiling Point	> 284 °C (at 760 Torr)	The boiling point is expected to be higher than that of 2,3-difluoro-6-nitroaniline due to the increased molecular weight.
Solubility	Soluble in common organic solvents (e.g., acetone, ethyl acetate, dichloromethane). Sparingly soluble in non-polar solvents (e.g., hexanes). Insoluble in water.	The molecule has both polar (nitro, amine) and non-polar (aromatic ring, propyl chain) regions, suggesting solubility in a range of organic solvents.

Synthesis via Reductive Amination

A plausible and efficient synthetic route to 2,3-difluoro-6-nitro-N-propylaniline is the reductive amination of its precursor, 2,3-difluoro-6-nitroaniline, with propanal. This method avoids the potential for over-alkylation that can occur with direct alkylation methods.[3]

Caption: Workflow for the synthesis of 2,3-difluoro-6-nitro-N-propylaniline.

Experimental Determination of Physical Properties

Accurate determination of the physical properties of a novel compound is essential for its characterization, purification, and application. The following section outlines standard, reliable protocols for these measurements.

Caption: Experimental workflow for physical property determination.

The melting point provides a quick and effective assessment of a solid compound's purity. A sharp melting range (typically 0.5-1.0 °C) is indicative of a pure substance.

Protocol:

• Sample Preparation: Ensure the sample is completely dry and finely powdered.

• Capillary Loading: Load a small amount of the powdered sample into a capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube in a melting point apparatus.

• Heating: Heat the sample rapidly to about 10-15 °C below the expected melting point, then reduce the heating rate to 1-2 °C per minute.

• Observation: Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.

For compounds that may decompose at their atmospheric boiling point or have very high boiling points, determination under reduced pressure is necessary.

Protocol:

• Apparatus Setup: Assemble a micro-boiling point apparatus or a simple distillation setup.

• Sample Addition: Place a small amount of the liquid sample (or molten solid) into the boiling tube.

• Pressure Reduction: Connect the apparatus to a vacuum source and reduce the pressure to a known, stable value.

• Heating: Gently heat the sample until a steady stream of bubbles emerges from the capillary tube.

• Temperature Reading: Stop heating and observe the temperature. The boiling point is the temperature at which the liquid just begins to re-enter the capillary tube as it cools.

• Pressure Correction: Record the observed boiling point and the pressure. If necessary, use a nomograph to correct the boiling point to standard pressure.

Understanding a compound's solubility is crucial for choosing appropriate solvents for reactions, purification, and formulation.

Protocol:

• Sample Preparation: Place a small, consistent amount of the compound (e.g., 10 mg) into a series of small test tubes.

• Solvent Addition: To each test tube, add a small, measured volume of a different solvent (e.g., 1 mL). A range of solvents with varying polarities should be used (e.g., water, methanol, acetone, ethyl acetate, dichloromethane, toluene, hexanes).

• Observation: Agitate the mixture and observe whether the solid dissolves completely, partially, or not at all at room temperature.

• Heating (Optional): If the compound is insoluble at room temperature, gently heat the mixture to determine if solubility increases with temperature.

• Classification: Classify the compound's solubility in each solvent as soluble, sparingly soluble, or insoluble.

Safety and Handling

The precursor, 2,3-difluoro-6-nitroaniline, is classified as harmful if swallowed, in contact with skin, or if inhaled. It is also known to cause skin and serious eye irritation and may cause respiratory irritation.[4][5] It is prudent to assume that 2,3-difluoro-6-nitro-N-propylaniline possesses similar hazards. Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be carried out in a well-ventilated fume hood.

Conclusion

This technical guide provides a foundational understanding of the physical properties of 2,3-difluoro-6-nitro-N-propylaniline. While experimental data is currently limited, the predicted properties and detailed experimental protocols herein offer a robust framework for researchers to characterize this and other novel compounds with scientific rigor. The proposed synthetic route via reductive amination presents a reliable method for its preparation, enabling further investigation into its potential applications.

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• Google Patents.

• Chemistry LibreTexts. 6.2B: Step-by-Step Procedures for Boiling Point Determination. [Link]

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• Royal Society of Chemistry. Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. [Link]

• MDPI. Probing the Reaction Mechanisms of 3,5-Difluoro-2,4,6-Trinitroanisole (DFTNAN) through a Comparative Study with Trinitroanisole (TNAN). [Link]

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• DETERMINATION OF MELTING POINTS. [Link]

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• Experiment 1: Melting-point Determinations. [Link]

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A Comprehensive Technical Guide to 2,3-Difluoro-6-nitro-N-propylaniline: Synthesis, Properties, and Applications

Abstract

This technical guide provides an in-depth analysis of 2,3-difluoro-6-nitro-N-propylaniline, a fluorinated aromatic amine of significant interest in medicinal chemistry and materials science. The document elucidates the compound's chemical identity, physicochemical properties, and a detailed, field-proven protocol for its synthesis via N-alkylation of its precursor, 2,3-difluoro-6-nitroaniline. The rationale behind the synthetic methodology, including the choice of reagents and reaction conditions, is discussed to provide a comprehensive understanding for researchers. Furthermore, this guide explores the potential applications of this class of compounds in drug development, supported by authoritative references. Safety protocols and handling guidelines are also presented to ensure safe laboratory practice. This document is intended for researchers, scientists, and professionals in drug development seeking a thorough understanding of this valuable chemical entity.

Introduction and Chemical Identity

2,3-Difluoro-6-nitro-N-propylaniline is a substituted aniline derivative characterized by the presence of two fluorine atoms and a nitro group on the benzene ring, with a propyl group attached to the amino nitrogen. The electron-withdrawing nature of the fluoro and nitro substituents significantly influences the electronic properties of the aromatic ring and the nucleophilicity of the amine, making it a versatile intermediate in organic synthesis.[1] These structural features are often sought after in the design of bioactive molecules to modulate properties such as metabolic stability, lipophilicity, and binding affinity.[2][3]

The formal IUPAC name for this compound is N-(2,3-difluoro-6-nitrophenyl)propan-1-amine . However, it is commonly referred to by the semi-systematic name 2,3-difluoro-6-nitro-N-propylaniline.

Physicochemical and Computed Properties

A summary of the key identifiers and physicochemical properties for 2,3-difluoro-6-nitro-N-propylaniline and its parent compound, 2,3-difluoro-6-nitroaniline, is provided below. The data for the N-propyl derivative is sourced from chemical suppliers, while the data for the parent aniline is from the PubChem database, providing a baseline for comparison.[4][5]

Property	2,3-Difluoro-6-nitro-N-propylaniline	2,3-Difluoro-6-nitroaniline (Parent Compound)
CAS Number	1250052-21-1[4]	211693-73-1[5]
Molecular Formula	C₉H₁₀F₂N₂O₂[4]	C₆H₄F₂N₂O₂[5]
Molecular Weight	216.19 g/mol [4]	174.10 g/mol [5]
SMILES	CCCNC1=C(=O)C=CC(F)=C1F[4]	C1=CC(=C(C(=C1[O-])N)F)F[5]
InChIKey	Not available	DIPGYZSCGXBTEU-UHFFFAOYSA-N[5]
XLogP3 (Computed)	Not available	1.8[5]
Hydrogen Bond Donor Count	1	1[5]
Hydrogen Bond Acceptor Count	4	5[5]
Rotatable Bond Count	3	1[5]

Synthesis of 2,3-Difluoro-6-nitro-N-propylaniline

The synthesis of 2,3-difluoro-6-nitro-N-propylaniline is most effectively achieved through the N-alkylation of its primary amine precursor, 2,3-difluoro-6-nitroaniline. This reaction is a nucleophilic substitution where the nitrogen atom of the aniline attacks the electrophilic carbon of an alkyl halide.[1] The protocol described here is adapted from a well-established procedure for the analogous N-ethylation of the same substrate and is a robust method for laboratory-scale synthesis.[6]

Rationale for Experimental Design

• Choice of Substrate: 2,3-difluoro-6-nitroaniline serves as the readily available starting material. The electron-withdrawing groups on the aromatic ring decrease the nucleophilicity of the amino group, which necessitates moderately forcing reaction conditions to achieve a good yield.[1]

• Alkylating Agent: 1-Iodopropane (or 1-bromopropane) is an effective propylating agent. Iodides are generally more reactive than bromides or chlorides in SN2 reactions due to iodide being a better leaving group. An excess of the alkylating agent is used to drive the reaction to completion.

• Base: Anhydrous potassium carbonate (K₂CO₃) is used as a mild, non-nucleophilic base. Its role is to deprotonate the ammonium salt formed after the initial alkylation, regenerating the neutral secondary amine and preventing the formation of a quaternary ammonium salt as a side product.[1][6] The heterogeneous nature of the reaction in acetone is effective and allows for easy removal of the base by filtration.

• Solvent: Anhydrous acetone is an excellent choice of solvent as it is polar aprotic, which favors SN2 reactions. It readily dissolves the organic reactants while being inert to the reaction conditions. Its relatively low boiling point (56 °C) allows for the reaction to be conducted at a gentle reflux with easy removal post-reaction.[6]

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 2,3-difluoro-6-nitro-N-propylaniline.

Step-by-Step Synthesis Protocol

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2,3-difluoro-6-nitroaniline (1.0 equivalent), anhydrous potassium carbonate (2.0 equivalents), and anhydrous acetone (approximately 50 mL for every gram of aniline).[6]

  • Stir the resulting suspension at room temperature.

• Addition of Alkylating Agent:

  • Slowly add 1-iodopropane (1.5 equivalents) to the stirring suspension dropwise using a syringe or dropping funnel.[6] An exothermic reaction may be observed.

• Reaction:

  • Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 56 °C) using a heating mantle.

  • Maintain the reflux for 4-6 hours. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) using a suitable mobile phase (e.g., 9:1 Hexane:Ethyl Acetate) until the starting aniline spot is consumed.[6]

• Work-up:

  • Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

  • Filter the solid potassium carbonate using a Buchner funnel and wash the solid cake with a small amount of fresh acetone.

  • Combine the filtrates and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.[6]

• Purification:

  • Dissolve the crude residue in dichloromethane (DCM).

  • Transfer the DCM solution to a separatory funnel and wash sequentially with water and then with a saturated sodium chloride solution (brine) to remove any remaining inorganic impurities.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • If necessary, purify the crude product further using silica gel column chromatography, eluting with a gradient of hexane and ethyl acetate to obtain the pure 2,3-difluoro-6-nitro-N-propylaniline.

Applications and Research Interest

Substituted anilines are a cornerstone in medicinal chemistry due to their prevalence in the core structures of many therapeutic agents.[2] The introduction of fluorine atoms and N-alkylation are common strategies to fine-tune the pharmacological profile of drug candidates.

• Modulation of Physicochemical Properties: N-alkylation, such as the introduction of a propyl group, generally increases the lipophilicity (logP) of a molecule. This can enhance membrane permeability and bioavailability, which are critical parameters in drug design.[3]

• Metabolic Stability: The aniline moiety can be susceptible to metabolic oxidation. Strategic placement of fluorine atoms can block sites of metabolism, thereby increasing the metabolic stability and half-life of a drug.[2]

• Bioisosterism: The aniline scaffold is a versatile platform for creating bioisosteres, where modifications are made to improve potency, selectivity, or reduce toxicity while maintaining the desired biological activity.[7]

• Kinase Inhibitors: Many kinase inhibitors developed for cancer therapy feature a substituted aniline core, which often plays a crucial role in binding to the target kinase.[8] The specific substitution pattern on the aniline ring dictates the inhibitor's selectivity and potency.[8]

While specific biological activities for 2,3-difluoro-6-nitro-N-propylaniline are not extensively reported in the public domain, its structural motifs suggest it is a valuable intermediate for the synthesis of novel compounds for screening in various drug discovery programs.

Safety and Handling

No specific GHS hazard data is available for 2,3-difluoro-6-nitro-N-propylaniline. However, based on the known hazards of its precursor, 2,3-difluoro-6-nitroaniline, appropriate safety precautions must be taken.[5]

• GHS Hazard Statements for 2,3-Difluoro-6-nitroaniline:

  • H302: Harmful if swallowed.[5]

  • H315: Causes skin irritation.[5]

  • H319: Causes serious eye irritation.[5]

  • H335: May cause respiratory irritation.[5]

• Recommended Precautions:

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

  • Avoid inhalation of dust and vapors.

  • Avoid contact with skin and eyes.

  • In case of accidental exposure, seek immediate medical attention.

Conclusion

2,3-Difluoro-6-nitro-N-propylaniline is a synthetically accessible and valuable building block for chemical and pharmaceutical research. The N-alkylation protocol detailed in this guide provides a reliable method for its preparation from its aniline precursor. The unique combination of substituents on the aromatic ring makes this compound and its derivatives promising candidates for the development of novel therapeutic agents and advanced materials. As with all chemical research, adherence to strict safety protocols is paramount when handling this and related compounds.

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A Technical Guide to the Predicted Reactivity of 2,3-difluoro-6-nitro-N-propylaniline

Abstract

This technical guide provides an in-depth analysis of the predicted chemical reactivity of 2,3-difluoro-6-nitro-N-propylaniline, a polysubstituted aniline with significant potential as a building block in medicinal and materials chemistry. The molecule's reactivity is governed by the complex interplay of a potent electron-donating group (the N-propylamino moiety), a strong electron-withdrawing group (the nitro moiety), and two moderately deactivating fluoro groups. This document dissects the electronic and steric landscape of the aromatic ring to forecast its behavior in key synthetic transformations, including electrophilic aromatic substitution (EAS), nucleophilic aromatic substitution (SNAr), and reactions involving its peripheral functional groups. We present a logical framework for predicting regioselectivity, supported by established principles of physical organic chemistry, and provide actionable, detailed protocols for representative synthetic applications.

Introduction: A Molecule of Strategic Importance

The strategic incorporation of fluorine into pharmacologically active molecules is a cornerstone of modern drug design, often leading to enhanced metabolic stability, binding affinity, and bioavailability.[1][2][3] 2,3-difluoro-6-nitro-N-propylaniline is a chemical intermediate of considerable interest, embodying several key structural motifs: a nucleophilic aniline core, the metabolically robust C-F bond, and a versatile nitro group that can be readily transformed into other functionalities.[4] Its unique substitution pattern—featuring competing electronic effects on a constrained aromatic ring—presents both challenges and opportunities for synthetic chemists. This guide serves to elucidate the probable reaction pathways of this molecule, providing researchers with the predictive insights necessary to harness its synthetic potential effectively.

Molecular Structure and Electronic Landscape

The reactivity of an aromatic compound is dictated by the electronic nature of its substituents. In 2,3-difluoro-6-nitro-N-propylaniline, four distinct groups vie for electronic control of the benzene ring. Their individual and collective influences are paramount to predicting reaction outcomes.

Analysis of Substituent Effects

The directing and activating/deactivating properties of each substituent are summarized below.

Substituent	Position	Type	Inductive Effect (-I) / Resonance Effect (±M)	Directing Effect (EAS)	Overall Ring Effect
-NH-propyl	C1	Electron-Donating	-I (weak), +M (strong)	Ortho, Para	Activating
-F	C2	Electron-Withdrawing	-I (strong), +M (weak)	Ortho, Para	Deactivating (weak)
-F	C3	Electron-Withdrawing	-I (strong), +M (weak)	Ortho, Para	Deactivating (weak)
-NO₂	C6	Electron-Withdrawing	-I (strong), -M (strong)	Meta	Deactivating (strong)

The N-propylamino group is the most powerful activating group, donating electron density into the ring via resonance (+M effect).[5] Conversely, the nitro group is a potent deactivating group, withdrawing density through both resonance (-M) and induction (-I).[6][7] The fluoro groups are unique; they are deactivating due to a strong inductive withdrawal (-I) but are ortho-, para-directing because of a weak resonance donation (+M) effect.[8][9][10]

Caption: Dominant electronic effects of substituents.

Predicted Reactivity Profile: A Trifurcated Pathway

We predict three primary avenues of reactivity for 2,3-difluoro-6-nitro-N-propylaniline: electrophilic attack on the aromatic ring, nucleophilic displacement of a substituent, and chemical modification of the existing functional groups.

Electrophilic Aromatic Substitution (EAS)

In molecules with multiple substituents, the directing effect is typically controlled by the most powerful activating group.[11] In this case, the N-propylamino group dictates the regiochemical outcome.

• Regioselectivity Analysis: The N-propylamino group at C1 directs incoming electrophiles to its ortho (C2, C6) and para (C4) positions.

  • The C2 and C6 positions are already substituted.

  • The C4 position is therefore the overwhelmingly favored site for electrophilic attack.

• Consensus of Directing Effects: The other substituents also favor or weakly oppose substitution at C4.

  • -F at C3: Directs ortho (to C2, C4) and para (to C6). It actively directs toward C4.

  • -NO₂ at C6: Directs meta (to C2, C4). It also directs toward C4.

  • -F at C2: Directs ortho (to C1, C3) and para (to C5). It does not favor C4.

• Predicted Outcome: Electrophilic substitution will occur selectively at the C4 position. However, due to the strong deactivating presence of the nitro and two fluoro groups, the overall reaction rate will be sluggish, likely requiring forcing conditions (e.g., elevated temperatures, strong Lewis acids).

Caption: Consensus directing effects for electrophilic aromatic substitution.

Experimental Protocol: Bromination at C4

This protocol is predictive, designed to overcome the deactivated nature of the ring while ensuring selectivity.

• Reaction Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂), dissolve 2,3-difluoro-6-nitro-N-propylaniline (1.0 eq.) in a suitable solvent such as glacial acetic acid or a chlorinated solvent (e.g., 1,2-dichloroethane).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add N-Bromosuccinimide (NBS) (1.1 eq.) portion-wise over 15 minutes.

• Catalysis (if necessary): If the reaction is sluggish as monitored by TLC, a catalytic amount of a mild Lewis acid (e.g., iron(III) bromide, 0.1 eq.) can be added.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. Monitor progress by TLC or LC-MS. Gentle heating (40-50 °C) may be required to drive the reaction to completion.

• Workup: Upon completion, pour the reaction mixture into a saturated aqueous solution of sodium thiosulfate to quench any remaining bromine. Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield 4-bromo-2,3-difluoro-6-nitro-N-propylaniline.

Nucleophilic Aromatic Substitution (SNAr)

The presence of a strong electron-withdrawing nitro group makes the ring electron-deficient and thus highly susceptible to nucleophilic attack. This reaction pathway is often the most efficient for modifying such electron-poor aromatic systems.

• Leaving Group Analysis: The molecule contains two potential leaving groups: the fluoro substituents. In SNAr, fluoride is an excellent leaving group because the C-F bond cleavage is not the rate-determining step; rather, the initial attack of the nucleophile is.[12][13]

• Regioselectivity Analysis: SNAr is greatly accelerated when the leaving group is positioned ortho or para to a strong electron-withdrawing group, which can stabilize the intermediate Meisenheimer complex.[12][14]

  • -F at C2: This fluorine is para to the strongly withdrawing -NO₂ group at C6. This is a highly activated position for SNAr.

  • -F at C3: This fluorine is meta to the -NO₂ group. This position is significantly less activated for SNAr.[12]

• Predicted Outcome: Nucleophilic attack will occur selectively at the C2 position, leading to the displacement of the fluoride ion.

Caption: Predicted workflow for nucleophilic aromatic substitution (SNAr).

Experimental Protocol: Methoxylation at C2

This protocol describes a classic SNAr reaction using a common nucleophile.

• Reaction Setup: To a solution of 2,3-difluoro-6-nitro-N-propylaniline (1.0 eq.) in anhydrous dimethylformamide (DMF), add sodium methoxide (1.5 eq.) at room temperature under an inert atmosphere.

• Reaction: Stir the reaction mixture at room temperature. The reaction is typically rapid and can be monitored by the disappearance of the starting material on a TLC plate. If necessary, the reaction can be gently heated (50-60 °C) to ensure completion.

• Workup: Once the reaction is complete, pour the mixture into ice-cold water to precipitate the product. Filter the solid, wash thoroughly with water to remove inorganic salts, and dry under vacuum.

• Purification: If required, the crude product can be recrystallized from a suitable solvent system (e.g., ethanol/water) or purified by column chromatography to yield 2-methoxy-3-fluoro-6-nitro-N-propylaniline.

Reactions of the Functional Groups

The nitro and amino functionalities offer further handles for synthetic modification.

• Reduction of the Nitro Group: The nitro group can be selectively reduced to an amine using various methods, such as catalytic hydrogenation (e.g., H₂/Pd-C) or metal-acid systems (e.g., Sn/HCl).[15][16] This transformation is profound, converting a powerful deactivating group into a strong activating group, which would completely alter the molecule's subsequent EAS reactivity.[7]

• Modification of the Amino Group: The secondary amine is nucleophilic and can undergo further reactions such as acylation with acyl chlorides or alkylation with alkyl halides. A protocol for a similar N-alkylation is well-established.[17]

Experimental Protocol: Reduction of the Nitro Group

• Reaction Setup: In a hydrogenation vessel, combine 2,3-difluoro-6-nitro-N-propylaniline (1.0 eq.), palladium on carbon (10 wt%, 5 mol%), and a solvent such as methanol or ethyl acetate.

• Reaction: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (typically 50 psi) and stir vigorously at room temperature until hydrogen uptake ceases (usually 4-12 hours).

• Workup: Carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 3,4-difluoro-N¹-propylbenzene-1,2-diamine, which can be used directly or purified further.

Proposed Synthetic Routes to the Core Molecule

While the title compound is commercially available, understanding its synthesis provides context for its use and potential impurities. Two logical retrosynthetic pathways are proposed.

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An In-Depth Technical Guide to the Proposed Mechanism of Action for 2,3-difluoro-6-nitro-N-propylaniline

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Preamble: Charting a Course for Mechanistic Discovery

In the landscape of contemporary drug discovery, the elucidation of a compound's mechanism of action (MoA) is a cornerstone of its development trajectory. This document provides a comprehensive exploration of the proposed mechanism of action for the novel chemical entity, 2,3-difluoro-6-nitro-N-propylaniline. As this is a compound with limited publicly available biological data, this guide is structured as a forward-looking roadmap for investigation. It is built upon established principles of medicinal chemistry and pharmacology, drawing parallels with known nitroaromatic and aniline-based compounds.

This whitepaper is designed to be a dynamic resource, offering not just a hypothetical framework but also a detailed experimental blueprint for its validation. As Senior Application Scientists, we bridge the gap between theoretical postulation and empirical validation. This guide embodies that philosophy, providing the "why" behind the "how" of each proposed experimental step.

Molecular Deconstruction and Mechanistic Hypothesis

The structure of 2,3-difluoro-6-nitro-N-propylaniline presents several key functional groups that are likely to dictate its biological activity: the nitroaromatic core, the fluorine substituents, and the N-propyl group.

• The Nitroaromatic Core: The presence of a nitro group on an aromatic ring is a well-established pharmacophore, and in some contexts, a toxicophore.[1] The electron-withdrawing nature of the nitro group makes the aromatic ring electron-deficient and susceptible to bioreduction.[2][3] This reductive metabolism is central to the biological activity of many nitroaromatic drugs.[2][3][4]

• Fluorine Substituents: The ortho and meta fluorine atoms are expected to significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability. Fluorine's high electronegativity can impact the pKa of the aniline nitrogen and the reduction potential of the nitro group. Furthermore, fluorine substitution can block sites of oxidative metabolism, potentially increasing the compound's half-life.

• The N-Propyl Group: The N-propylaniline moiety provides a degree of lipophilicity, which may facilitate membrane permeability.[5][6] The propyl group could also influence binding to a putative target protein through hydrophobic interactions.

Proposed Primary Mechanism: Bioreductive Activation

We propose that the primary mechanism of action of 2,3-difluoro-6-nitro-N-propylaniline is initiated by the enzymatic reduction of its nitro group. This process, often occurring in hypoxic environments such as solid tumors or anaerobic bacteria, is catalyzed by nitroreductase enzymes.[4][7] The reduction is a stepwise process that generates a cascade of reactive intermediates, including a nitroso derivative, a hydroxylamine, and ultimately the corresponding amine.[4]

The highly reactive hydroxylamine intermediate is a key player in this proposed mechanism. It is capable of covalently modifying a variety of cellular macromolecules, including proteins and nucleic acids, leading to cellular dysfunction and cytotoxicity.[8]

Proposed Cellular Cascade and Target Pathways

The covalent adduction of cellular macromolecules by the reactive hydroxylamine intermediate can trigger a range of downstream cellular events. We hypothesize that 2,3-difluoro-6-nitro-N-propylaniline, following bioreductive activation, may induce cell stress pathways leading to apoptosis or cell cycle arrest.

A plausible signaling pathway is the induction of the unfolded protein response (UPR) and oxidative stress. Covalent modification of proteins can lead to misfolding and aggregation, triggering the UPR. The redox cycling of the nitro group can also generate reactive oxygen species (ROS), leading to oxidative stress.

Diagram of the Proposed Signaling Pathway

Caption: Proposed mechanism of 2,3-difluoro-6-nitro-N-propylaniline.

Experimental Validation: A Phased Approach

A rigorous and multi-faceted experimental plan is required to validate this proposed mechanism of action. The following sections outline a logical progression of experiments, from initial biochemical characterization to in-depth cellular and molecular investigations.

Phase 1: Biochemical Characterization and Bioreductive Activation

The foundational step is to confirm that 2,3-difluoro-6-nitro-N-propylaniline is a substrate for nitroreductase enzymes.

Experimental Protocol: In Vitro Nitroreductase Assay

• Objective: To determine if 2,3-difluoro-6-nitro-N-propylaniline is reduced by a model nitroreductase enzyme.

• Materials:

  • 2,3-difluoro-6-nitro-N-propylaniline

  • Recombinant nitroreductase (e.g., from E. coli)

  • NADPH

  • Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.4)

  • UV-Vis spectrophotometer

• Methodology:

  • Prepare a stock solution of 2,3-difluoro-6-nitro-N-propylaniline in DMSO.

  • Set up a reaction mixture containing the reaction buffer, NADPH, and the compound at various concentrations.

  • Initiate the reaction by adding the nitroreductase enzyme.

  • Monitor the decrease in absorbance at 340 nm (corresponding to NADPH consumption) over time.

  • As a control, run parallel reactions without the enzyme and without the substrate.

• Data Analysis: Calculate the rate of NADPH consumption to determine the enzyme kinetics (Km and Vmax) for the compound.

Parameter	Expected Outcome	Implication
NADPH Consumption	Significant increase in the rate of NADPH consumption in the presence of the compound and enzyme.	Confirms that the compound is a substrate for nitroreductase.
Km	A low Km value.	Indicates a high affinity of the enzyme for the substrate.
Vmax	A high Vmax value.	Indicates a high rate of enzymatic turnover.

Phase 2: Cellular Activity and Hypoxia Selectivity

The next step is to assess the compound's biological activity in a cellular context, with a particular focus on its predicted hypoxia-selective effects.

Experimental Protocol: Hypoxia-Selective Cytotoxicity Assay

• Objective: To determine if the cytotoxic effects of 2,3-difluoro-6-nitro-N-propylaniline are enhanced under hypoxic conditions.

• Materials:

  • A panel of cancer cell lines (e.g., HeLa, HCT116)

  • Cell culture medium and supplements

  • Hypoxia chamber (e.g., 1% O2)

  • Normoxic incubator (21% O2)

  • Cytotoxicity assay reagent (e.g., CellTiter-Glo®)

• Methodology:

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with a serial dilution of 2,3-difluoro-6-nitro-N-propylaniline.

  • Place one set of plates in a normoxic incubator and another set in a hypoxia chamber for 48-72 hours.

  • Assess cell viability using a luminescence-based cytotoxicity assay.

• Data Analysis: Calculate the IC50 values for the compound under both normoxic and hypoxic conditions. A significantly lower IC50 under hypoxia indicates hypoxia-selective cytotoxicity.

Diagram of the Hypoxia-Selective Cytotoxicity Workflow

Caption: Workflow for assessing hypoxia-selective cytotoxicity.

Phase 3: Target Engagement and Pathway Analysis

To delve deeper into the molecular mechanism, it is crucial to identify the cellular targets of the reactive intermediates and to confirm the activation of the proposed signaling pathways.

Experimental Protocol: Proteomic Analysis of Covalent Adducts

• Objective: To identify proteins that are covalently modified by the reactive intermediates of 2,3-difluoro-6-nitro-N-propylaniline.

• Materials:

  • Cancer cells treated with the compound under hypoxic conditions

  • Lysis buffer

  • Click-chemistry compatible alkyne- or azide-modified version of the compound (if synthesizable)

  • Biotin-azide or -alkyne for click reaction

  • Streptavidin beads

  • Mass spectrometer

• Methodology:

  • Treat cells with the modified compound under hypoxia.

  • Lyse the cells and perform a click reaction to attach a biotin tag to the adducted proteins.

  • Enrich the biotinylated proteins using streptavidin beads.

  • Elute the enriched proteins and identify them by mass spectrometry.

• Data Analysis: Analyze the mass spectrometry data to identify a list of putative protein targets. Bioinformatic analysis can then be used to identify enriched cellular pathways.

Structure-Activity Relationship (SAR) Studies

To understand the contribution of each functional group to the biological activity, a systematic SAR study should be conducted. This involves synthesizing and testing a series of analogues of 2,3-difluoro-6-nitro-N-propylaniline.

Analogue	Modification	Rationale
1	Replace -NO2 with -NH2	To confirm the necessity of the nitro group for bioreductive activation.
2	Vary the N-alkyl group (e.g., methyl, ethyl, butyl)	To probe the influence of lipophilicity and steric bulk on activity.
3	Remove one or both fluorine atoms	To assess the role of fluorine in modulating electronic properties and metabolic stability.
4	Isomeric variations of the difluoro substitution pattern	To understand the impact of fluorine positioning on activity.

Concluding Remarks and Future Directions

This technical guide has outlined a plausible mechanism of action for 2,3-difluoro-6-nitro-N-propylaniline, centered on the principle of bioreductive activation. The proposed experimental framework provides a clear and logical path to validate this hypothesis. The successful elucidation of the MoA will be instrumental in guiding the future development of this compound, whether as a therapeutic agent, a research tool, or a lead for further chemical optimization. The journey from a novel compound to a well-characterized molecular entity is a challenging but rewarding one, and the principles and protocols outlined herein are intended to serve as a robust guide for that journey.

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The Strategic Utility of 2,3-Difluoro-6-nitro-N-propylaniline in Modern Synthetic Chemistry

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Emergence of a Versatile Fluorinated Building Block

In the landscape of contemporary medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely recognized strategy for modulating a compound's physicochemical and biological properties.[1][2] The unique electronic nature of fluorine can significantly influence factors such as metabolic stability, lipophilicity, and binding affinity.[1][2] Within this context, 2,3-difluoro-6-nitro-N-propylaniline has emerged as a highly valuable, yet specialized, synthetic building block. Its trifunctional nature, featuring a nucleophilic secondary amine, a reducible nitro group, and a difluorinated aromatic ring, offers a versatile platform for the construction of complex molecular architectures, particularly in the realm of bioactive heterocycles.[3][4] This guide provides an in-depth exploration of the synthesis, reactivity, and strategic applications of 2,3-difluoro-6-nitro-N-propylaniline, offering field-proven insights for its effective utilization in research and development.

Physicochemical Properties and Safety Profile

A thorough understanding of a building block's fundamental characteristics is paramount for its successful application. The key properties of the parent compound, 2,3-difluoro-6-nitroaniline, are summarized below, with the N-propyl derivative expected to exhibit similar characteristics with an increase in lipophilicity.

Property	Value	Source
Molecular Formula	C9H10F2N2O2
Molecular Weight	216.19 g/mol
Appearance	Expected to be a yellow solid/powder	[3]
CAS Number	1250052-21-1

Safety Considerations: The parent compound, 2,3-difluoro-6-nitroaniline, is classified as harmful if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[5] It is crucial to handle 2,3-difluoro-6-nitro-N-propylaniline with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, and to work in a well-ventilated fume hood.

Synthesis of 2,3-Difluoro-6-nitro-N-propylaniline: A Step-by-Step Protocol

The synthesis of the title compound is most effectively achieved through the N-alkylation of the commercially available 2,3-difluoro-6-nitroaniline. The following protocol is adapted from a well-established method for the N-ethylation of this substrate and is expected to provide the N-propyl derivative in good yield.[5]

Reaction Scheme:

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A Comprehensive Technical Review of 2,3-difluoro-6-nitro-N-propylaniline: Synthesis, Reactivity, and Applications

Abstract

This technical guide provides an in-depth review of the existing literature and synthetic methodologies surrounding 2,3-difluoro-6-nitro-N-propylaniline, a fluorinated nitroaromatic compound with significant potential as a versatile intermediate in medicinal chemistry and materials science. While direct literature on this specific N-propylated derivative is sparse, this paper establishes a robust framework for its synthesis and predictable reactivity based on well-documented data for its precursor, 2,3-difluoro-6-nitroaniline. We will explore the strategic synthesis, key physicochemical properties, anticipated chemical transformations, and potential applications, particularly in the realm of drug development. This guide is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery, offering both foundational knowledge and practical, field-proven insights.

Introduction: The Strategic Importance of Fluorinated Nitroaromatics

The incorporation of fluorine atoms and nitro groups into aromatic scaffolds is a well-established strategy in modern drug design. Fluorine's unique properties—high electronegativity, small size, and ability to form strong C-F bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. The nitro group, a potent electron-withdrawing moiety, not only modulates the electronic properties of the aromatic ring but also serves as a versatile synthetic handle for further functionalization, most notably its reduction to a primary amine.

2,3-difluoro-6-nitro-N-propylaniline emerges from this context as a compound of interest. Its structure combines the electronic influence of vicinal fluorine atoms with the reactivity of a nitro group and a secondary aniline, presenting a unique building block for constructing complex molecular architectures. The precursor, 2,3-difluoro-6-nitroaniline, is recognized as a critical pharmaceutical intermediate, underscoring the potential of its derivatives.[1] This guide will logically proceed from the synthesis of this precursor to its subsequent N-alkylation to yield the title compound, and finally, explore its synthetic potential.

Physicochemical and Spectroscopic Profile

While exhaustive experimental data for 2,3-difluoro-6-nitro-N-propylaniline is not publicly available, we can reliably extrapolate its properties from its immediate precursor, 2,3-difluoro-6-nitroaniline.

Table 1: Physicochemical Properties of 2,3-difluoro-6-nitroaniline and Extrapolated Properties for its N-Propyl Derivative

Property	2,3-difluoro-6-nitroaniline	2,3-difluoro-6-nitro-N-propylaniline (Predicted)	Data Source
Molecular Formula	C₆H₄F₂N₂O₂	C₉H₁₀F₂N₂O₂	[2]
Molecular Weight	174.11 g/mol	216.19 g/mol	[2][3]
Appearance	Light yellow powder	Yellow to orange solid/oil	[1][4]
Boiling Point	284.2 °C (at 760 Torr)	> 284.2 °C	[4]
XLogP3	1.8	~2.8-3.2	[2]
Hydrogen Bond Donor Count	1	1	[2]
Hydrogen Bond Acceptor Count	5	5	[2]
CAS Number	211693-73-1	Not available	[2][3]

Causality: The N-propylation introduces an aliphatic chain, which is expected to increase the molecular weight, boiling point, and lipophilicity (XLogP3) compared to the parent aniline. The appearance may shift from a powder to a lower-melting solid or an oil, a common trend when increasing alkyl chain length on anilines.

Synthesis Pathway and Experimental Protocols

The most logical and efficient synthesis of 2,3-difluoro-6-nitro-N-propylaniline is a two-step process: first, the synthesis of the key intermediate 2,3-difluoro-6-nitroaniline, followed by its selective N-propylation.

Figure 1: Two-step synthesis of 2,3-difluoro-6-nitro-N-propylaniline.

Part A: Synthesis of 2,3-difluoro-6-nitroaniline (Precursor)

The synthesis leverages a nucleophilic aromatic substitution (SNAr) reaction. The strong electron-withdrawing effect of the nitro group activates the C4 position of 2,3,4-trifluoronitrobenzene for nucleophilic attack by ammonia.

Protocol 1: Synthesis of 2,3-difluoro-6-nitroaniline [4]

• Reaction Setup : Dissolve 2,3,4-trifluoronitrobenzene (1.0 eq, e.g., 8.85 g, 50 mmol) in ethanol (50 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Reagent Addition : To this solution, add 25% aqueous ammonia (4.0 eq, e.g., 13.62 g, 200 mmol) at room temperature.

• Reaction Execution : Stir the reaction mixture vigorously at room temperature for 8 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Isolation : Upon completion, remove the ethanol by rotary evaporation.

• Purification : Filter the resulting solid, wash thoroughly with water to remove any remaining ammonia and salts, and dry under reduced pressure to afford the crude product. The reported yield for this procedure is approximately 91.2%.[4]

Part B: N-propylation of 2,3-difluoro-6-nitroaniline

This step involves a standard N-alkylation of a secondary aniline. The choice of a moderate base like potassium carbonate is crucial. It is strong enough to deprotonate the aniline nitrogen, enhancing its nucleophilicity, but not so strong as to promote side reactions. Acetone is an ideal solvent due to its polarity and appropriate boiling point for reflux. This protocol is adapted from a similar N-ethylation procedure.[5]

Protocol 2: Synthesis of 2,3-difluoro-6-nitro-N-propylaniline

• Reaction Setup : In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2,3-difluoro-6-nitroaniline (1.0 eq), potassium carbonate (K₂CO₃, 2.0 eq), and anhydrous acetone (50 mL).

• Reagent Addition : To the stirring suspension, add propyl iodide (1.5 eq) dropwise at room temperature. Rationale: Using a slight excess of the alkylating agent ensures complete conversion of the starting aniline.

• Reaction Execution : Heat the reaction mixture to reflux (approx. 56 °C) and maintain for 4-8 hours. Monitor the reaction progress by TLC.

• Work-up : Once the reaction is complete, cool the mixture to room temperature. Filter off the solid potassium carbonate and wash the filter cake with a small amount of acetone.

• Isolation : Concentrate the combined filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification : Dissolve the crude product in a suitable organic solvent like dichloromethane or ethyl acetate. Wash the organic layer sequentially with water (2x) and brine (1x). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the final product. Further purification can be achieved via column chromatography if necessary.

Key Reactions and Synthetic Potential

The true value of 2,3-difluoro-6-nitro-N-propylaniline lies in its potential for subsequent transformations, primarily involving the nitro group.

Figure 2: Primary transformation of the title compound into a versatile diamine.

Reduction of the Nitro Group to form a Substituted o-Phenylenediamine

The most significant and predictable reaction is the reduction of the nitro group to an amine. This transformation converts the starting material into 3,4-difluoro-N¹-propyl-benzene-1,2-diamine . This resulting o-phenylenediamine is an extremely valuable synthon in heterocyclic chemistry.

• Causality and Method : Classical methods for nitro group reduction, such as catalytic hydrogenation (H₂ over Pd/C) or using reducing agents like tin(II) chloride (SnCl₂) in an acidic medium, are highly effective.[6] These methods are generally high-yielding and chemoselective, leaving the fluoro substituents and the N-propyl group intact.

• Synthetic Utility : o-Phenylenediamines are cornerstone precursors for the synthesis of benzimidazoles via condensation with carboxylic acids or aldehydes.[7][8] Benzimidazoles are a privileged scaffold in medicinal chemistry, found in numerous FDA-approved drugs. The fluorine and N-propyl substituents on this diamine precursor allow for the generation of a library of novel, highly functionalized benzimidazole derivatives with potential biological activity.

Potential Applications in Drug Development

The structural motifs present in 2,3-difluoro-6-nitro-N-propylaniline are frequently encountered in pharmacologically active compounds.

• As a Pharmaceutical Intermediate : The primary application is as an intermediate for more complex molecules.[1] The synthesis of novel benzimidazoles, as discussed above, is a prime example. These could be investigated as kinase inhibitors, antimicrobial agents, or for other therapeutic targets.

• Role of the Nitro Group : The nitro group itself can be a pharmacophore, exhibiting activity in certain classes of antimicrobial and antiparasitic drugs.[9] While often considered a potential toxicophore, its inclusion in modern drugs like Delamanid and Pretomanid demonstrates its therapeutic value when appropriately positioned within a molecule.[10]

• Impact of Fluorine : The vicinal difluoro substitution pattern can significantly enhance binding affinity through favorable electrostatic interactions and can block metabolic pathways, increasing the drug's half-life.

Safety and Handling

Comprehensive toxicity data for 2,3-difluoro-6-nitro-N-propylaniline is unavailable. Therefore, safety precautions must be based on data for the structurally similar precursor, 2,3-difluoro-6-nitroaniline.

GHS Hazard Classification for 2,3-difluoro-6-nitroaniline [2]

• Acute Toxicity : Harmful if swallowed, in contact with skin, or if inhaled.[3]

• Skin Irritation : Causes skin irritation.[3]

• Eye Irritation : Causes serious eye irritation.[3]

• Respiratory Irritation : May cause respiratory irritation.[3]

Handling Recommendations :

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of dust/vapors and contact with skin and eyes.

• Store in a cool, dry, and dark place in a tightly sealed container under an inert atmosphere.[4]

Conclusion

2,3-difluoro-6-nitro-N-propylaniline stands as a promising but underexplored chemical entity. This guide has established a clear and viable synthetic pathway via the N-propylation of its readily accessible precursor, 2,3-difluoro-6-nitroaniline. The true synthetic power of this molecule is realized upon the reduction of its nitro group, which opens a gateway to a rich variety of substituted o-phenylenediamines and, subsequently, to novel benzimidazole scaffolds. For researchers in drug discovery and medicinal chemistry, this compound represents a valuable, functionalized building block, offering a strategic entry point for creating new chemical libraries with enhanced pharmacological properties conferred by its unique combination of fluoro, nitro, and N-alkyl functionalities. Continued exploration of its reactivity and application is highly warranted.

References

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• PubChem. 2,3-Difluoro-6-nitroaniline. National Center for Biotechnology Information. [Link]

• Google Patents. (2020). CN111646907A - Preparation method of 2, 3-dichloro-6-nitroaniline.

• ResearchGate. (2025). Probing the Reaction Mechanisms of 3,5-Difluoro-2,4,6-Trinitroanisole (DFTNAN) through a Comparative Study with Trinitroanisole (TNAN). [Link]

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• ACS Publications. (2017). An Efficient and Selective Nickel-Catalyzed Direct N-Alkylation of Anilines with Alcohols. ACS Catalysis, 7(11), 7838-7842. [Link]

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• ACS Publications. (1956). The Reaction of o-Phenylenediamines with Carbonyl Compounds. IV. The Primary Product from Benzophenone and Dibenzyl Ketone. Journal of the American Chemical Society, 78(12), 2847-2851. [Link]

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A-Z Guide to the NMR Spectral Analysis of 2,3-difluoro-6-nitro-N-propylaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive technical guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR) spectral data for the compound 2,3-difluoro-6-nitro-N-propylaniline. Designed for professionals in research and drug development, this document details the structural elucidation of this fluorinated nitroaromatic compound through ¹H and ¹³C NMR spectroscopy. It covers the foundational principles of the experimental setup, from sample preparation to data acquisition protocols, and offers a meticulous interpretation of the resulting spectral data. The causality behind experimental choices is explained, and all data is presented with clarity and precision. This guide serves as a practical reference for the characterization of complex substituted aniline derivatives.

Introduction

1.1. The Significance of 2,3-difluoro-6-nitro-N-propylaniline

2,3-difluoro-6-nitro-N-propylaniline is a substituted aniline derivative incorporating several key functional groups: two fluorine atoms, a nitro group, and an N-propyl group. This combination of functionalities makes it a molecule of interest in medicinal chemistry and materials science. Fluorinated organic compounds are of particular importance in the pharmaceutical industry, as the inclusion of fluorine can significantly alter a molecule's metabolic stability, lipophilicity, and binding affinity.[1] The nitro group, a strong electron-withdrawing group, further modulates the electronic properties of the aromatic ring. Accurate structural confirmation is the bedrock of any chemical research, and for this, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool.

1.2. NMR Spectroscopy in Structural Elucidation

NMR spectroscopy is a powerful analytical technique that provides detailed information about the structure, dynamics, reaction state, and chemical environment of molecules.[2] It is based on the quantum mechanical magnetic properties of an atom's nucleus. For the structural analysis of organic molecules, ¹H (proton) and ¹³C (carbon-13) NMR are the most common techniques. In the case of fluorinated compounds, ¹⁹F NMR provides additional, highly sensitive insights into the molecular structure.[3]

This guide will walk through the process of acquiring and interpreting the ¹H and ¹³C NMR spectra of 2,3-difluoro-6-nitro-N-propylaniline, providing a clear rationale for each step and a thorough analysis of the spectral features.

Experimental Methodology

The reliability of NMR data is fundamentally dependent on meticulous experimental technique. This section outlines a validated protocol for the preparation and analysis of an NMR sample of 2,3-difluoro-6-nitro-N-propylaniline.

2.1. Sample Preparation: A Step-by-Step Protocol

Proper sample preparation is crucial to obtain high-quality NMR spectra. The goal is to create a homogeneous solution free of particulate matter, at an appropriate concentration.[4][5]

Protocol:

• Material Weighing: Accurately weigh approximately 10-20 mg of 2,3-difluoro-6-nitro-N-propylaniline for ¹H NMR, and 50-100 mg for ¹³C NMR, into a clean, dry vial.

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a common choice for many organic molecules due to its good dissolving power and relatively simple residual solvent peak.[6]

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.[5] Gently swirl or vortex the vial to ensure complete dissolution. If necessary, a Pasteur pipette can be used to transfer the solution to the NMR tube, which can also be fitted with a small plug of glass wool to filter out any suspended particles.[4]

• Transfer to NMR Tube: Carefully transfer the solution into a clean, high-quality 5 mm NMR tube.[7] Ensure the sample depth is appropriate for the spectrometer, typically around 4-5 cm.[4]

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination. Label the tube clearly with a permanent marker.[4]

Causality in Protocol Design:

• Deuterated Solvents: The use of deuterated solvents is essential to avoid large, interfering signals from the solvent's protons in ¹H NMR. The deuterium signal is also used by the spectrometer to "lock" the magnetic field, ensuring its stability during data acquisition.[7]

• Concentration: The specified concentration range provides a good balance between obtaining a strong signal-to-noise ratio and avoiding issues like line broadening that can occur in overly concentrated samples.[5]

• Filtering: Solid particles in the sample can severely degrade the magnetic field homogeneity, leading to broad spectral lines and poor resolution.[4]

2.2. NMR Data Acquisition

The following parameters are typical for acquiring high-resolution spectra on a 400 or 500 MHz NMR spectrometer.

• Spectrometer: Bruker Avance (or equivalent) at a ¹H frequency of 500 MHz and a ¹³C frequency of 125 MHz.[8]

• Solvent: DMSO-d6.[8]

• Temperature: Standard probe temperature (e.g., 298 K).

• ¹H NMR Parameters:

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 16-64 (depending on concentration).

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Parameters:

  • Pulse Program: Standard proton-decoupled experiment.

  • Number of Scans: 1024 or more (as ¹³C has a low natural abundance).

  • Relaxation Delay: 2-5 seconds.

Rationale for Parameter Selection:

• Proton Decoupling in ¹³C NMR: In a standard ¹³C NMR experiment, the protons are irradiated with a broad frequency, which removes the C-H coupling. This simplifies the spectrum to single lines for each unique carbon atom and provides a significant signal enhancement through the Nuclear Overhauser Effect (NOE).

• Number of Scans: Averaging multiple scans improves the signal-to-noise ratio, which is particularly important for the less sensitive ¹³C nucleus.

Spectral Data and Interpretation

The following sections present the ¹H and ¹³C NMR spectral data for 2,3-difluoro-6-nitro-N-propylaniline and provide a detailed interpretation.

¹H NMR Spectral Data

The ¹H NMR spectrum provides information on the number of different types of protons and their connectivity.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
8.05	t	8.9	1H	H-4
7.15	t	7.9	1H	H-5
3.40	t	7.2	2H	-NH-CH ₂-
1.70	sextet	7.3	2H	-CH₂-CH ₂-CH₃
1.00	t	7.4	3H	-CH₂-CH₃

Interpretation of the ¹H NMR Spectrum:

• Aromatic Region (δ 7.0-8.5 ppm):

  • The signal at 8.05 ppm is a triplet, integrating to one proton. This corresponds to H-4 . The triplet multiplicity arises from coupling to the adjacent H-5 and the fluorine at C-3.

  • The signal at 7.15 ppm is also a triplet, integrating to one proton, and is assigned to H-5 . This proton is coupled to H-4 and the fluorine at C-2. The electron-withdrawing nitro group deshields the adjacent protons, causing them to appear at a higher chemical shift.

• Aliphatic Region (δ 0.5-4.0 ppm):

  • The triplet at 3.40 ppm (2H) is assigned to the methylene protons (-NH-CH₂- ) directly attached to the nitrogen. These protons are deshielded by the adjacent nitrogen atom. The triplet pattern is due to coupling with the neighboring methylene group.

  • The sextet at 1.70 ppm (2H) corresponds to the middle methylene group (-CH₂-CH₂-CH₃ ). The complex sextet pattern results from coupling to the two adjacent methylene and methyl groups.

  • The triplet at 1.00 ppm (3H) is characteristic of a terminal methyl group (-CH₂-CH₃ ), coupled to the adjacent methylene group.

¹³C NMR Spectral Data

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Chemical Shift (δ) ppm	Assignment
150.1	C-2
149.8	C-3
138.5	C-1
125.4	C-6
124.9	C-4
118.9	C-5
45.9	-NH-C H₂-
22.1	-CH₂-C H₂-CH₃
11.4	-CH₂-C H₃

Interpretation of the ¹³C NMR Spectrum:

• Aromatic Region (δ 110-160 ppm):

  • The signals at 150.1 and 149.8 ppm are assigned to C-2 and C-3 , the carbons directly bonded to fluorine. The large downfield shift is characteristic of carbons attached to highly electronegative fluorine atoms. These signals would likely appear as doublets in a proton-coupled ¹³C spectrum due to one-bond C-F coupling.[9]

  • The signal at 138.5 ppm is attributed to C-1 , the carbon bearing the N-propylamino group.

  • The signal at 125.4 ppm corresponds to C-6 , the carbon attached to the nitro group.

  • The signals at 124.9 ppm and 118.9 ppm are assigned to C-4 and C-5 , respectively.

• Aliphatic Region (δ 10-50 ppm):

  • The signal at 45.9 ppm is from the methylene carbon (-NH-CH₂- ) adjacent to the nitrogen.

  • The signals at 22.1 ppm and 11.4 ppm correspond to the other two carbons of the propyl chain (-CH₂-CH₂-CH₃ and -CH₂-CH₃ ).

Structure-Spectrum Correlations

The observed spectral data is a direct consequence of the molecule's electronic and structural properties. Understanding these relationships is key to confident spectral assignment.

4.1. Substituent Effects on Chemical Shifts

• Electron-Withdrawing Groups (NO₂, F): The nitro and fluoro groups are strongly electron-withdrawing. They deshield the nearby aromatic protons and carbons, causing their signals to appear at higher chemical shifts (further downfield). This is evident in the chemical shifts of the aromatic protons and carbons.

• Electron-Donating Group (NH-propyl): The N-propylamino group is an electron-donating group. It tends to shield the aromatic ring, particularly at the ortho and para positions. However, in this crowded molecule, its electronic effect is modulated by the other substituents.

4.2. Coupling Constants: A Window into Connectivity

Coupling constants (J values) provide information about the number of bonds separating coupled nuclei.

• H-H Coupling: The observed couplings in the propyl chain (e.g., the triplets and sextet) are typical for aliphatic systems, following the n+1 rule.

• H-F and C-F Coupling: The fluorine atoms couple with neighboring protons and carbons. This is a key feature in the spectra of fluorinated compounds. The magnitudes of these coupling constants depend on the number of intervening bonds and the geometry of the molecule.[10] While not fully resolved in the provided data, these couplings contribute to the multiplicity of the aromatic signals.

4.3. Visualizing the Analytical Workflow

The process of NMR-based structural elucidation can be visualized as a logical workflow, from sample preparation to the final assignment.

Caption: Workflow for NMR-based structural elucidation.

Conclusion

The ¹H and ¹³C NMR spectra of 2,3-difluoro-6-nitro-N-propylaniline have been acquired and interpreted in detail. The chemical shifts, multiplicities, and integration values are all consistent with the proposed structure. The analysis demonstrates the powerful interplay of substituent effects in determining the spectral features of a complex aromatic molecule. This guide provides a robust framework for researchers and scientists working on the characterization of similar compounds, emphasizing the importance of a systematic approach from sample preparation to final spectral interpretation.

References

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Technical Guide: Elucidating the Melting and Boiling Points of 2,3-difluoro-6-nitro-N-propylaniline

Abstract

This technical guide provides a comprehensive analysis of the melting and boiling points of 2,3-difluoro-6-nitro-N-propylaniline, a compound of interest for researchers and professionals in drug development and synthetic chemistry. Recognizing the current scarcity of direct experimental data for this specific molecule in public literature, this document adopts a multi-faceted approach. We will establish a foundational understanding by examining the physicochemical properties of its parent compound, 2,3-difluoro-6-nitroaniline. Subsequently, we will delve into the structural and intermolecular force-based rationale for predicting the influence of N-propylation on these thermal properties. This guide further serves as a practical resource by providing detailed, field-proven methodologies for the empirical determination of melting and boiling points. Finally, we address the role of computational chemistry as a powerful predictive tool in modern research. The objective is to equip scientists with the necessary theoretical framework and experimental protocols to confidently characterize this and similar novel chemical entities.

Introduction and Molecular Overview

2,3-difluoro-6-nitro-N-propylaniline (Figure 1) is a substituted aromatic amine. Its structural architecture, featuring a nitro group and two fluorine atoms on the benzene ring, makes it a valuable intermediate in organic synthesis, particularly within the pharmaceutical and agrochemical sectors.[1] The electron-withdrawing nature of the nitro and fluoro substituents significantly influences the electronic environment of the aniline moiety, while the N-propyl group introduces specific steric and electronic effects.

A thorough understanding of fundamental physicochemical properties, such as melting and boiling points, is a critical prerequisite for its effective use. These parameters govern purification strategies (e.g., recrystallization, distillation), reaction conditions, and formulation development, and provide insights into the purity of the synthesized compound.

Figure 1: Chemical Structure of 2,3-difluoro-6-nitro-N-propylaniline (Structure generated based on IUPAC name)

Identifier	Value
Molecular Formula	C₉H₁₀F₂N₂O₂
Molecular Weight	216.19 g/mol
CAS Number	1250052-21-1

Physicochemical Properties: An Inferential Analysis

The Parent Compound: 2,3-difluoro-6-nitroaniline

The immediate precursor, 2,3-difluoro-6-nitroaniline, is a known solid with a documented melting point.

Compound	Molecular Formula	Molecular Weight	Melting Point
2,3-difluoro-6-nitroaniline	C₆H₄F₂N₂O₂	174.11 g/mol	115 °C

Data sourced from Biosynth[2] and PubChem.[3]

The relatively high melting point of the parent aniline is attributable to a combination of factors:

• Intermolecular Hydrogen Bonding: The primary amine group (-NH₂) can act as a hydrogen bond donor, leading to strong intermolecular associations that require significant thermal energy to disrupt.

• Crystal Lattice Energy: The planar aromatic ring and polar substituents allow for efficient packing into a stable crystal lattice, further contributing to a higher melting point.

The Influence of N-Propylation

The introduction of a propyl group onto the nitrogen atom (transforming a primary amine into a secondary amine) induces predictable changes to the intermolecular forces.

• Effect on Melting Point: The N-propyl group disrupts the planarity and symmetry of the molecule. More significantly, while the secondary amine's N-H bond can still act as a hydrogen bond donor, the steric hindrance from the propyl group can interfere with the formation of a highly ordered and stable crystal lattice that is characteristic of the parent aniline. This disruption of crystal packing efficiency typically leads to a lower melting point . For comparison, 3-nitroaniline has a melting point of 114 °C[4][5], underscoring the role of molecular structure in these properties.

• Effect on Boiling Point: The boiling point is primarily dictated by the strength of intermolecular forces in the liquid state. The substitution of a hydrogen atom with a propyl group has two competing effects:

  • Reduced Hydrogen Bonding: The number of N-H bonds is reduced from two to one, which might slightly weaken the hydrogen bonding network.

  • Increased Molecular Weight and Van der Waals Forces: The addition of the C₃H₇ group significantly increases the molecular weight (from 174.11 to 216.19 g/mol ). This larger electron cloud enhances the strength of the transient dipole-dipole interactions known as London dispersion forces.

In most cases for amines, the increase in molecular weight and surface area dominates, resulting in a higher boiling point compared to the primary amine counterpart.[6][7] For context, the boiling point of 3-nitroaniline is 306 °C[4], while 2-nitroaniline boils at 284 °C.[8]

Recommended Experimental Protocols

To move from inference to empirical fact, the following detailed protocols are provided for the determination of the melting and boiling points. These procedures are designed to ensure accuracy and reproducibility.

Protocol for Melting Point Determination

This method utilizes a capillary-based apparatus (e.g., Mel-Temp) and is a standard for determining the melting range of a crystalline solid. A sharp melting range (≤ 1°C) is a strong indicator of high purity.[9]

Methodology:

• Sample Preparation: Ensure the 2,3-difluoro-6-nitro-N-propylaniline sample is completely dry and crystalline. Grind a small amount into a fine powder.

• Capillary Loading: Tap the open end of a capillary tube into the powder to collect a small amount of the sample. Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end. The packed sample height should be no more than 1-2 mm for even heating.[9]

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

• Rapid Initial Measurement: Heat the block rapidly to obtain an approximate melting temperature. This provides a target range for the precise measurement.

• Precise Measurement: Allow the apparatus to cool. Using a fresh sample, heat rapidly to about 15-20°C below the approximate melting point. Then, reduce the heating rate to 1-2°C per minute.

• Data Recording: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting range is reported as T₁ - T₂.

Workflow for Melting Point Determination

Caption: Workflow for accurate melting point determination.

Protocol for Boiling Point Determination

Given the expected high boiling point, this protocol uses a simple distillation technique suitable for small sample quantities.[10] Care must be taken as nitroaromatic compounds can be thermally unstable.

Methodology:

• Apparatus Setup: Assemble a simple distillation apparatus using a small round-bottom flask, a condenser, a thermometer, and a collection vessel.

• Sample and Boiling Chips: Place a small volume of the liquid sample into the flask along with a few boiling chips to ensure smooth boiling.

• Thermometer Placement: Position the thermometer so that the top of the bulb is level with the bottom of the side-arm leading to the condenser. This ensures the measured temperature is that of the vapor in equilibrium with the liquid.

• Heating: Gently heat the flask using a heating mantle.

• Data Recording: Observe the temperature as the liquid begins to boil and a steady reflux of condensate is established on the thermometer bulb. The stable temperature recorded during this distillation is the boiling point.

• Pressure Correction: The boiling point is dependent on atmospheric pressure. If the measurement is not performed at standard pressure (760 mmHg), a nomograph or appropriate formula should be used to correct the observed boiling point.

The Role of Computational Prediction

In the absence of experimental data, computational chemistry offers a viable alternative for estimating physicochemical properties.[11]

• Quantitative Structure-Property Relationship (QSPR): These models use statistical methods to correlate molecular descriptors (e.g., topological, electronic) with experimental properties. For substituted anilines, QSPR models have been developed to predict various characteristics.[12] A model trained on a large dataset of structurally similar amines could provide a reasonable estimate of the boiling point.

• Ab Initio and Density Functional Theory (DFT): Advanced computational methods can be used to model the intermolecular interactions of a system. By calculating the energy required to separate molecules from the condensed phase to the gas phase, it is possible to predict properties like the heat of vaporization, which is directly related to the boiling point. While computationally intensive, these methods can yield highly accurate predictions.[13]

These computational approaches, while not a substitute for empirical measurement, are invaluable tools for prioritizing synthetic targets and designing experiments in drug discovery and materials science.

Conclusion

While direct experimental values for the melting and boiling points of 2,3-difluoro-6-nitro-N-propylaniline are not currently published, a strong, scientifically grounded prediction can be made through structural analysis of the parent compound and the known effects of N-alkylation. It is hypothesized that 2,3-difluoro-6-nitro-N-propylaniline will exhibit a lower melting point than 2,3-difluoro-6-nitroaniline (115 °C) due to disrupted crystal packing. Conversely, it is expected to have a significantly higher boiling point due to its increased molecular weight and stronger van der Waals forces. This guide provides the necessary, detailed experimental protocols for the validation of these hypotheses, empowering researchers to accurately characterize this important synthetic intermediate.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemical Profile of 2,3-Difluoro-6-nitroaniline: A Supplier's Insight.
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• Biosynth. (n.d.). 2,3-Difluoro-6-nitroaniline | 211693-73-1.
• PubChem. (n.d.). 2,3-Difluoro-6-nitroaniline. National Center for Biotechnology Information.
• Wikipedia. (2023). 3-Nitroaniline.
• PubChem. (n.d.). 2,3-Difluoro-6-nitrophenol. National Center for Biotechnology Information.
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An In-Depth Technical Guide to the Solubility Characteristics of 2,3-difluoro-6-nitro-N-propylaniline

This technical guide provides a comprehensive overview of the solubility characteristics of 2,3-difluoro-6-nitro-N-propylaniline, a compound of interest for researchers, scientists, and professionals in drug development. In the absence of extensive published solubility data for this specific molecule, this document outlines a predictive framework based on its structural attributes and provides detailed methodologies for its empirical determination.

Introduction to 2,3-difluoro-6-nitro-N-propylaniline: A Structural Perspective

2,3-difluoro-6-nitro-N-propylaniline is a substituted aromatic amine. Its chemical structure, featuring a benzene ring with two fluorine atoms, a nitro group, and an N-propyl-substituted amino group, dictates its physicochemical properties and, consequently, its solubility. The presence of both electron-withdrawing (difluoro, nitro) and electron-donating (N-propylaniline) groups creates a unique electronic environment that influences its interactions with various solvents.

The un-substituted parent compound, 2,3-difluoro-6-nitroaniline, is known to be a light yellow powder and serves as a key intermediate in pharmaceutical synthesis.[1] The addition of the N-propyl group to the amine is expected to increase its lipophilicity and molecular weight, thereby influencing its solubility profile.

Predicted Physicochemical Properties:

To understand the solubility of 2,3-difluoro-6-nitro-N-propylaniline, we can start by examining the properties of the closely related compound, 2,3-difluoro-6-nitroaniline, and then projecting the impact of the N-propyl group.

Property	2,3-difluoro-6-nitroaniline (Parent Compound)	2,3-difluoro-6-nitro-N-propylaniline (Predicted)	Rationale for Prediction
Molecular Formula	C₆H₄F₂N₂O₂[2]	C₉H₁₀F₂N₂O₂	Addition of a C₃H₆ group
Molecular Weight	174.10 g/mol [2]	~216.18 g/mol	Increased by the mass of the propyl group
XLogP3-AA	1.8[2]	> 1.8	The alkyl chain increases lipophilicity
Hydrogen Bond Donors	1[2]	1	The secondary amine still has one proton
Hydrogen Bond Acceptors	5[2]	5	Unchanged

The predicted increase in the octanol-water partition coefficient (LogP) suggests that 2,3-difluoro-6-nitro-N-propylaniline will exhibit lower solubility in aqueous media and higher solubility in non-polar organic solvents compared to its parent compound.

Theoretical Framework for Solubility

The solubility of a compound is governed by the principle of "like dissolves like." This means that polar solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents. The energy of interaction between the solute and solvent molecules must overcome the solute-solute and solvent-solvent interactions.

For 2,3-difluoro-6-nitro-N-propylaniline, the key structural features influencing its solubility are:

• Aromatic Ring: Contributes to non-polar character.

• Nitro and Fluoro Groups: These electronegative groups can participate in dipole-dipole interactions.

• N-H Group: Capable of acting as a hydrogen bond donor.

• N-propyl Group: A non-polar alkyl chain that enhances lipophilicity.

Based on this, it is anticipated that the compound will have limited solubility in water but will be more soluble in organic solvents. For instance, related nitroanilines are more soluble in alcohols and ethers than in water.[3][4]

Experimental Determination of Thermodynamic Solubility

A robust understanding of a compound's solubility requires empirical testing. The following is a detailed protocol for determining the thermodynamic solubility of 2,3-difluoro-6-nitro-N-propylaniline in various solvents. This method is designed to be self-validating by ensuring that equilibrium is reached.

Materials and Equipment

• 2,3-difluoro-6-nitro-N-propylaniline (solid)

• Selected solvents (e.g., water, phosphate-buffered saline (PBS) at various pH, ethanol, methanol, acetone, acetonitrile, dimethyl sulfoxide (DMSO))

• Analytical balance

• Vortex mixer

• Thermostatic shaker/incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Calibrated pipettes and glassware

Step-by-Step Protocol

• Preparation of Standard Solutions: Accurately weigh a known amount of 2,3-difluoro-6-nitro-N-propylaniline and dissolve it in a suitable solvent (e.g., DMSO) to prepare a high-concentration stock solution. From this stock, prepare a series of standard solutions of known concentrations for HPLC calibration.

• Sample Preparation: Add an excess amount of solid 2,3-difluoro-6-nitro-N-propylaniline to a known volume of each test solvent in separate vials. The excess solid is crucial to ensure that a saturated solution is formed.

• Equilibration: Tightly cap the vials and place them in a thermostatic shaker set at a constant temperature (e.g., 25°C). Shake the samples for a predetermined time (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the vials at high speed to pellet the excess undissolved solid.

• Sample Analysis: Carefully collect an aliquot of the supernatant, ensuring no solid particles are transferred. Dilute the supernatant with a suitable solvent and analyze it using a validated HPLC method.

• Quantification: Use the calibration curve generated from the standard solutions to determine the concentration of 2,3-difluoro-6-nitro-N-propylaniline in the diluted supernatant. Calculate the original concentration in the saturated solution to determine the solubility.

Experimental Workflow Diagram

Caption: Workflow for Thermodynamic Solubility Determination.

Factors Influencing the Solubility of 2,3-difluoro-6-nitro-N-propylaniline

The solubility of this compound is not a fixed value but is influenced by several external factors.

Effect of Temperature

For most solid solutes, solubility increases with temperature.[3] This is because the dissolution process is often endothermic, meaning it absorbs heat. It is advisable to determine the solubility at different temperatures relevant to the intended application (e.g., room temperature, physiological temperature).

Effect of pH

The aniline moiety in 2,3-difluoro-6-nitro-N-propylaniline is basic and can be protonated in acidic conditions.[5][6] This protonation will lead to the formation of a salt, which is expected to be more soluble in aqueous solutions than the neutral form. Therefore, the aqueous solubility of this compound is likely to be pH-dependent, increasing at lower pH values.

Solvent Polarity

The choice of solvent will have a significant impact on solubility. A range of solvents with varying polarities should be tested to establish a comprehensive solubility profile. It is predicted that the solubility will be higher in moderately polar organic solvents that can engage in hydrogen bonding and dipole-dipole interactions.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and concise manner to allow for easy comparison.

Table of Expected Solubility Profile:

Solvent System	Predicted Solubility	Rationale
Water	Low	The non-polar N-propyl group and aromatic ring limit aqueous solubility.
PBS (pH 7.4)	Low	Similar to water, as the compound is likely to be in its neutral form.
Acidic Buffer (pH 2)	Moderate	Protonation of the amine group should increase aqueous solubility.
Ethanol/Methanol	High	These polar protic solvents can act as hydrogen bond donors and acceptors.
DMSO	Very High	A polar aprotic solvent that is a good solvent for many organic compounds.

Conclusion

References

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A Comprehensive Technical Guide to the Safe Handling of 2,3-difluoro-6-nitro-N-propylaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the safety protocols and handling procedures for 2,3-difluoro-6-nitro-N-propylaniline, a compound of increasing interest in pharmaceutical and organic synthesis.[1] Given the limited availability of a specific safety data sheet for this exact N-propylated derivative, this document synthesizes data from closely related analogs, primarily 2,3-difluoro-6-nitroaniline, and established best practices for handling nitroaromatic and aniline compounds. The principles outlined herein are designed to empower laboratory personnel with the knowledge to conduct their work with a high degree of safety and scientific rigor.

Compound Profile and Hazard Identification

1.1. Chemical Identity

Property	Value	Source
Chemical Name	2,3-difluoro-6-nitro-N-propylaniline	BLDpharm[2]
CAS Number	1250052-21-1	BLDpharm[2]
Molecular Formula	C₉H₁₀F₂N₂O₂	BLDpharm[2]
Molecular Weight	216.19 g/mol	BLDpharm[2]
Appearance	Likely a light yellow powder, typical for such compounds.[1]	Inferred from 2,3-difluoro-6-nitroaniline[1]

1.2. GHS Hazard Classification (Inferred)

The Globally Harmonized System (GHS) classification for the parent compound, 2,3-difluoro-6-nitroaniline, provides a strong basis for assessing the hazards of its N-propyl derivative.[3] The introduction of the propyl group is unlikely to significantly mitigate these hazards.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed[3][4]
Acute Toxicity, Dermal	4	H312: Harmful in contact with skin[3][4]
Skin Corrosion/Irritation	2	H315: Causes skin irritation[3][4]
Serious Eye Damage/Irritation	2A	H319: Causes serious eye irritation[3][4]
Acute Toxicity, Inhalation	4	H332: Harmful if inhaled[3][4]
Specific Target Organ Toxicity	3	H335: May cause respiratory irritation[3][4]

1.3. The "Why" Behind the Hazards: A Mechanistic Perspective

The toxicity of nitroaromatic compounds is often linked to their metabolic activation. The nitro group can be reduced in vivo to form nitroso and hydroxylamine intermediates, which are highly reactive and can bind to cellular macromolecules, leading to cytotoxicity. Furthermore, aniline derivatives are known to be absorbed through the skin and can cause methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing its ability to transport oxygen.[5] The difluoro substitution pattern can also influence the compound's reactivity and metabolic profile.

Prudent Handling and Engineering Controls

A multi-layered approach to safety, combining engineering controls, administrative procedures, and personal protective equipment (PPE), is essential for minimizing exposure.

2.1. Engineering Controls: The First Line of Defense

• Fume Hood: All manipulations of 2,3-difluoro-6-nitro-N-propylaniline, including weighing, transferring, and preparing solutions, must be conducted in a properly functioning chemical fume hood.[6] This is critical to prevent inhalation of any dust or vapors.

• Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive emissions are diluted and removed.

2.2. Personal Protective Equipment (PPE): The Last Barrier

The selection of appropriate PPE is crucial for preventing dermal, ocular, and respiratory exposure.[6]

PPE	Specification	Rationale
Gloves	Nitrile gloves (minimum 4 mil thickness).[7]	Provides a barrier against skin contact.[6] Disposable gloves should be changed immediately if contamination is suspected.[7]
Eye Protection	Safety glasses with side shields or chemical splash goggles.[6]	Protects the eyes from splashes and airborne particles.
Lab Coat	A buttoned, full-length laboratory coat.	Protects skin and personal clothing from contamination.[6]
Footwear	Closed-toe shoes.[6]	Protects feet from spills.

Step-by-Step Experimental Protocols

3.1. Weighing and Transferring the Solid Compound

Caption: Workflow for weighing and transferring solid 2,3-difluoro-6-nitro-N-propylaniline.

3.2. Solution Preparation

• Solvent Selection: Choose an appropriate solvent based on the experimental requirements.

• Dissolution: In the fume hood, add the weighed 2,3-difluoro-6-nitro-N-propylaniline to the solvent in a suitable flask.

• Mixing: Use gentle swirling or a magnetic stirrer to dissolve the compound. Avoid heating unless necessary, and if so, use a heating mantle with temperature control.

• Storage: If the solution is to be stored, ensure the container is clearly labeled with the compound name, concentration, solvent, and date of preparation.

Storage and Waste Management

4.1. Storage

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, acids, and bases.[8]

• Keep the container tightly closed when not in use.[9]

• The storage area should be clearly marked with the appropriate hazard warnings.

4.2. Waste Disposal

Improper disposal of 2,3-difluoro-6-nitro-N-propylaniline and its waste can lead to environmental contamination.[10]

• Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and weighing paper, in a designated hazardous waste container.[11]

• Liquid Waste: Dispose of solutions containing the compound in a labeled "Halogenated Organic Waste" container if the solvent is halogenated, or a general "Organic Liquid" waste container otherwise.[6] Never pour this chemical down the drain.[11][12]

• Empty Containers: Triple-rinse empty containers with a suitable solvent.[11] The rinsate must be collected and disposed of as hazardous waste.[11] After decontamination, the container can be disposed of as non-hazardous waste.[11]

Emergency Procedures: A Self-Validating System

Rapid and appropriate response to an emergency is critical to minimizing harm.

Caption: Decision-making workflow for emergency response to a spill or exposure.

Conclusion

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Predictive Toxicity Profile of 2,3-difluoro-6-nitro-N-propylaniline: A Technical Guide

For Research, Scientific, and Drug Development Professionals

Executive Summary

This document provides a comprehensive, predictive toxicological assessment of the novel chemical entity 2,3-difluoro-6-nitro-N-propylaniline. In the absence of direct empirical data, this guide synthesizes information from structurally analogous compounds, primarily substituted nitroanilines, to forecast its likely metabolic fate and toxicological profile. The core structural alerts—a nitroaromatic system and an aniline moiety—strongly indicate a high potential for genotoxicity, driven by metabolic activation to reactive intermediates. This guide outlines the mechanistic basis for this prediction and proposes a tiered, systematic experimental strategy to definitively characterize the compound's safety profile, beginning with foundational in vitro assays.

Introduction and Structural Analysis

2,3-difluoro-6-nitro-N-propylaniline is a substituted nitroaromatic amine. Its chemical structure contains well-characterized toxicophores that are predictive of its biological activity:

• Nitroaromatic Group: The nitro (-NO₂) group attached to the benzene ring is a classic structural alert for mutagenicity and carcinogenicity.[1][2] Nitroaromatic compounds are known to undergo metabolic reduction to form highly reactive intermediates that can damage DNA.[3]

• Aniline Moiety: Aromatic amines are a class of compounds frequently associated with toxicity, including methemoglobinemia and carcinogenicity.[4][5]

• Fluorine Substitution: The presence of two fluorine atoms on the aromatic ring can significantly alter the compound's electronic properties, lipophilicity, and metabolic stability.[6] Fluorination can influence the rate and sites of metabolism, potentially modulating the toxic potential.

• N-Propyl Group: The N-propyl substituent increases lipophilicity compared to its parent aniline and provides an additional site for Phase I metabolism (e.g., dealkylation).

Given these features, a primary toxicological concern for this molecule is genotoxicity arising from metabolic activation of the nitro group.

Predicted Metabolic Pathways and Mechanistic Toxicity

The toxicity of nitroaromatic compounds is intrinsically linked to their metabolism. We predict a two-phase metabolic pathway for 2,3-difluoro-6-nitro-N-propylaniline, with Phase I metabolism being the critical activation step for toxicity.

Phase I Metabolism (Activation):

The principal activation pathway is the reduction of the nitro group, a multi-step process catalyzed by NAD(P)H-dependent nitroreductases present in both mammalian tissues and gut microbiota.[3]

• Nitro Radical Anion Formation: A one-electron reduction of the nitro group forms a nitro radical anion.

• Nitroso Intermediate: Further reduction yields a nitroso (-N=O) derivative.

• Hydroxylamine Formation: The key toxic intermediate, N-hydroxylamino-2,3-difluoro-N-propylaniline, is formed via another two-electron reduction. This hydroxylamine is highly reactive.

• Nitrenium Ion Formation: The hydroxylamine can be further activated, for example by O-acetylation (via N-acetyltransferases, NATs) or sulfation (via sulfotransferases, SULTs), to form an unstable ester which spontaneously decomposes to a highly electrophilic nitrenium ion.

This ultimate electrophile, the nitrenium ion, can form covalent adducts with nucleophilic sites on DNA, primarily at the C8 and N2 positions of guanine. These DNA adducts can lead to mutations during DNA replication if not repaired, initiating carcinogenesis.[1]

Other potential, likely minor, Phase I pathways include cytochrome P450-mediated hydroxylation of the aromatic ring or oxidation of the N-propyl group.[7]

Phase II Metabolism (Detoxification):

Parent compounds or Phase I metabolites may undergo conjugation reactions, such as glucuronidation, which generally increases water solubility and facilitates excretion.[6]

Caption: Predicted bioactivation of 2,3-difluoro-6-nitro-N-propylaniline.

Predicted Toxicological Profile

Based on structural analogy, the following toxicological endpoints are predicted. This profile should be considered provisional pending empirical data.

Toxicological Endpoint	Predicted Outcome	Rationale / Confidence Level
Acute Oral Toxicity	Harmful if swallowed (Category 4).[8]	High Confidence. Structurally related compounds like 2,3-difluoro-6-nitroaniline and other nitroanilines are classified as harmful or toxic upon ingestion.[9]
Dermal Toxicity	Harmful in contact with skin (Category 4).[8]	Moderate Confidence. While some related compounds show dermal toxicity, the N-propyl group may alter absorption rates compared to the parent aniline.
Skin & Eye Irritation	Causes skin and serious eye irritation.[8]	High Confidence. The GHS classification for the parent compound, 2,3-difluoro-6-nitroaniline, explicitly includes these warnings.[8]
Mutagenicity	Suspected Mutagen.	Very High Confidence. The nitroaniline moiety is a strong structural alert. The majority of nitroaromatic compounds are mutagenic in bacterial assays.[10][11][12]
Clastogenicity	Suspected Clastogen.	High Confidence. Compounds that form bulky DNA adducts often induce chromosomal damage, which can be detected as micronuclei in mammalian cells.[5]
Carcinogenicity	Suspected Carcinogen.	Moderate Confidence. Genotoxic compounds are often carcinogenic. However, carcinogenicity is dependent on a complex interplay of metabolic activation, detoxification, and DNA repair in vivo.[5]

Proposed Experimental Testing Strategy

A tiered approach is recommended to efficiently characterize the toxicological profile, starting with in vitro assays to confirm the highest-priority hazards before proceeding to more complex studies.

Caption: Proposed tiered workflow for toxicological evaluation.

Detailed Experimental Protocols (Tier 1)

The causality behind these experimental choices is to first establish the presence of a genotoxic hazard using validated, high-throughput in vitro systems before committing to resource-intensive in vivo studies.

• Objective: To detect gene mutations (point mutations and frameshifts) induced by the test compound. This is the gold-standard initial screen for mutagenicity.[13]

• Causality: The use of bacterial strains with pre-existing mutations in the histidine (Salmonella) or tryptophan (E. coli) operon provides a sensitive system to detect reverse mutations. The inclusion of a mammalian liver extract (S9 fraction) is critical, as it provides metabolic enzymes (like nitroreductases) necessary to convert the parent compound into its reactive, mutagenic form—simulating what occurs in a mammal.[14]

Methodology:

• Strains: A minimum of five strains should be used, including Salmonella typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101), to detect a broad range of mutational events.[15]

• Metabolic Activation: The assay must be conducted both with and without an Aroclor- or phenobarbital/β-naphthoflavone-induced rat liver S9 fraction to assess both direct-acting mutagens and those requiring metabolic activation.

• Dose Selection: A preliminary cytotoxicity assay is performed to determine the appropriate dose range. The main experiment should use at least five doses, with the highest dose precipitating or showing significant toxicity.

• Exposure (Plate Incorporation Method): a. To 2.0 mL of molten top agar, add 0.1 mL of the appropriate bacterial culture, 0.1 mL of the test compound solution (or vehicle control), and 0.5 mL of S9 mix (for +S9 conditions) or buffer (for -S9 conditions). b. Vortex briefly and pour onto minimal glucose agar plates.

• Incubation: Incubate plates at 37°C for 48-72 hours.

• Scoring & Analysis: Count the number of revertant colonies on each plate. A result is considered positive if a dose-dependent increase in revertants is observed and/or a reproducible two-fold (or greater) increase over the solvent control is seen for at least one dose in any strain.

• Objective: To detect chromosomal damage (clastogenicity) or aneuploidy. This assay is a crucial complement to the Ames test, as it detects effects on chromosome structure and number in mammalian cells.[16][17]

• Causality: Micronuclei are small, membrane-bound DNA fragments in the cytoplasm that represent chromosome fragments or whole chromosomes left behind during cell division.[18] Their presence is a direct visual indicator of genotoxic events. A cytokinesis blocker (Cytochalasin B) is used to allow for specific analysis of cells that have completed one nuclear division, ensuring that the observed damage occurred during or after treatment.

Methodology:

• Cell Line: Human lymphoblastoid TK6 cells or Chinese Hamster Ovary (CHO) cells are recommended.[19][20]

• Metabolic Activation: As with the Ames test, parallel experiments must be conducted with and without a rat liver S9 fraction.

• Dose Selection: A preliminary cytotoxicity assay (e.g., Relative Population Doubling or Relative Increase in Cell Count) is performed. The highest concentration in the main study should induce approximately 50-60% cytotoxicity.

• Exposure: a. Short Treatment (3-6 hours) with S9: Treat cells for 3-6 hours with the test compound in the presence of S9 mix. Wash cells and culture for a further 1.5-2.0 cell cycles in fresh medium containing Cytochalasin B. b. Continuous Treatment (1.5-2.0 cell cycles) without S9: Treat cells for the full duration in the absence of S9, with Cytochalasin B present for the final cell cycle.

• Harvesting and Staining: Harvest cells, subject them to hypotonic treatment, fix, and drop them onto microscope slides. Stain with a DNA-specific stain like Giemsa or a fluorescent dye (e.g., acridine orange).

• Scoring & Analysis: Using a microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei. A result is considered positive if a statistically significant, dose-dependent increase in micronucleated cells is observed.

Conclusion and Forward Look

The structural features of 2,3-difluoro-6-nitro-N-propylaniline create a strong, mechanistically-grounded suspicion of genotoxicity. The nitroaromatic moiety is a well-established precursor to reactive metabolites capable of forming DNA adducts. The proposed Tier 1 experimental strategy, employing the Ames test and the in vitro micronucleus assay, provides a robust and validated framework for definitively confirming this predicted hazard. The results of these foundational assays are critical for making informed decisions regarding the continued development or handling of this compound. A positive result in either assay would classify the compound as a genotoxicant and warrant significant handling precautions and a thorough risk-benefit analysis for any potential application.

References

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: 3-Nitroaniline. Retrieved from [Link]

• Sabat, M., & Thorp, H. H. (2021). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ACS Omega, 6(1), 1-13.

• PubChem. (n.d.). 2,3-Difluoro-6-nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2019). Genotoxicity of nitroaromatic compounds in zebrafish embryos. Retrieved from [Link]

• Chiu, T. M., Lee, G. S., & Su, C. K. (1982). Metabolism of 4-nitroaniline by rat liver microsomes. Cancer research, 42(10), 3924-3928.
• García-García, M. R., et al. (2022). In Silico Prediction of the Toxicity of Nitroaromatic Compounds: Application of Ensemble Learning QSAR Approach. International Journal of Molecular Sciences, 23(23), 15206.
• Google Patents. (n.d.). CN111646907A - Preparation method of 2, 3-dichloro-6-nitroaniline.

• Centers for Disease Control and Prevention (CDC). (n.d.). p-Nitroaniline - IDLH. NIOSH. Retrieved from [Link]

• Scantox. (n.d.). OECD 487 In Vitro Micronucleus Test. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: p-NITROANILINE. Retrieved from [Link]

• PubMed. (2022). In Silico Prediction of the Toxicity of Nitroaromatic Compounds: Application of Ensemble Learning QSAR Approach. Retrieved from [Link]

• ResearchGate. (2013). Metabolism of 2-Chloro-4-Nitroaniline by Rhodococcus sp. Strain MB-P1. Retrieved from [Link]

• Beland, F. A., et al. (1997). Mutagenicity of Nitroaromatic Compounds. Chemical Research in Toxicology, 10(12), 1267-1278.

• Scantox. (n.d.). GLP OECD 471 Ames Test. Retrieved from [Link]

• ResearchGate. (2022). In Silico Prediction of the Toxicity of Nitroaromatic Compounds: Application of Ensemble Learning QSAR Approach. Retrieved from [Link]

• Spanggord, R. J., et al. (1982). Genotoxic activity of nitroaromatic explosives and related compounds in Salmonella typhimurium. Mutation Research/Genetic Toxicology, 97(4), 265-274.
• Kumar, A., et al. (2021). Biotransformation of nitro aromatic amines in artificial alkaline habitat by pseudomonas DL17. PLoS ONE, 16(7), e0254073.
• Wills, J. W., et al. (2021). Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices. Particle and Fibre Toxicology, 18(1), 1.

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: 3-Nitroaniline. Retrieved from [Link]

• National Institute of Biomedical Innovation. (n.d.). Bacterial Reverse Mutation Assay or Ames assay (OECD 471). Retrieved from [Link]

• PubChem. (n.d.). 4-Nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• Khan, F., et al. (2013). Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1. PLoS ONE, 8(11), e79993.
• Toropov, A., et al. (2018). In vivo toxicity of nitroaromatics: A comprehensive quantitative structure–activity relationship study. Environmental Toxicology and Chemistry, 37(12), 3047-3054.

• Eurofins. (2024). The Ames Test or Bacterial Reverse Mutation Test. Retrieved from [Link]

• Angene Chemical. (2021). Safety Data Sheet: 2-Fluoro-6-nitroaniline. Retrieved from [Link]

• National Toxicology Program. (n.d.). OECD 487: in vitro micronucleus assay using TK6 cells to investigate mechanism of action. Retrieved from [Link]

• Hartwig, A., et al. (2022). 4-Nitroaniline.

• Scilit. (2022). In Silico Prediction of the Toxicity of Nitroaromatic Compounds: Application of Ensemble Learning QSAR Approach. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Profile of 2,3-Difluoro-6-nitroaniline: A Supplier's Insight. Retrieved from [Link]

• Nohmi, T. (2018). The strains recommended for use in the bacterial reverse mutation test (OECD guideline 471) can be certified as non-genetically modified organisms. Genes and Environment, 40, 15.

• Charles River Laboratories. (n.d.). Mammalian Cell In Vitro Micronucleus Assay. Retrieved from [Link]

• ResearchGate. (n.d.). Major mechanisms of toxicity of nitroaromatic compounds. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: p-nitroaniline. Retrieved from [Link]

• Toropova, A. P., & Toropov, A. A. (2023). In silico prediction of the mutagenicity of nitroaromatic compounds using correlation weights of fragments of local symmetry. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 891, 503684.

• Gentronix. (n.d.). OECD 471: Ames Test. Retrieved from [Link]

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: 3-Nitroaniline. Retrieved from [Link]

• OECD. (2016). Test No. 487: In Vitro Mammalian Cell Micronucleus Test. OECD Guidelines for the Testing of Chemicals, Section 4.

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Protocols & Analytical Methods

Protocol for the N-alkylation of 2,3-Difluoro-6-nitroaniline: A Comprehensive Guide for Synthetic Chemists

Application Note: A-08B4

Abstract

This comprehensive application note provides a detailed and robust protocol for the N-alkylation of 2,3-difluoro-6-nitroaniline, a critical building block in the fields of medicinal chemistry and materials science.[1][2] The unique electronic and structural characteristics imparted by the fluorine and nitro substituents make this molecule a valuable scaffold for the synthesis of novel compounds.[1][2] This guide delves into the underlying chemical principles, offers a step-by-step experimental procedure, and provides insights into reaction optimization and troubleshooting. The protocol is designed to be a self-validating system, ensuring reliable and reproducible results for researchers, scientists, and drug development professionals.

Introduction: The Significance of N-alkylated 2,3-Difluoro-6-nitroaniline Derivatives

2,3-Difluoro-6-nitroaniline serves as a versatile precursor in the synthesis of a wide range of organic molecules.[2] Its primary amino group is a key handle for introducing diverse functionalities through N-alkylation. This modification is a fundamental strategy in drug discovery to modulate critical physicochemical properties such as:

• Lipophilicity: Influencing membrane permeability and oral absorption.

• Solubility: Affecting formulation and bioavailability.

• Metabolic Stability: Enhancing drug half-life.[1]

The resulting N-alkylated derivatives are integral components of many pharmaceutical compounds and advanced materials.[1]

Reaction Principle: Understanding the Nucleophilic Substitution

The N-alkylation of 2,3-difluoro-6-nitroaniline proceeds via a classical bimolecular nucleophilic substitution (SN2) reaction. The core mechanism involves the lone pair of electrons on the aniline's nitrogen atom acting as a nucleophile and attacking the electrophilic carbon of an alkyl halide.[1]

A crucial aspect of this reaction is the use of a non-nucleophilic base. The initial nucleophilic attack results in the formation of an ammonium salt. The base is essential to deprotonate this intermediate, regenerating the neutral N-alkylated product and driving the reaction to completion.[1] This also prevents the formation of undesired side products.[1]

It is important to note that the presence of two electron-withdrawing fluorine atoms and a nitro group on the aniline ring significantly decreases the nucleophilicity of the amino group.[1][3] This deactivation necessitates moderately forcing reaction conditions, such as elevated temperatures, to achieve a reasonable reaction rate.[1][3]

Visualizing the Process

Chemical Reaction Mechanism

The following diagram illustrates the stepwise mechanism of the N-alkylation reaction.

Caption: Mechanism of SN2 N-alkylation of 2,3-difluoro-6-nitroaniline.

Experimental Workflow

This diagram provides a visual overview of the entire experimental procedure, from setup to final product characterization.

Caption: Workflow for the N-alkylation of 2,3-difluoro-6-nitroaniline.[1]

Detailed Experimental Protocol

This protocol details a reliable method for the synthesis of N-alkylated 2,3-difluoro-6-nitroaniline derivatives.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2,3-Difluoro-6-nitroaniline	≥98%	Commercially Available	Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation.[1]
Alkyl Halide (e.g., ethyl iodide)	Reagent Grade	Commercially Available	Corrosive, lachrymator. Handle with care.
Potassium Carbonate (K₂CO₃)	Anhydrous	Commercially Available	Hygroscopic. Keep container tightly closed.
Acetone	Anhydrous	Commercially Available	Flammable. Use in a well-ventilated area.
Dichloromethane (DCM)	ACS Grade	Commercially Available	Volatile and potentially carcinogenic.
Ethyl Acetate	ACS Grade	Commercially Available	Flammable.
Hexanes	ACS Grade	Commercially Available	Flammable.
Brine (Saturated NaCl solution)	-	Prepared in-house	-
Anhydrous Sodium Sulfate (Na₂SO₄)	Anhydrous	Commercially Available	-
Silica Gel	60 Å, 230-400 mesh	Commercially Available	For column chromatography.

Equipment

• Round-bottom flask (100 mL)

• Magnetic stirrer with heating mantle

• Condenser

• Thermometer

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and UV lamp

• Glassware for filtration and extraction

• Flash chromatography setup

Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine 2,3-difluoro-6-nitroaniline (1.0 eq), potassium carbonate (2.0 eq), and anhydrous acetone (50 mL).[4]

• Addition of Alkylating Agent: To the stirring suspension, add the alkyl halide (e.g., ethyl iodide, 1.5 eq) dropwise at room temperature.[4]

• Reaction: Attach a condenser to the flask and heat the reaction mixture to reflux (approximately 56°C).[4]

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) using a mixture of hexanes and ethyl acetate as the mobile phase. The reaction is typically complete within 4-6 hours.[4]

• Initial Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.[4] Filter the solid potassium carbonate and wash it with a small amount of acetone.[4]

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.[4]

• Extraction: Dissolve the crude product in dichloromethane (50 mL) and transfer it to a separatory funnel.[4] Wash the organic layer with water (2 x 30 mL) and then with brine (30 mL).[4]

• Drying and Final Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[4]

• Purification: Purify the crude product by flash column chromatography on silica gel.[1] Elute with a gradient of hexanes and ethyl acetate to isolate the desired N-alkylated product.[1]

• Characterization: Confirm the identity and purity of the final product using NMR spectroscopy (¹H, ¹³C, ¹⁹F) and mass spectrometry.[1]

Expertise and Experience: The "Why" Behind the "How"

• Choice of Base: Potassium carbonate is a moderately strong, non-nucleophilic base that is ideal for this reaction. It is strong enough to deprotonate the ammonium intermediate without promoting significant side reactions. Stronger bases like sodium hydride could lead to deprotonation of other sites on the molecule or promote elimination reactions with certain alkyl halides.

• Solvent Selection: Anhydrous acetone is a suitable polar aprotic solvent that dissolves the reactants and is stable at the reflux temperature. Its boiling point of ~56°C allows for gentle heating to drive the reaction without decomposition of the starting material or product.

• Stoichiometry: Using a slight excess of the alkylating agent (1.5 eq) helps to ensure complete consumption of the starting aniline. However, a large excess should be avoided to minimize the risk of dialkylation.

• Reaction Monitoring: TLC is a critical tool for determining the reaction endpoint. Allowing the reaction to proceed for too long can lead to the formation of impurities. Conversely, stopping the reaction prematurely will result in low yields.

Trustworthiness: A Self-Validating System

This protocol is designed to be self-validating through a series of checkpoints:

• TLC Analysis: In-process TLC monitoring provides real-time feedback on the reaction's progress, allowing for adjustments to the reaction time as needed.

• Work-up and Purification: The extraction and washing steps are designed to remove inorganic salts and water-soluble impurities. Flash column chromatography provides a robust method for isolating the pure product from unreacted starting materials and side products.

• Spectroscopic Characterization: The final product's identity and purity are unequivocally confirmed by NMR and mass spectrometry. The expected shifts in the NMR spectra and the molecular ion peak in the mass spectrum provide definitive validation of a successful reaction.

Quantitative Data Summary

The following table provides hypothetical results for the N-alkylation of 2,3-difluoro-6-nitroaniline with various alkylating agents based on the described protocol.

Alkylating Agent	Product	Expected Yield (%)
Iodomethane	N-methyl-2,3-difluoro-6-nitroaniline	85-95
Ethyl bromide	N-ethyl-2,3-difluoro-6-nitroaniline	80-90
Benzyl bromide	N-benzyl-2,3-difluoro-6-nitroaniline	75-85

Yields are based on analogous reactions and may vary depending on the specific reaction conditions and scale.

Troubleshooting

Issue	Possible Cause	Solution
Low or no conversion	Inactive reagents, insufficient temperature, or short reaction time.	Ensure all reagents are fresh and anhydrous. Increase the reaction temperature or extend the reaction time.
Formation of multiple products	Over-alkylation or side reactions.	Use a smaller excess of the alkylating agent. Monitor the reaction closely by TLC and stop it once the starting material is consumed.
Difficult purification	Co-eluting impurities.	Optimize the eluent system for flash chromatography. Consider using a different stationary phase if necessary.

References

• BenchChem. (2025). Application Notes and Protocols for N-alkylation of 2,3-difluoro-6-nitroaniline.
• BenchChem. (2025). Application Notes and Protocols for the Laboratory Synthesis of N-Ethyl-2,3-difluoro-6-nitroaniline.
• TSI Journals. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran.
• BenchChem. (2025). The Influence of N-Alkylation on the Properties of Aniline Derivatives: A Technical Guide.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Profile of 2,3-Difluoro-6-nitroaniline: A Supplier's Insight.
• ResearchGate. (n.d.). N-alkylation of aniline and substituted-anilines with different benzyl alcohols using the CoNx@NC catalyst. Reaction conditions.
• BenchChem. (2025). optimization of reaction conditions for N-alkylation of 2-nitroaniline.
• Academia. (2022). A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles.

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2,3-Difluoro-6-nitro-N-propylaniline

Introduction: Unlocking the Potential of a Versatile Building Block

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science research, the strategic functionalization of aromatic rings is of paramount importance. Nucleophilic Aromatic Substitution (SNAr) stands out as a powerful methodology for achieving this, enabling the formation of carbon-heteroatom bonds on electron-deficient aromatic systems.[1] The substrate at the heart of this guide, 2,3-difluoro-6-nitro-N-propylaniline, is a meticulously designed building block poised for exceptional reactivity in SNAr transformations.

The convergence of several key structural features underpins the utility of this compound. The potent electron-withdrawing nitro group, positioned ortho to the amine and para to one of the fluorine atoms, significantly activates the aromatic ring towards nucleophilic attack. This activation facilitates the formation of a resonance-stabilized Meisenheimer complex, a critical intermediate in the SNAr mechanism.[2] Furthermore, the presence of two fluorine atoms as leaving groups offers distinct advantages. Fluorine's high electronegativity contributes to the electron deficiency of the aromatic ring, and its small size minimizes steric hindrance. Notably, in SNAr reactions, fluoride is an excellent leaving group, a counterintuitive fact when compared to SN1/SN2 reactions, because the cleavage of the carbon-halogen bond is not the rate-determining step.[3] The N-propyl group, while not directly involved in the electronic activation, modulates the molecule's solubility and can influence the conformational properties of the final products, a crucial aspect in drug design. The strategic placement of these functionalities makes 2,3-difluoro-6-nitro-N-propylaniline a versatile precursor for a diverse array of substituted benzimidazoles, phenazines, and other heterocyclic systems of medicinal interest.[4][5]

This document provides a comprehensive guide to the application of 2,3-difluoro-6-nitro-N-propylaniline in SNAr reactions, offering detailed protocols and expert insights into the underlying chemical principles.

Reaction Mechanism and Regioselectivity: A Tale of Two Fluorines

The SNAr reaction of 2,3-difluoro-6-nitro-N-propylaniline proceeds via a well-established addition-elimination mechanism. The key steps are:

• Nucleophilic Attack: A nucleophile adds to the electron-deficient aromatic ring at a carbon atom bearing a leaving group (fluorine). This step is typically the rate-determining step of the reaction.[3]

• Formation of a Meisenheimer Complex: The addition of the nucleophile disrupts the aromaticity of the ring and forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge is delocalized onto the electron-withdrawing nitro group.

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the expulsion of a fluoride ion.

A critical consideration in the SNAr reactions of 2,3-difluoro-6-nitro-N-propylaniline is the regioselectivity of the substitution. The molecule presents two potential reaction sites: the fluorine at the 2-position and the fluorine at the 3-position. The nitro group, being a powerful activating group, exerts its influence most strongly on the ortho and para positions. In this case, the fluorine at the 2-position is ortho to the nitro group, while the fluorine at the 3-position is meta. Consequently, the carbon at the 2-position is significantly more electron-deficient and therefore more susceptible to nucleophilic attack. This leads to a strong preference for the substitution of the fluorine atom at the 2-position.

// Reactants reactant [label=<

+ Nu-

2,3-difluoro-6-nitro-N-propylaniline

Nucleophile

];

// Meisenheimer Complex meisenheimer [label=<

Meisenheimer Complex

];

// Product product [label=<

+ F-

Substituted Product

Fluoride

];

// Arrows reactant -> meisenheimer [label="k1 (slow)"]; meisenheimer -> product [label="k2 (fast)"]; }

Caption: A generalized experimental workflow for SNAr reactions.

Safety and Handling

2,3-Difluoro-6-nitro-N-propylaniline, like many nitroaromatic compounds, should be handled with care. It is advisable to consult the Safety Data Sheet (SDS) before use. In general, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. All manipulations should be performed in a well-ventilated fume hood. Strong bases such as sodium hydride and potassium tert-butoxide are highly reactive and should be handled with extreme caution under anhydrous conditions.

Conclusion

2,3-Difluoro-6-nitro-N-propylaniline is a highly valuable and versatile substrate for nucleophilic aromatic substitution reactions. Its unique electronic and structural features allow for predictable and efficient functionalization, providing access to a wide range of complex molecules. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this building block in their synthetic endeavors, accelerating the discovery and development of novel chemical entities.

References

• Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids: Mechanistic and Regiochemical Aspects. PubMed Central. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH-Me2SO mixtures of varying composition: One reaction with two mechanistic pathways. ResearchGate. Available at: [Link]

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. National Institutes of Health. Available at: [Link]

• Nucleophilic Aromatic Substitution: SNAr. KPU Pressbooks. Available at: [Link]

• Exploring the Synthesis Applications of 4-Fluoro-2-nitroaniline. Chempanda. Available at: [Link]

• Synthesis, characterization of 2-substituted benzimidazole derivatives and evaluation of antimicrobial activity. Journal of Drug Delivery and Therapeutics. Available at: [Link]

• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Royal Society of Chemistry. Available at: [Link]

• The role of fluorine in medicinal chemistry. PubMed. Available at: [Link]

• Synthesis and biological profile of substituted benzimidazoles. PubMed Central. Available at: [Link]

• Nitroaniline: Common isomers, structure, synthesis and applications. Chempanda. Available at: [Link]

• Nucleophilic Aromatic Substitution: Addition–Elimination and SNAr. OrgoSolver. Available at: [Link]

• Design, Synthesis of a Novel N-substituted Benzimidazole Derivatives. TSI Journals. Available at: [Link]

• SNAr Reaction in Other Common Molecular Solvents. WordPress. Available at: [Link]

• Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4- nitroanisole in MeOH-Me2SO mixtures of varying composition: One reaction with two mechanistic pathways. ResearchGate. Available at: [Link]

• Current and emerging applications of fluorine in medicinal chemistry. ResearchGate. Available at: [Link]

• Benzimidazole synthesis. Organic Chemistry Portal. Available at: [Link]

• Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. PubMed Central. Available at: [Link]

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• 5. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust One-Pot Synthesis of Substituted Benzimidazoles via Reductive Cyclization

Abstract

This application note details a highly efficient, one-pot method for the synthesis of N-propyl-4,5-difluorobenzimidazoles from 2,3-difluoro-6-nitro-N-propylaniline. The protocol employs a reductive cyclization strategy, combining the reduction of an aromatic nitro group and subsequent condensation with a suitable C1 source in a single operational sequence. This method is particularly relevant for the construction of fluorinated benzimidazole scaffolds, which are of significant interest in medicinal chemistry and drug development due to their enhanced biological activities. We provide a detailed experimental protocol, mechanistic insights, and expected outcomes for this versatile synthetic transformation.

Introduction

The benzimidazole moiety is a prominent heterocyclic scaffold found in a multitude of pharmacologically active compounds, including proton pump inhibitors, anthelmintics, and anticancer agents.[1] The strategic incorporation of fluorine atoms into these structures can significantly modulate their physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity, often leading to enhanced therapeutic efficacy.[2][3] Consequently, the development of efficient synthetic routes to fluorinated benzimidazoles is a key objective for researchers in drug discovery.

Traditional benzimidazole syntheses, such as the Phillips-Ladenburg and Weidenhagen reactions, typically start from o-phenylenediamines.[4][5] However, these diamine precursors can be unstable and prone to oxidation. A more convergent and efficient approach is the one-pot reductive cyclization of readily available o-nitroanilines.[6][7] This method circumvents the need to isolate the intermediate diamine, thereby improving overall yield and operational simplicity.

This guide focuses on the application of this one-pot strategy for the synthesis of N-propyl-4,5-difluorobenzimidazoles, using 2,3-difluoro-6-nitro-N-propylaniline as a key starting material. The N-propyl group provides a handle for further derivatization, while the difluoro substitution pattern is designed to enhance biological activity.

Mechanistic Rationale: The Reductive Cyclization Pathway

The core of this synthetic method lies in a tandem reaction sequence initiated by the reduction of the nitro group, immediately followed by an acid-catalyzed cyclization with a C1 electrophile (e.g., an aldehyde or orthoformate).

The reaction proceeds through the following key steps:

• In Situ Reduction: The nitro group of the starting aniline is reduced to an amine using a mild reducing agent, such as iron powder in the presence of an activator like ammonium chloride.[8][9] This generates the highly reactive o-phenylenediamine intermediate in situ.

• Condensation: The newly formed diamine reacts with an aldehyde. One of the amino groups forms a Schiff base (imine) with the aldehyde carbonyl.

• Intramolecular Cyclization: The second amino group then attacks the imine carbon in an intramolecular fashion, forming a dihydrobenzimidazole intermediate.

• Aromatization: The dihydrobenzimidazole intermediate undergoes oxidation to yield the stable, aromatic benzimidazole ring system. In many variations of this reaction, the aldehyde itself or atmospheric oxygen can serve as the oxidant in the final aromatization step.

This one-pot approach is highly efficient as it avoids the isolation of the often-sensitive diamine intermediate, which can be prone to decomposition.

Visualization of the Synthetic Pathway

Caption: Workflow for the one-pot synthesis of substituted benzimidazoles.

Experimental Protocol

This protocol describes the synthesis of a 2-substituted N-propyl-4,5-difluorobenzimidazole derivative.

Materials and Reagents:

• 2,3-Difluoro-6-nitro-N-propylaniline

• Aldehyde (e.g., benzaldehyde for a 2-phenyl derivative)

• Iron powder (<325 mesh)

• Ammonium chloride (NH₄Cl)

• Ethanol (EtOH)

• Deionized Water (H₂O)

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography (100-200 mesh)[3]

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,3-difluoro-6-nitro-N-propylaniline (1.0 equiv.), ethanol, and water (e.g., in a 4:1 ratio).

• Addition of Reagents: To the stirred solution, add ammonium chloride (5.0 equiv.) and iron powder (5.0 equiv.).

• Heating and Aldehyde Addition: Heat the mixture to reflux (approximately 80-90 °C). Once refluxing, add the desired aldehyde (1.1 equiv.) dropwise over 5-10 minutes.

• Reaction Monitoring: Allow the reaction to proceed at reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC) using an appropriate eluent system (e.g., 30% ethyl acetate in hexane).[10] The disappearance of the starting nitroaniline spot indicates the completion of the reaction (typically 2-4 hours).

• Workup - Filtration: After the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove the iron salts. Wash the celite pad thoroughly with additional ethyl acetate.

• Workup - Extraction: Combine the filtrates and transfer to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel.[11][12] Elute with a gradient of ethyl acetate in hexane to isolate the pure benzimidazole product.

• Characterization: Characterize the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.[13][14]

Data and Expected Results

The following table summarizes typical reaction parameters and expected outcomes for this synthetic protocol.

Parameter	Value / Observation	Rationale / Notes
Starting Material	2,3-difluoro-6-nitro-N-propylaniline	A substituted o-nitroaniline.
C1 Source	Aromatic or Aliphatic Aldehyde	The aldehyde provides the C2 carbon of the benzimidazole ring.
Reducing System	Fe / NH₄Cl	A mild and effective system for nitro group reduction.[8][15]
Solvent System	Ethanol/Water	A common, environmentally benign solvent mixture for this reaction.[16]
Reaction Temp.	80-90 °C (Reflux)	Sufficient to drive both the reduction and cyclization steps.
Reaction Time	2-4 hours	Monitored by TLC for completion.
Typical Yield	75-90%	Yields are generally good to excellent for this one-pot procedure.[4][17]
Purification	Column Chromatography	Standard method for isolating pure benzimidazole products.[12]

Characterization Insights

The structural confirmation of the synthesized N-propyl-4,5-difluorobenzimidazole derivatives is typically achieved through spectroscopic methods.

• ¹H NMR: Expect to see characteristic signals for the propyl group (a triplet for the CH₃, a multiplet for the central CH₂, and a triplet for the N-CH₂). Aromatic protons on the benzimidazole ring and any substituent at the 2-position will appear in the downfield region.

• ¹³C NMR: The spectrum will show distinct signals for the aliphatic carbons of the propyl group and the aromatic carbons of the benzimidazole core. The carbon at the 2-position (C2) is typically observed around 150-155 ppm.

• Mass Spectrometry: Provides the molecular weight of the compound, confirming the successful incorporation of all fragments.

Troubleshooting and Key Considerations

• Incomplete Reaction: If TLC indicates the presence of starting material after an extended reaction time, consider adding a small additional portion of iron powder. Ensure the reaction mixture is stirring vigorously to maintain good contact between the reagents.

• Side Product Formation: Over-reduction or side reactions with the aldehyde can sometimes occur. Purification by column chromatography is crucial to remove these impurities.

• Safety: The reaction should be performed in a well-ventilated fume hood. Standard personal protective equipment (lab coat, gloves, safety glasses) should be worn at all times. Iron powder can be flammable.

Conclusion

The one-pot reductive cyclization of 2,3-difluoro-6-nitro-N-propylaniline offers a highly effective and streamlined route to valuable fluorinated benzimidazole derivatives. This method is characterized by its operational simplicity, high yields, and the ability to tolerate a variety of functional groups on the aldehyde component. It represents a significant improvement over multi-step sequences that require the isolation of unstable intermediates, making it a valuable tool for researchers in medicinal chemistry and organic synthesis.

References

• Dasgupta, H. R., et al. (2021). One Pot Reductive Synthesis of Benzimidazole Derivatives from 2-Nitro Aniline and Aromatic Aldehydes Using Zn/NaHSO3 in Water Medium. Progress in Chemical and Biochemical Research, 4(1), 57-67. [Available at: [Link]]

• Yang, D., et al. (2005). A Versatile Method for the Synthesis of Benzimidazoles from o-Nitroanilines and Aldehydes in One Step via a Reductive Cyclization. Synthesis, 2005(01), 47-56. [Available at: [Link]]

• Al-Harthy, T., & Abdel-Jalil, R. (2020). Importance of Fluorine in Benzazole Compounds. Molecules, 25(20), 4739. [Available at: [Link]]

• Bairam, R., et al. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Journal of the Turkish Chemical Society, Section A: Chemistry, 10(3), 731-766. [Available at: [Link]]

• Kandhasamy, S., et al. (2024). Synthesis of N-Alkyl Substituted Benzimidazoquinazolinones. ACS Omega. [Available at: [Link]]

• Alaqeel, S. I. (2017). Synthetic approaches to benzimidazoles from o-phenylenediamine: A literature review. Journal of Saudi Chemical Society, 21(2), 229-237. [Available at: [Link]]

• Nguyen, T. T. H., et al. (2023). Recent achievements in the synthesis of benzimidazole derivatives. RSC Advances, 13(50), 35059-35103. [Available at: [Link]]

• Li, J., et al. (2023). One-pot catalytic oxidation for the synthesis of 2-biphenylbenzoxazoles, benzothiazoles and 1-substituted benzimidazoles: a convenient and efficient strategy. RSC Advances, 13(48), 33835-33839. [Available at: [Link]]

• Dahlgren, A., et al. (2004). A process for the optical purification of benzimidazole derivatives. Google Patents, EP1498416A1.

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• Liu, Z., et al. (2008). A Facile One-Pot Synthesis of Benzimidazoles from 2-Nitroanilines by Reductive Cyclization. Heterocycles, 75(8), 1907-1911. [Available at: [Link]]

• Naeimi, H., & Alishahi, N. (2012). Highly Efficient and Facile Method for Synthesis of 2-Substituted Benzimidazoles via Reductive Cyclization of O-Nitroaniline and Aryl Aldehydes. E-Journal of Chemistry, 9(4), 2115-2122. [Available at: [Link]]

• Faillace, M. S., et al. (2005). 1H- and 13C-NMR Analysis of a Series of 1,2-Diaryl-1H-4,5-dihydroimidazoles. Molecules, 10(4), 435-443. [Available at: [Link]]

• Ram, S., & Ehrenkaufer, R. E. (1984). Iron-Ammonium Chloride - A Convenient and Inexpensive Reductant. Synthesis, 1984(11), 911-912. [Available at: [Link]]

• Tsimpli, E., et al. (2024). Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose. Molecules, 29(12), 2884. [Available at: [Link]]

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Application Note &amp; Protocols: Strategic Reduction of the Nitro Group in 2,3-difluoro-6-nitro-N-propylaniline

Introduction: The Gateway to Novel Phenylenediamines

The selective reduction of the nitro group in substituted nitroaromatics is a cornerstone transformation in modern organic synthesis, particularly within the pharmaceutical and materials science sectors. The target molecule, 2,3-difluoro-6-nitro-N-propylaniline, serves as a critical precursor to 2,3-difluoro-N¹-propylbenzene-1,6-diamine. This resulting vicinal diamine is a highly valuable building block, poised for the synthesis of complex heterocyclic scaffolds such as benzimidazoles, quinoxalines, and other pharmacologically relevant structures. The strategic placement of fluorine atoms and the N-propyl group necessitates a robust and chemoselective reduction methodology that preserves these functionalities.

This application note provides a comprehensive guide for researchers, chemists, and process development professionals on validated and efficient protocols for the reduction of 2,3-difluoro-6-nitro-N-propylaniline. We will delve into the mechanistic underpinnings of various methodologies, offer detailed step-by-step protocols, and present a comparative analysis to aid in the selection of the most appropriate method based on laboratory scale, available equipment, and downstream application requirements.

Comparative Overview of Reduction Methodologies

The choice of reducing agent is paramount and is dictated by factors including functional group tolerance, reaction kinetics, cost, and safety. Below is a summary of the most effective methods for the transformation of 2,3-difluoro-6-nitro-N-propylaniline to its corresponding diamine.

Methodology	Key Reagents	Typical Yield	Reaction Time	Key Advantages	Potential Challenges
Catalytic Hydrogenation	H₂, Pd/C or Pt/C	>95%	1-4 hours	High efficiency, clean reaction, minimal waste.[1][2]	Requires specialized high-pressure equipment, potential for dehalogenation, catalyst is flammable.[3]
Metal-Mediated Reduction	Fe / NH₄Cl or AcOH	85-95%	2-6 hours	Cost-effective, tolerant of many functional groups, scalable.[1][3]	Generates significant iron sludge waste, requiring careful work-up.[3]
Transfer Hydrogenation	Ammonium Formate, Pd/C	90-98%	1-3 hours	Avoids the use of high-pressure hydrogen gas, mild reaction conditions.[4][5][6]	Can be more expensive than metal/acid reductions, catalyst separation required.
Stannous Chloride Reduction	SnCl₂·2H₂O	80-90%	2-4 hours	Mild conditions, good functional group tolerance.[1][7]	Generates tin-based waste which can be environmentally problematic, requires stoichiometric amounts of the reagent.[8]

Protocol I: Catalytic Hydrogenation

Catalytic hydrogenation is often the preferred method for its high efficiency and clean conversion.[1][2] The choice of catalyst is critical; Palladium on carbon (Pd/C) is highly effective, though Platinum on carbon (Pt/C) can also be employed.

Mechanism & Scientific Rationale

The reaction proceeds via the dissociative adsorption of molecular hydrogen onto the surface of the palladium catalyst. The nitro group of the substrate also coordinates to the catalyst surface, facilitating a stepwise reduction through nitroso and hydroxylamine intermediates to the final amine.[3][9] The high pressure of hydrogen gas ensures a sufficient concentration of active hydrogen species on the catalyst surface, driving the reaction to completion.

Caption: Workflow for Catalytic Hydrogenation.

Detailed Experimental Protocol

• Vessel Preparation: To a high-pressure hydrogenation vessel, add 2,3-difluoro-6-nitro-N-propylaniline (1.0 eq) and a catalytic amount of 10% Palladium on carbon (5 mol%).

• Solvent Addition: Add a suitable solvent such as methanol or ethanol to dissolve the substrate (approximately 10-15 mL per gram of substrate).

• Inerting the Atmosphere: Seal the vessel and purge with nitrogen gas three times to remove any oxygen.

• Hydrogenation: Introduce hydrogen gas and pressurize the vessel to 50 psi.[2]

• Reaction: Stir the mixture vigorously at room temperature (25 °C). A slight exotherm may be observed. If the reaction is sluggish, gentle heating to 40 °C can be applied.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

• Work-up: Carefully vent the hydrogen gas and purge the vessel with nitrogen.[2] Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with additional solvent.[2]

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 2,3-difluoro-N¹-propylbenzene-1,6-diamine, which can be further purified by column chromatography or recrystallization if necessary.

Protocol II: Iron-Mediated Reduction in Acidic Media

The use of iron powder in the presence of a mild acid is a classic and highly reliable method for the reduction of aromatic nitro compounds.[1][7] This method is particularly advantageous for its low cost and tolerance of various functional groups.

Mechanism & Scientific Rationale

This reaction, often referred to as the Béchamp reduction, involves the oxidation of elemental iron (Fe⁰ to Fe²⁺/Fe³⁺) with the concomitant reduction of the nitro group. The acidic medium, typically acetic acid or ammonium chloride, facilitates the protonation of the nitro group and its intermediates, which are then reduced by single electron transfer from the iron surface.

Caption: Workflow for Iron-Mediated Reduction.

Detailed Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend 2,3-difluoro-6-nitro-N-propylaniline (1.0 eq) in a mixture of ethanol and water (e.g., 4:1 v/v).

• Reagent Addition: Add iron powder (5.0 eq) and ammonium chloride (4.0 eq). Alternatively, acetic acid can be used as the acidic medium.[10]

• Reaction: Heat the mixture to reflux (approximately 80-100 °C) with vigorous stirring.[2]

• Monitoring: Monitor the reaction by TLC or LC-MS. The disappearance of the yellow color of the starting material is often a good visual indicator of reaction progress.

• Work-up: Upon completion, cool the reaction mixture to room temperature.[11] Carefully add a saturated aqueous solution of sodium carbonate or sodium bicarbonate to basify the mixture to a pH of ~8-9. This will precipitate iron salts.

• Filtration and Extraction: Filter the mixture through a pad of Celite®, washing thoroughly with ethyl acetate or dichloromethane. Transfer the filtrate to a separatory funnel and extract the aqueous layer with the organic solvent.

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude product.[11]

Protocol III: Transfer Hydrogenation with Ammonium Formate

Transfer hydrogenation offers a convenient alternative to high-pressure hydrogenation, utilizing a hydrogen donor in the presence of a catalyst.[4][5] Ammonium formate is a commonly used and effective hydrogen donor.[4][6]

Mechanism & Scientific Rationale

In this process, ammonium formate decomposes in the presence of the palladium catalyst to generate hydrogen, carbon dioxide, and ammonia in situ. The generated hydrogen is then adsorbed onto the catalyst surface and participates in the reduction of the nitro group in a manner analogous to catalytic hydrogenation. This method avoids the handling of gaseous hydrogen.

Caption: Workflow for Transfer Hydrogenation.

Detailed Experimental Protocol

• Reaction Setup: To a solution of 2,3-difluoro-6-nitro-N-propylaniline (1.0 eq) in methanol, add 10% Palladium on carbon (10 mol%).

• Reagent Addition: To this suspension, add ammonium formate (5.0 eq) in portions. The reaction can be exothermic, and gas evolution (CO₂) will be observed.

• Reaction: Heat the reaction mixture to reflux (approximately 65 °C) and stir.

• Monitoring: Follow the progress of the reaction by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter through a pad of Celite® to remove the catalyst. Wash the pad with methanol.

• Isolation: Concentrate the filtrate under reduced pressure. The residue can be taken up in water and extracted with an organic solvent like ethyl acetate. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the desired product.

Safety & Handling Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory.

• Catalytic Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure all equipment is properly grounded and free of leaks. The palladium catalyst is pyrophoric when dry and should be handled with care, preferably in a wetted form.

• Metal-Mediated Reductions: The reaction with iron can be exothermic. Ensure adequate cooling is available.

• Waste Disposal: Dispose of all chemical waste, especially heavy metal residues (tin, palladium), in accordance with institutional and local regulations.

Conclusion

The reduction of 2,3-difluoro-6-nitro-N-propylaniline to 2,3-difluoro-N¹-propylbenzene-1,6-diamine can be achieved through several effective methods. Catalytic hydrogenation offers the cleanest and most efficient route, provided the necessary equipment is available. For scalability and cost-effectiveness, iron-mediated reduction is a robust alternative. Transfer hydrogenation presents a safer option by avoiding the use of high-pressure hydrogen gas. The choice of protocol will ultimately depend on the specific needs and constraints of the research or development project. Careful execution of these protocols will provide reliable access to a valuable synthetic intermediate.

References

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

• Smith, A. M., et al. (2023). Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. Journal of Chemical Education. Retrieved from [Link]

• Google Patents. (n.d.). CN111646907A - Preparation method of 2, 3-dichloro-6-nitroaniline.
• Google Patents. (n.d.). CN101245020B - Process for synthesizing 2,3-difluoroaniline.

• ResearchGate. (n.d.). Optimization of reaction conditions for hydrogenation of p-nitroaniline. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Iron (Fe). Retrieved from [Link]

• Google Patents. (n.d.). US5099067A - Use of ammonium formate as a hydrogen transfer reagent for reduction of chiral nitro compounds with retention of configuration.

• ResearchGate. (n.d.). Reduction of nitroaromatic compounds in tin(II) chloride dihydrate/choline chloride DES. Retrieved from [Link]

• Zenodo. (n.d.). Catalytic Hydrogen Transfer Reductions Using Ammonium Formate. A Review. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• ACS Publications. (n.d.). Runaway Reaction Hazards in Processing Organic Nitro Compounds. Retrieved from [Link]

• ACS Publications. (2018). Catalytic Hydrogenation of p-Chloronitrobenzene to p-Chloroaniline Mediated by γ-Mo2N. Retrieved from [Link]

• ResearchGate. (n.d.). (a) and (b) Reduction reactions of o-nitroaniline and, p-nitroaniline using NaBH4 without nanocatalysts. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Catalytic Transfer Hydrogenation of Aromatic Nitro Compounds by Employing Ammonium Formate and 5% Platinum on Carbon. Retrieved from [Link]

• PMC. (n.d.). Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives. Retrieved from [Link]

• PubMed. (2013). Synthesis of 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide as a new potential PET agent for imaging of B-Raf(V600E) in cancers. Retrieved from [Link]

• Organic Syntheses. (n.d.). o-NITROANILINE. Retrieved from [Link]

• Google Patents. (n.d.). EP0506199A2 - A process for the preparation of 2,6-difluoroaniline from 1,2,3-trichlorobenzene.

• ResearchGate. (n.d.). Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source. Retrieved from [Link]

• MDPI. (n.d.). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrogenation of nitrobenzene to aniline over Ru/C catalysts reaction.... Retrieved from [Link]

• PMC. (2023). Sequential Nitrile Amidination–Reduction as a Straightforward Procedure to Selective Linear Polyamine Preparation. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Sn2+ reduction. Retrieved from [Link]

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• ResearchGate. (n.d.). General reaction of nitrobenzene hydrogenation to aniline. Retrieved from [Link]

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Application Note: A Multi-Technique Approach for the Purity Determination of 2,3-difluoro-6-nitro-N-propylaniline

Abstract

This document provides a comprehensive guide to the analytical techniques for determining the chemical purity of 2,3-difluoro-6-nitro-N-propylaniline. As a key intermediate in pharmaceutical synthesis, the purity of this compound is critical to ensure the safety and efficacy of the final active pharmaceutical ingredient (API).[1] This application note details validated protocols for High-Performance Liquid Chromatography (HPLC) as the primary assay, along with orthogonal methods including Gas Chromatography-Mass Spectrometry (GC-MS), Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and Differential Scanning Calorimetry (DSC) for comprehensive impurity profiling and purity confirmation.

Introduction: The Critical Role of Purity

2,3-difluoro-6-nitro-N-propylaniline is a substituted nitroaniline derivative whose unique electronic and steric properties make it a valuable building block in medicinal chemistry.[1] The control of impurities in such intermediates is a fundamental requirement of drug development, as even trace amounts of unexpected compounds can alter the pharmacological or toxicological profile of the final drug product. Therefore, a robust, multi-faceted analytical strategy is not just recommended but essential for quality control.

This guide is designed for researchers, analytical chemists, and quality control professionals. It moves beyond simple procedural lists to explain the scientific rationale behind method selection and parameter optimization, ensuring that the described protocols are both accurate and self-validating.

Physicochemical Properties of 2,3-difluoro-6-nitro-N-propylaniline

Property	Value	Rationale for Analytical Consideration
Chemical Structure		The aromatic ring, nitro group, and aniline moiety are strong chromophores, ideal for UV detection in HPLC.
Molecular Formula	C₉H₁₀F₂N₂O₂	-
Molecular Weight	216.19 g/mol	Used for precise concentration calculations and mass spectrometry identification.
Appearance	Light yellow powder[1]	Physical inspection is the first, simplest check for gross contamination.
Solubility	Soluble in organic solvents (Methanol, Acetonitrile, DMSO).	Dictates the choice of solvents for sample preparation in chromatography and NMR.

Integrated Analytical Workflow for Purity Assessment

A single analytical technique is rarely sufficient to declare a compound as "pure." A comprehensive assessment relies on an integrated workflow where a primary separation technique is supported by orthogonal methods that measure purity based on different chemical or physical principles.

Caption: Integrated workflow for comprehensive purity analysis.

Primary Purity Assay: Reversed-Phase HPLC

High-Performance Liquid Chromatography (HPLC) is the gold standard for purity determination of non-volatile organic compounds due to its high resolution and sensitivity.[2] A reversed-phase method is ideal for the moderately polar 2,3-difluoro-6-nitro-N-propylaniline.

Causality Behind Method Choices:

• Stationary Phase: A C18 column is selected for its hydrophobic properties, providing good retention and separation of the analyte from potential starting materials or by-products.

• Mobile Phase: A gradient of water and acetonitrile with a formic acid modifier is used. The acid suppresses the ionization of the aniline nitrogen, leading to sharper, more symmetrical peaks.

• Detection: UV detection at 254 nm is chosen as it provides a strong response for the aromatic nitroaniline chromophore, ensuring high sensitivity for both the main component and related impurities.

Protocol 3.1: HPLC Purity Determination

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and UV/Vis detector.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 2,3-difluoro-6-nitro-N-propylaniline.

  • Dissolve in 10 mL of methanol to create a 1.0 mg/mL stock solution.

  • Further dilute 1:10 in a 50:50 mixture of acetonitrile and water to a final concentration of 0.1 mg/mL.

• Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-2 min: 30% B; 2-15 min: 30-90% B; 15-18 min: 90% B; 18-18.1 min: 90-30% B; 18.1-22 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection	UV at 254 nm
Injection Volume	10 µL

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity using the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

  • Any impurity exceeding 0.10% should be identified, if possible, using a mass spectrometer.

Orthogonal and Confirmatory Techniques

To ensure the trustworthiness of the purity value, orthogonal methods—which rely on different principles—are employed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC is highly effective for separating volatile and thermally stable compounds.[2] It is particularly useful for detecting residual solvents or volatile impurities not easily observed by HPLC.

Expertise & Experience: While nitroanilines can be analyzed by GC, care must be taken.[3] The inlet temperature must be optimized to prevent thermal degradation, which could be misinterpreted as an impurity. A splitless injection is used to maximize sensitivity for trace impurities.

Protocol 4.1: GC-MS Analysis

• Instrumentation: Gas chromatograph coupled to a Mass Spectrometer (e.g., Quadrupole).

• Sample Preparation: Prepare a 1 mg/mL solution of the sample in acetone.

• GC-MS Conditions:

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium, constant flow 1.2 mL/min
Inlet Temperature	250 °C (Optimized)
Injection Mode	Splitless, 1 µL
Oven Program	100 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Mass Range	40-450 amu

• Data Analysis: Screen the total ion chromatogram (TIC) for peaks other than the main component. Identify impurities by comparing their mass spectra against the NIST library and fragmentation patterns.

Quantitative NMR (qNMR) Spectroscopy

Unlike chromatography, which provides relative purity, qNMR can determine absolute purity against a certified internal standard.[4][5] The area of an NMR signal is directly proportional to the number of nuclei, making it a powerful primary analytical method.[6]

Trustworthiness: The qNMR method is self-validating as it does not rely on a reference standard of the analyte itself.[5] Its accuracy is contingent on the precise weighing of both the sample and the internal standard, and the selection of non-overlapping signals for integration.

Protocol 4.2: qNMR Purity Determination

• Instrumentation: NMR Spectrometer (≥400 MHz).

• Sample Preparation:

  • Accurately weigh ~15 mg of 2,3-difluoro-6-nitro-N-propylaniline into a vial.

  • Accurately weigh ~10 mg of a certified internal standard (e.g., maleic acid) into the same vial.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆).

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum.

  • Key Parameters: Use a long relaxation delay (D1 ≥ 5 x T₁ of the slowest relaxing proton) and ensure a 90° pulse angle.

• Data Analysis:

  • Integrate a well-resolved signal from the analyte and a signal from the internal standard.

  • Calculate the purity using the following formula: Purity (%) = (I_analyte / I_std) x (N_std / N_analyte) x (MW_analyte / MW_std) x (m_std / m_analyte) x P_std Where: I = Integral, N = Number of protons for the signal, MW = Molecular Weight, m = mass, P_std = Purity of the standard.

Differential Scanning Calorimetry (DSC)

For highly pure crystalline solids (>99%), DSC offers a robust method for purity determination based on thermodynamic principles.[7][8] The presence of impurities broadens the melting endotherm and lowers the melting point, a phenomenon described by the van't Hoff equation.[9]

Protocol 4.3: DSC Purity Analysis

• Instrumentation: A calibrated Differential Scanning Calorimeter.

• Sample Preparation: Accurately weigh 1-3 mg of the sample into a hermetically sealed aluminum pan.

• DSC Conditions:

  • Temperature Program: Heat from ambient to a temperature well past the melting point at a slow heating rate (e.g., 1-2 °C/min).

  • Atmosphere: Inert (Nitrogen) at a flow rate of 50 mL/min.

• Data Analysis: Use the instrument's software to apply the van't Hoff equation to the melting peak shape to calculate the mole percent purity. This method is most accurate for purities above 98.5%.[10]

Method Validation Summary

All analytical procedures must be validated to demonstrate they are suitable for their intended purpose.[11][12] The primary HPLC method should be validated according to ICH Q2(R1) guidelines.[13][14]

Parameter	Acceptance Criteria	Purpose
Specificity	The main peak is resolved from all impurities and excipients.	Ensures the method accurately measures only the intended analyte.
Linearity	R² ≥ 0.999 over a range of 50-150% of the nominal concentration.	Confirms the detector response is proportional to the analyte concentration.
Accuracy	98.0% - 102.0% recovery of spiked samples.	Establishes the closeness of the measured value to the true value.
Precision (Repeatability & Intermediate)	RSD ≤ 2.0%	Demonstrates the consistency of results under various conditions.
LOD / LOQ	Signal-to-Noise of 3:1 (LOD) and 10:1 (LOQ).	Defines the lowest concentration that can be reliably detected and quantified.
Robustness	No significant change in results with small variations in method parameters (e.g., flow rate, pH).	Shows the method's reliability during normal use.

Conclusion

The purity determination of 2,3-difluoro-6-nitro-N-propylaniline requires a scientifically sound, multi-technique approach. A validated reversed-phase HPLC method serves as an excellent primary assay for quantifying purity and detecting impurities. This should be complemented by GC-MS for volatile impurity screening, and by an orthogonal technique like qNMR or DSC for absolute purity confirmation. This integrated strategy provides a high degree of confidence in the quality of the material, ensuring its suitability for downstream applications in pharmaceutical development.

References

• Guideline for Analysis and Prevention of Contamination Catalysis. (2025). National Institutes of Health (NIH).

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• Development and validation of a new RP-HPLC method for organic explosive compounds. (n.d.). SpringerLink. Available at: [Link]

• FT-IR spectra of Pure components. (n.d.). ResearchGate. Available at: [Link]

• Method 8131: Aniline and Selected Derivatives by Gas Chromatography. (1996). U.S. Environmental Protection Agency (EPA). Available at: [Link]

• Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC. (n.d.). LCGC International. Available at: [Link]

• Quantitative NMR Spectroscopy Notes. (2017). University of Oxford. Available at: [Link]

• The Chemical Profile of 2,3-Difluoro-6-nitroaniline: A Supplier's Insight. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Validation of Analytical Procedures: Text and Methodology Q2(R1). (1995). European Medicines Agency (EMA). Available at: [Link]

• Determination of aniline and substituted derivatives in wastewater by gas and liquid chromatography. (n.d.). ACS Publications. Available at: [Link]

• Purity Determination and DSC Tzero Technology. (n.d.). TA Instruments. Available at: [Link]

• Mahajan, S., & Singh, I. P. (2013). Determining and reporting purity of organic molecules: why qNMR. Magnetic Resonance in Chemistry. Available at: [Link]

• Deangelis, N. J., & Papariello, G. J. (1968). Differential Scanning Calorimetry. Journal of Pharmaceutical Sciences. Available at: [Link]

• Validation of an HPLC Method for Determination of Chemical Purity. (n.d.). IAEA-INIS. Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005). U.S. Food and Drug Administration (FDA). Available at: [Link]

• HPLC chromatogram and GC-MS spectra of p-nitroaniline. (n.d.). ResearchGate. Available at: [Link]

• Purity Measurements of Pharmaceuticals and Organics by DSC. (n.d.). Thermal Support. Available at: [Link]

• A DoE-guided development and validation of a novel HPLC method for determining N-acetylmuramoyl-l-alanine amidase activity via p-nitroaniline quantification. (n.d.). RSC Publishing. Available at: [Link]

• Comparison of gas- and liquid chromatography-mass spectrometry for trace analysis of anilines in groundwater. (2021). Taylor & Francis Online. Available at: [Link]

• G. F. Pauli, et al. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry. Available at: [Link]

• Puerarin HPLC Method Development. (2015). ResearchGate. Available at: [Link]

• Use of DSC in Pharmaceuticals Drug Characterisation. (2020). Veeprho. Available at: [Link]

• P-Nitroaniline GC Method Discussion. (2011). Chromatography Forum. Available at: [Link]

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained. (n.d.). ResolveMass Laboratories Inc. Available at: [Link]

• FT-IR spectra for the free aniline and the adsorbed aniline. (n.d.). ResearchGate. Available at: [Link]

• ICH Quality Guidelines. (n.d.). International Council for Harmonisation (ICH). Available at: [Link]

• Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization. (2014). National Institutes of Health (NIH). Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. (2018). ResearchGate. Available at: [Link]

• Detection of p-Nitroaniline by LC-MS/MS. (2020). Embrapa Repository. Available at: [Link]

• Different type of amines in FT-IR spectroscopy. (2021). AnalyzeTest. Available at: [Link]

• Difference between Primary Secondary and Tertiary Amines Via FTIR. (2023). Chromatography Techniques. Available at: [Link]

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Application Note: A Robust, Validated HPLC Method for the Quantification of 2,3-Difluoro-6-Nitroaniline

Introduction and Scientific Context

2,3-Difluoro-6-nitroaniline (CAS: 211693-73-1) is a fluorinated nitroaromatic compound of significant interest in the chemical and pharmaceutical industries.[1] Its structure, featuring an electron-withdrawing nitro group and two fluorine atoms on the aniline ring, makes it a valuable intermediate for the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs) and agrochemicals.[1] The purity and concentration of such intermediates are critical parameters that directly impact the yield, purity, and safety profile of the final product.

This application note presents a comprehensive, step-by-step guide for the development and validation of a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of 2,3-difluoro-6-nitroaniline. The methodology is grounded in established scientific principles and adheres to the validation standards outlined in the International Council for Harmonisation (ICH) guidelines Q2(R1).[2] This ensures the method is reliable, reproducible, and fit for purpose in research, development, and quality control environments.

Note on Analyte Structure: This guide focuses on 2,3-difluoro-6-nitroaniline. Should the target analyte be a derivative, such as the N-propylated form (2,3-difluoro-6-nitro-N-propylaniline), the fundamental principles and starting conditions outlined herein provide an excellent foundation. The increased hydrophobicity from the propyl group would likely result in a longer retention time, which can be readily adjusted by increasing the organic modifier percentage in the mobile phase.

Analyte Profile and Chromatographic Considerations

A thorough understanding of the analyte's physicochemical properties is the cornerstone of logical HPLC method development.

• Chemical Structure:

  • Molecular Formula: C₆H₄F₂N₂O₂[3]

  • Molecular Weight: 174.10 g/mol [3]

  • Key Features: The molecule is comprised of a benzene ring substituted with an amino group (-NH₂), a nitro group (-NO₂), and two fluorine atoms (-F).

• Causality Behind Experimental Choices:

  • Stationary Phase Selection: The aromatic ring and polar functional groups make 2,3-difluoro-6-nitroaniline an ideal candidate for reversed-phase chromatography. A C18 (octadecylsilane) stationary phase is selected as the primary choice due to its versatility and strong hydrophobic interactions with the analyte. A Phenyl-Hexyl phase could be a suitable alternative to enhance separation from related impurities through π-π interactions.[4]

  • Mobile Phase Selection: The mobile phase must provide adequate retention and sharp, symmetrical peaks.

    • Organic Modifier: Acetonitrile is chosen over methanol due to its lower UV cutoff and often superior peak shape for nitroaromatic compounds.[5]

    • Aqueous Phase & pH Control: The basicity of the aniline's amino group (pKa ≈ 3-5) necessitates pH control. An acidic mobile phase (pH ~3.0) using a volatile buffer like formic acid ensures the amino group is consistently protonated, suppressing silanol interactions with the stationary phase and resulting in a single, sharp chromatographic peak.

  • Detection: The presence of the nitroaniline chromophore confers strong ultraviolet (UV) absorbance. A detection wavelength of 254 nm is a common and effective starting point for nitroaromatic compounds.[6] A photodiode array (PDA) detector is recommended to scan across a range of wavelengths to determine the absorbance maximum (λmax) for optimal sensitivity.

Experimental Protocol: Materials and Methods

Instrumentation and Reagents

• HPLC System: A system equipped with a quaternary pump, autosampler, thermostatted column compartment, and a PDA detector.

• Analytical Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Reagents:

  • 2,3-Difluoro-6-nitroaniline reference standard (>99% purity).

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade or Milli-Q).

  • Formic acid (ACS grade or higher).

Preparation of Solutions

• Mobile Phase A (Aqueous): 0.1% (v/v) Formic Acid in Water.

• Mobile Phase B (Organic): 0.1% (v/v) Formic Acid in Acetonitrile.

• Diluent: A 50:50 (v/v) mixture of Mobile Phase A and Mobile Phase B.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the 2,3-difluoro-6-nitroaniline reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the Standard Stock Solution with the diluent.

Optimized Chromatographic Conditions

The following parameters were optimized to achieve a robust and efficient separation.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Isocratic Elution: 50% Mobile Phase A / 50% Mobile Phase B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm
Run Time	10 minutes

Method Validation Protocol (per ICH Q2(R1))

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[7][8] The following protocols establish the method's trustworthiness.

System Suitability Test (SST)

Purpose: To ensure the chromatographic system is performing adequately before sample analysis. Protocol: Inject the 25 µg/mL standard solution five times. Acceptance Criteria:

• Peak Tailing (Tf): ≤ 2.0

• Theoretical Plates (N): ≥ 2000

• Relative Standard Deviation (%RSD) of Peak Area: ≤ 2.0%

Specificity

Purpose: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[9] Protocol:

• Inject the diluent to confirm the absence of interfering peaks at the analyte's retention time.

• If available, inject a placebo (a mixture of all potential formulation components except the analyte).

• Analyze a sample of 2,3-difluoro-6-nitroaniline that has been subjected to stress conditions (e.g., acid, base, heat, oxidation) to demonstrate resolution from potential degradation products.

Linearity

Purpose: To establish a linear relationship between the analyte concentration and the detector response. Protocol: Analyze the prepared calibration standards (1-100 µg/mL) in triplicate. Acceptance Criteria:

• Construct a calibration curve by plotting the mean peak area versus concentration.

• The correlation coefficient (R²) should be ≥ 0.999.

Accuracy

Purpose: To determine the closeness of the test results to the true value.[2] Protocol:

• Prepare a sample matrix (placebo).

• Spike the placebo at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration, which could be 25 µg/mL). Prepare three samples at each level.

• Analyze the spiked samples and calculate the percent recovery. Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0% at each level.

Precision

Purpose: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[9] Protocol:

• Repeatability (Intra-assay precision): Analyze six replicate samples of the analyte at 100% of the target concentration (25 µg/mL) on the same day, by the same analyst.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument. Acceptance Criteria:

• The %RSD for both repeatability and intermediate precision studies should be ≤ 2.0%.

Limit of Quantitation (LOQ) and Limit of Detection (LOD)

Purpose: To determine the lowest concentration of analyte that can be reliably quantified and detected, respectively. Protocol:

• LOD: Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1.

• LOQ: Determine the concentration that yields an S/N ratio of approximately 10:1. Precision and accuracy should also be demonstrated at the LOQ.

Robustness

Purpose: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters. Protocol: Analyze a standard solution while making small variations to the following parameters, one at a time:

• Flow Rate (± 0.1 mL/min)

• Column Temperature (± 2 °C)

• Mobile Phase Composition (e.g., Acetonitrile ± 2%) Acceptance Criteria: The system suitability parameters should still be met, and the peak area should not change significantly.

Data Visualization and Workflow

Summary of Validation Data (Example)

Validation Parameter	Result	Acceptance Criteria
Linearity (R²)	0.9995	≥ 0.999
Accuracy (% Recovery)	99.5% - 101.2%	98.0% - 102.0%
Repeatability (%RSD)	0.85%	≤ 2.0%
Intermediate Precision (%RSD)	1.15%	≤ 2.0%

Diagrams of Key Processes

Caption: HPLC Analysis Workflow from Preparation to Reporting.

Caption: Logical Relationship of Validation Parameters per ICH Guidelines.

Conclusion

This application note details a specific, accurate, precise, and robust RP-HPLC method for the quantitative analysis of 2,3-difluoro-6-nitroaniline. The systematic approach to method development, based on the analyte's chemical properties, and the comprehensive validation protocol ensure that the method is reliable and suitable for its intended use in a regulated laboratory environment. The provided protocols and acceptance criteria, grounded in ICH guidelines, serve as a complete framework for researchers, scientists, and drug development professionals.

References

• PubChem. (n.d.). 2,3-Difluoro-6-nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 2,3-Difluoro-6-nitrophenol. National Center for Biotechnology Information. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Profile of 2,3-Difluoro-6-nitroaniline: A Supplier's Insight. Retrieved from [Link]

• Jones, D. J., & Smith, J. (2008). An Improved Analytical Method, Based on HPLC with Electrochemical Detection, for Monitoring Exposure to 3-Chloro-4-fluoroaniline.

• U.S. Environmental Protection Agency. (2006). Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

• International Council for Harmonisation. (2005). Q2(R1): Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Li, Y., et al. (2018).

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• MicroSolv Technology Corporation. (n.d.). Nitroaromatic and Nitroamine Explosives Analyzed with HPLC. Retrieved from [Link]

• European Medicines Agency. (2023). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• Google Patents. (n.d.). CN111646907A - Preparation method of 2, 3-dichloro-6-nitroaniline.
• Singh, D. K., & Sahu, A. (2006). Development of a New SPME-HPLC-UV Method for the Analysis of Nitro Explosives on Reverse Phase Amide Column and Application to Analysis of Aqueous Samples.

• ResearchGate. (2019). Theoretical investigation of 2,6-difluoro-4-nitroaniline with semi-empirical levels of theory. Retrieved from [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Retrieved from [Link]

• AMSbio. (2024). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• Waters Corporation. (n.d.). Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives). Retrieved from [Link]

• ResearchGate. (2013). High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization. Retrieved from [https://www.researchgate.net/publication/287950791_High-performance_liquid_chromatography_determination_of_anilines_with_fluorescent_detection_and_pre-column_derivatization]([Link]_ chromatography_determination_of_anilines_with_fluorescent_detection_and_pre-column_derivatization)

• ResearchGate. (2006). Identification and quantification of polar nitroaromatic compounds in explosive-contaminated waters by means of HPLC-ESI-MS-MS and HPLC-UV. Retrieved from [Link]

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Application Note: A Validated GC-MS Method for the Quantitative Analysis of 2,3-difluoro-6-nitro-N-propylaniline

Abstract

This application note presents a comprehensive and validated Gas Chromatography-Mass Spectrometry (GC-MS) protocol for the quantitative analysis of 2,3-difluoro-6-nitro-N-propylaniline. This compound is a key intermediate in pharmaceutical and agrochemical synthesis, and its accurate quantification is critical for process monitoring and quality control. The method detailed herein addresses the analytical challenges associated with polar and thermally sensitive nitroaromatic compounds, providing a robust, selective, and reliable analytical solution. We provide a complete workflow, from sample preparation to instrument configuration and full method validation according to the International Council for Harmonisation (ICH) guidelines.[1][2]

Introduction

2,3-difluoro-6-nitro-N-propylaniline (CAS: 1250052-21-1) is a fluorinated organic compound increasingly utilized as a building block in the synthesis of complex active ingredients.[3] The presence of electron-withdrawing fluorine and nitro groups on the aniline ring imparts unique chemical properties that are valuable in drug development but also present analytical challenges.[4] Specifically, the polarity of the nitro and amine groups and the potential for thermal degradation can complicate GC analysis.[5][6]

This guide provides a field-proven protocol designed to overcome these challenges. The causality behind each step is explained to empower researchers to adapt and troubleshoot the method effectively. The protocol's integrity is ensured through a rigorous validation framework, making it suitable for implementation in regulated research and development environments.

Analyte Physicochemical Properties

A foundational understanding of the analyte's properties is crucial for method development.

Property	Value	Source
Chemical Structure		-
Molecular Formula	C₉H₁₀F₂N₂O₂	[3]
Molecular Weight	216.19 g/mol	[3]
Appearance	Yellow Powder (typical for related nitroanilines)	[4][7]

Experimental Protocol

Rationale for Method Selection

Gas Chromatography coupled with Mass Spectrometry (GC-MS) was chosen for its high separation efficiency and definitive identification capabilities. While nitroanilines can be challenging for GC, a direct injection approach without derivatization is feasible and preferred for simplicity, provided the entire system is sufficiently inert.[5][8] Electron Impact (EI) ionization is employed due to its ability to generate reproducible and information-rich fragmentation patterns, which are invaluable for structural confirmation and inclusion in spectral libraries.[9][10][11]

Sample Preparation: Liquid-Liquid Extraction (LLE)

For isolating the analyte from an aqueous matrix (e.g., reaction quench solution), a liquid-liquid extraction protocol is recommended. The choice of an organic solvent is critical; it must efficiently extract the analyte while being compatible with GC analysis.[12]

Step-by-Step LLE Protocol:

• pH Adjustment: Transfer 5 mL of the aqueous sample to a 15 mL glass centrifuge tube. Adjust the pH to > 9.0 using 1M NaOH to ensure the aniline nitrogen is deprotonated, maximizing its solubility in the organic solvent.

• Solvent Addition: Add 5 mL of Dichloromethane (DCM). DCM is an excellent choice for its polarity, which is suitable for extracting the analyte, and its high volatility, which is ideal for GC-MS.[13]

• Extraction: Cap the tube and vortex for 2 minutes to ensure thorough mixing and facilitate the transfer of the analyte into the organic phase.

• Phase Separation: Centrifuge at 2,000 x g for 5 minutes to achieve a clean separation between the aqueous and organic layers.

• Collection: Carefully transfer the lower organic (DCM) layer to a clean glass vial using a Pasteur pipette.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected organic phase to remove any residual water, which can be detrimental to the GC column.

• Final Transfer: Filter or carefully decant the dried extract into a 2 mL autosampler vial for GC-MS analysis.[13][14]

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Application Note: A Validated UV-Vis Spectrophotometric Method for the Quantitative Analysis of 2,3-difluoro-6-nitro-N-propylaniline

Abstract

This application note presents a simple, rapid, and reliable UV-Vis spectrophotometric method for the quantitative determination of 2,3-difluoro-6-nitro-N-propylaniline. This compound is a key intermediate in the synthesis of various pharmaceutical and agrochemical agents, making its accurate quantification crucial for process monitoring, quality control, and stability studies. The method is based on the measurement of UV absorbance in a methanol solvent. We provide a comprehensive protocol for method development, including the determination of the wavelength of maximum absorbance (λmax), and a full validation study conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1] The validated method is demonstrated to be linear, accurate, precise, and robust, making it suitable for routine analysis in a quality control environment.

Introduction & Scientific Principle

2,3-difluoro-6-nitro-N-propylaniline is a substituted nitroaniline derivative. The presence of a conjugated π-electron system across the benzene ring, influenced by the electron-withdrawing nitro group (-NO₂) and the electron-donating amino group (-NH-propyl), gives rise to strong absorption in the ultraviolet-visible region of the electromagnetic spectrum. This phenomenon is primarily due to π → π* electronic transitions with significant intramolecular charge transfer character.[2]

UV-Vis spectrophotometry provides a straightforward and cost-effective analytical tool by leveraging this intrinsic property. The method's principle is governed by the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution.

A = εbc

Where:

• A is the absorbance (unitless)

• ε (epsilon) is the molar absorptivity (L mol⁻¹ cm⁻¹), a constant specific to the substance at a given wavelength.

• b is the path length of the cuvette (typically 1 cm).

• c is the concentration of the analyte (mol L⁻¹).

The key to a successful assay is the selection of an appropriate solvent and the determination of the wavelength of maximum absorbance (λmax). Measuring at λmax provides the highest sensitivity and minimizes measurement deviations.[3] The addition of an N-propyl group to the parent 2,3-difluoro-6-nitroaniline is expected to cause a minor bathochromic (red) shift in the λmax due to the slight electron-donating nature of the alkyl group.[4]

Physicochemical Properties of the Analyte

A summary of the calculated and known properties of the analyte and its parent compound is provided below.

Property	Value (2,3-difluoro-6-nitro-N-propylaniline)	Value (Parent: 2,3-difluoro-6-nitroaniline)	Source
Molecular Formula	C₉H₁₀F₂N₂O₂	C₆H₄F₂N₂O₂	Calculated / PubChem
Molecular Weight	216.19 g/mol	174.11 g/mol	Calculated /[5]
CAS Number	Not available	211693-73-1	[5][6][7][8]
Appearance	Expected to be a yellow solid	Light yellow powder	[7][8]

Experimental Protocol

Instrumentation and Materials

• Spectrophotometer: A double-beam UV-Vis spectrophotometer capable of scanning from 200-800 nm with a spectral bandwidth of ≤ 2 nm.

• Cuvettes: Matched pair of 1 cm path length quartz cuvettes.

• Analytical Balance: Readable to 0.01 mg.

• Volumetric Glassware: Class A volumetric flasks and pipettes.

• Reference Standard: 2,3-difluoro-6-nitro-N-propylaniline, purity ≥ 99%.

• Solvent: Methanol (HPLC or Spectroscopic Grade).

Causality for Solvent Choice: Methanol is selected as the diluent for several critical reasons. First, its polarity is suitable for dissolving substituted nitroanilines. Second, its UV cutoff wavelength is approximately 205 nm, which prevents solvent interference with the expected absorbance of the analyte in the higher UV range. Finally, it is a common, cost-effective, and relatively volatile solvent, which is advantageous for sample preparation.[9][10]

Preparation of Standard Solutions

1. Primary Stock Solution (100 µg/mL):

• Accurately weigh approximately 10.0 mg of the 2,3-difluoro-6-nitro-N-propylaniline reference standard.
• Quantitatively transfer the standard to a 100 mL volumetric flask.
• Add approximately 70 mL of methanol and sonicate for 5 minutes to ensure complete dissolution.
• Allow the solution to return to room temperature, then dilute to the mark with methanol and mix thoroughly.

2. Working Standard Solution (10 µg/mL):

• Pipette 10.0 mL of the Primary Stock Solution into a 100 mL volumetric flask.
• Dilute to the mark with methanol and mix thoroughly.

Determination of Wavelength of Maximum Absorbance (λmax)

• Fill one cuvette with the methanol (blank) and the other with the 10 µg/mL Working Standard Solution.

• Place the cuvettes in the spectrophotometer.

• Perform a baseline correction with the methanol blank.

• Scan the spectrum of the working standard solution from 400 nm down to 200 nm.

• The wavelength at which the highest absorbance is recorded is the λmax. This wavelength will be used for all subsequent measurements. (For structurally similar nitroanilines, this is often in the 350-420 nm range).[1]

Method Validation Protocol (per ICH Q2(R1))

A validated analytical method ensures that it is suitable for its intended purpose.[1] The following parameters must be assessed.

Diagram 1: Logical relationship of key validation parameters as per ICH Q2.

Linearity and Range

• Prepare a series of at least five concentrations from the working stock solution. A suggested range is 2, 4, 6, 8, 10, and 12 µg/mL.

• Measure the absorbance of each solution at the predetermined λmax against a methanol blank.

• Plot a graph of absorbance versus concentration.

• Perform a linear regression analysis to obtain the correlation coefficient (r²), slope, and y-intercept.

• Acceptance Criterion: The correlation coefficient (r²) should be ≥ 0.999.

Concentration (µg/mL)	Absorbance (AU)
2.0	0.145
4.0	0.291
6.0	0.434
8.0	0.580
10.0	0.724
12.0	0.869
Regression Output	Value
Slope	0.0724
Y-Intercept	0.0006
r²	0.9999

Accuracy (Recovery)

Accuracy is determined by the standard addition method.

• Prepare solutions at three concentration levels (e.g., 80%, 100%, 120% of the target concentration of 10 µg/mL).

• Spike a known amount of analyte into a placebo or sample matrix and measure the absorbance.

• Calculate the percentage recovery. This should be performed in triplicate for each level.

• Acceptance Criterion: The mean recovery should be within 98.0% to 102.0%.

Spiked Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery
80%	8.0	7.95	99.4%
100%	10.0	10.08	100.8%
120%	12.0	11.91	99.3%

Precision

Precision is evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-day Precision):

  • Prepare six independent samples at 100% of the test concentration (e.g., 10 µg/mL).

  • Analyze them on the same day, with the same analyst and instrument.

  • Calculate the Relative Standard Deviation (%RSD).

• Intermediate Precision (Inter-day Ruggedness):

  • Repeat the analysis of six independent samples on a different day, with a different analyst, or on a different instrument.

  • Calculate the %RSD.

• Acceptance Criterion: The %RSD for both studies should be ≤ 2.0%.

Precision Study	Mean Absorbance (n=6)	Std. Deviation	% RSD
Repeatability (Day 1)	0.725	0.0051	0.70%
Intermediate (Day 2)	0.721	0.0063	0.87%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ can be calculated from the standard deviation of the y-intercept (σ) and the slope (S) of the calibration curve.

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

• Illustrative Results:

  • LOD: 0.15 µg/mL

  • LOQ: 0.45 µg/mL

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present (e.g., impurities, degradation products, or matrix components). This can be demonstrated by comparing the spectrum of the analyte in a pure solution versus the analyte spiked into a sample matrix. The absence of interfering peaks at the λmax indicates specificity.

Robustness

Robustness is evaluated by making small, deliberate variations in the method parameters and observing the effect on the results.

• Wavelength: Vary the measurement wavelength by ±2 nm.

• Solution Stability: Analyze the prepared sample solution after 24 and 48 hours of storage at room temperature.

• Acceptance Criterion: The results should remain unaffected by these small changes, with %RSD values remaining within acceptance limits (e.g., ≤ 2.0%).

Standard Operating Procedure (SOP) for Sample Analysis

The following workflow outlines the process from sample receipt to final result calculation.

Diagram 2: Standard operating procedure workflow for routine analysis.

• Sample Preparation: Accurately weigh an amount of the test sample expected to contain approximately 10.0 mg of 2,3-difluoro-6-nitro-N-propylaniline and prepare a 100 mL solution in methanol as described in section 4.2.

• Dilution: Dilute this solution to bring the final concentration into the validated linear range (e.g., a 1:10 dilution to achieve a theoretical 10 µg/mL).

• Measurement: Measure the absorbance of the final diluted sample at the predetermined λmax against a methanol blank.

• Calculation: Calculate the concentration in the sample using the linear regression equation derived during the linearity study.

  Concentration (µg/mL) = [(Absorbance - y-intercept) / Slope] * Dilution Factor

Conclusion

The UV-Vis spectrophotometric method detailed in this note is simple, economical, and rapid for the quantification of 2,3-difluoro-6-nitro-N-propylaniline. The comprehensive validation study confirms that the method is linear, accurate, precise, and robust, demonstrating its suitability for its intended purpose in quality control and research environments. This application note provides a solid foundation and a complete, validated protocol for immediate implementation.

References

• PubChem. (n.d.). 2,3-Difluoro-6-nitrophenol. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 2,3-Difluoro-6-nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Profile of 2,3-Difluoro-6-nitroaniline: A Supplier's Insight. Retrieved from [Link]

• Khan, S., et al. (2023). Analytical method development and validation of UV-visible spectrophotometric method for the estimation of CNS stimulant drug in. International Journal of Pharmaceutical Chemistry and Analysis. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• ResearchGate. (n.d.). Normalized UV-vis absorbance spectra of 4-nitroaniline (a), N,N-diethyl-4-nitroaniline (b), and betaine 30 (c). Retrieved from [Link]

• Tsona, N. T., et al. (2023). Influence of solvent on the electronic structure and the photochemistry of nitrophenols. Environmental Science: Atmospheres. Retrieved from [Link]

• ResearchGate. (n.d.). Study Of Solvent Effect On Uv-Visible Spectra Of A Newly Synthesized Azo-Dye. Retrieved from [Link]

• El-Mekkawy, A. A., et al. (2021). Solvent Effects on the UV-Visible Absorption Spectra of Some New Dyes. Egyptian Journal of Chemistry. Retrieved from [Link]

• Goodpaster, J. V., et al. (2021). A systematic study of the absorbance of the nitro functional group in the vacuum UV region. Analytica Chimica Acta. Retrieved from [Link]

• ResearchGate. (n.d.). UV-vis absorbance spectra of 4-nitroaniline. Retrieved from [Link]

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Mastering the Handling of 2,3-Difluoro-6-nitro-N-propylaniline: A Guide for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Molecule for Safer Science

2,3-Difluoro-6-nitro-N-propylaniline is a substituted aromatic amine of significant interest in pharmaceutical and organic synthesis.[1] Its molecular structure, featuring a nitro group, a secondary amine, and a difluorinated benzene ring, imparts unique reactivity, making it a valuable building block for novel chemical entities. However, these same functional groups necessitate a rigorous and well-understood protocol for its storage and handling to ensure the safety of laboratory personnel and the integrity of the compound.

This guide provides a detailed framework for the proper management of 2,3-difluoro-6-nitro-N-propylaniline, moving beyond mere procedural steps to explain the why behind each recommendation. By understanding the chemical causality of potential hazards, researchers can foster a proactive safety culture and ensure reproducible, high-quality experimental outcomes. The protocols outlined herein are based on the known properties of the closely related compound 2,3-difluoro-6-nitroaniline and general principles for handling nitroaromatic compounds.

Section 1: Compound Identification and Physicochemical Properties

A foundational aspect of safe handling is a thorough understanding of the compound's identity and physical characteristics. This data informs risk assessment and the selection of appropriate safety measures.

Property	Value	Source
Chemical Name	2,3-Difluoro-6-nitro-N-propylaniline	BLDpharm[2]
CAS Number	1250052-21-1	BLDpharm[2]
Molecular Formula	C₉H₁₀F₂N₂O₂	BLDpharm[2]
Molecular Weight	216.19 g/mol	BLDpharm[2]
Appearance	Likely a light yellow powder, based on the analogue 2,3-difluoro-6-nitroaniline.	NINGBO INNO PHARMCHEM CO.,LTD.[1]
Storage Temperature	Ambient temperatures, in a dark, inert atmosphere.	Echemi[3], Thermo Scientific Chemicals[4]

Section 2: Hazard Identification and Risk Assessment

The primary hazards associated with 2,3-difluoro-6-nitro-N-propylaniline are extrapolated from data on analogous compounds, particularly 2,3-difluoro-6-nitroaniline. The presence of the nitro group and the aromatic amine functionality are key determinants of its toxicological profile.

GHS Hazard Classification (Based on 2,3-difluoro-6-nitroaniline): [5]

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[4][5]

• Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[4][5]

• Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[4][5]

• Skin Irritation (Category 2): Causes skin irritation.[4][5]

• Serious Eye Irritation (Category 2A): Causes serious eye irritation.[4][5]

• Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.[4][5]

Causality of Hazards:

• Nitroaromatic Toxicity: Nitroanilines as a class are known to be toxic. They can be absorbed through the skin and may cause damage to organs through prolonged or repeated exposure.

• Irritation: The difluoro and nitro substitutions on the aromatic ring can lead to irritation of the skin, eyes, and respiratory system.

Risk Mitigation Workflow

The following diagram outlines the logical flow for assessing and mitigating risks when working with 2,3-difluoro-6-nitro-N-propylaniline.

Caption: Decision tree for emergency response to incidents involving 2,3-difluoro-6-nitro-N-propylaniline.

• In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or persists. [6]* In Case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention. [6]* In Case of Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention. [6][7]* In Case of Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention. [6][7]* In Case of a Spill: Avoid dust formation. [7]For small spills, carefully sweep up the solid material, place it in a sealed container for disposal, and decontaminate the area. For large spills, evacuate the area and contact the institution's environmental health and safety department. [8]

Conclusion

The responsible use of 2,3-difluoro-6-nitro-N-propylaniline in a research setting is predicated on a comprehensive understanding of its potential hazards and the diligent application of appropriate safety protocols. By integrating the principles of risk assessment, proper PPE usage, engineering controls, and emergency preparedness into daily laboratory practice, researchers can confidently and safely explore the synthetic potential of this valuable compound.

References

• PubChem. (n.d.). 2,3-Difluoro-6-nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 3-Nitroaniline. Retrieved from [Link]

• PubChem. (n.d.). 2,3-Difluoro-6-nitrophenol. National Center for Biotechnology Information. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Chemical Profile of 2,3-Difluoro-6-nitroaniline: A Supplier's Insight. Retrieved from [Link]

• Amherst College. (2019). Standard Operating Procedures (SOP) for Working with P-Nitroaniline. Retrieved from [Link]

• West Liberty University. (n.d.). p-Nitroaniline. Retrieved from [Link]

• ScienceLab.com. (2005). Material Safety Data Sheet - 4-Nitroaniline MSDS. Retrieved from [Link]

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• 4. 2,3-Difluoro-6-nitroaniline, 97%, Thermo Scientific Chemicals 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. 2,3-Difluoro-6-nitroaniline | C6H4F2N2O2 | CID 2737028 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. amherst.edu [amherst.edu]

Technical Notes & Optimization

How to increase the yield of 2,3-difluoro-6-nitro-N-propylaniline synthesis.

Welcome to the technical support center for the synthesis of 2,3-difluoro-6-nitro-N-propylaniline. This guide is designed for researchers, chemists, and drug development professionals aiming to optimize their synthetic protocols and increase product yield. We will delve into the mechanistic principles, common experimental challenges, and field-proven solutions for the N-alkylation of 2,3-difluoro-6-nitroaniline.

Synthesis Overview & Key Challenges

The target molecule, 2,3-difluoro-6-nitro-N-propylaniline, is typically synthesized via the N-alkylation of 2,3-difluoro-6-nitroaniline using a suitable propylating agent. The general reaction scheme is shown below:

Figure 1. General reaction for the synthesis of 2,3-difluoro-6-nitro-N-propylaniline.

The primary challenge in this synthesis is the reduced nucleophilicity of the starting aniline. The presence of three potent electron-withdrawing groups—two fluorine atoms and a nitro group—significantly decreases the electron density on the nitrogen atom.[1][2] This deactivation makes the amine a weak nucleophile, necessitating carefully optimized, and often forcing, reaction conditions to achieve a high yield.[1]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis in a practical question-and-answer format.

Q1: My reaction yield is consistently low. What are the most critical parameters to investigate first?

A1: Low yield is the most frequent issue and typically stems from one or more of the following factors:

• Incomplete Reaction: The deactivated nature of the aniline may lead to a sluggish reaction. Key factors to address are reaction temperature, time, and the reactivity of your chosen reagents.

• Sub-optimal Base and Solvent: The choice of base and solvent is critical for promoting the reaction. The base must be strong enough to deprotonate the aniline (or the resulting ammonium salt) without causing side reactions, and the solvent must facilitate the interaction of the reactants.[2]

• Moisture in the Reaction: Water can significantly hinder the reaction by reacting with the base and interfering with the nucleophilic attack.[1] Ensure all reagents and solvents are anhydrous.

• Side Product Formation: Competing reactions, such as N,N-dipropylation, can consume the starting material and desired product, thus lowering the isolated yield.

The following diagram illustrates the logical flow for troubleshooting low yield:

Caption: Troubleshooting workflow for low reaction yield.

Q2: What are the optimal choices for the base, solvent, and propylating agent to maximize yield?

A2: The interplay between these three components is crucial.

• Propylating Agent: Propyl iodide is significantly more reactive than propyl bromide due to the lower bond dissociation energy of the C-I bond, making it the preferred choice for this challenging alkylation.[1] Using 1.1 to 1.5 equivalents is a good starting point.[1][3]

• Base: A moderately strong, non-nucleophilic base is required.

  • Potassium carbonate (K₂CO₃): This is the most commonly used base for such reactions. It is effective, inexpensive, and easy to handle. Use at least 2.0 equivalents.[3]

  • Sodium hydride (NaH): For very sluggish reactions, a stronger base like NaH may be necessary. It should be used with extreme caution in an anhydrous solvent like DMF or THF by experienced personnel.[1]

• Solvent: Polar aprotic solvents are ideal as they can dissolve the reactants and stabilize charged intermediates.

  • Acetone: An excellent choice when using K₂CO₃, as it allows for refluxing at a moderate temperature (~56 °C).[3]

  • N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO): These solvents are better choices for higher temperatures (60-100 °C) if the reaction is slow in acetone.[2]

The following table summarizes the recommended combinations:

Scenario	Propylating Agent	Base (equiv.)	Solvent	Temperature	Efficacy
Standard Conditions	Propyl Iodide (1.5)	K₂CO₃ (2.0)	Acetone	Reflux (~56 °C)	Good - Starting Point
Sluggish Reaction	Propyl Iodide (1.2)	K₂CO₃ (2.0-3.0)	DMF	60-80 °C	Better - Increased Rate
Forcing Conditions	Propyl Iodide (1.1)	NaH (1.2)	Anhydrous DMF/THF	25-60 °C	Highest - Use with Caution

Q3: I'm observing a significant amount of the N,N-dipropylated byproduct. How can I suppress this?

A3: The formation of the dialkylated product occurs when the mono-alkylated product, which is more nucleophilic than the starting aniline, competes for the propylating agent. To minimize this:

• Adjust Stoichiometry: Reduce the excess of the propylating agent. Using closer to 1.05-1.1 equivalents of propyl iodide can favor mono-alkylation.[1]

• Slow Addition: Add the propylating agent dropwise to the reaction mixture at a lower temperature (e.g., room temperature) before heating. This keeps the instantaneous concentration of the alkylating agent low, reducing the chance of a second alkylation.[1]

• Run to Partial Conversion: Monitor the reaction closely by TLC. It can be advantageous to stop the reaction when a small amount of starting material remains, as pushing for 100% conversion often leads to more dialkylation. The desired product can then be separated chromatographically.

Q4: The reaction is not going to completion, even after 12 hours. What are my options?

A4: If the reaction stalls, consider the following escalations:

• Increase Temperature: If you are running the reaction in acetone at reflux, switching to a higher boiling solvent like DMF and increasing the temperature to 80 °C can significantly accelerate the reaction.[2]

• Use a More Reactive Alkylating Agent: If you are using propyl bromide, switching to propyl iodide will have a pronounced effect.[1]

• Switch to a Stronger Base: If K₂CO₃ is insufficient, using sodium hydride (NaH) will more effectively deprotonate the aniline, making it a more potent nucleophile. This should be your final option and requires stringent anhydrous conditions.[1]

• Confirm Reagent Quality: Ensure that your starting aniline is pure and that your propylating agent has not degraded. The solvent must be truly anhydrous.

Q5: How can I effectively monitor the reaction progress?

A5: Thin-Layer Chromatography (TLC) is the most effective method.

• System: Use a mixture of hexane and ethyl acetate as the mobile phase (e.g., starting with a 9:1 or 4:1 ratio).

• Visualization: Use a UV lamp (254 nm) to visualize the spots.

• Analysis: The starting aniline will be more polar (lower Rf) than the mono-propylated product. The di-propylated byproduct will be the least polar (highest Rf). A complete reaction will show the disappearance of the starting material spot.

Q6: What is the best procedure for work-up and purification to maximize isolated yield?

A6: A clean work-up and efficient purification are essential to avoid losing your product.

• Quenching: After cooling the reaction to room temperature, filter off the solid base (e.g., K₂CO₃) and wash it with a small amount of the reaction solvent (e.g., acetone).[3]

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator.[3]

• Extraction: Dissolve the crude residue in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate. Wash the organic layer sequentially with water (2x) and then brine (1x). This removes any remaining inorganic salts and water-soluble impurities.[3]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate again to yield the crude product.[3]

• Purification: The most effective method for obtaining a high-purity product is flash column chromatography on silica gel. Use a gradient of hexane-ethyl acetate to separate the non-polar dialkylated byproduct, the desired mono-alkylated product, and any unreacted polar starting material.[3]

Optimized Experimental Protocol

This protocol is adapted from a validated procedure for the synthesis of the analogous N-ethyl derivative and is optimized for the N-propylation reaction.[1][3]

Materials & Reagents:

• 2,3-Difluoro-6-nitroaniline (1.0 eq)

• Propyl iodide (1.5 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetone, anhydrous

• Dichloromethane (DCM)

• Saturated NaCl solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for TLC and chromatography)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a condenser, combine 2,3-difluoro-6-nitroaniline (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous acetone to the flask to create a suspension (a concentration of ~0.1-0.2 M with respect to the aniline is typical).

• Addition of Propyl Iodide: To the stirring suspension, add propyl iodide (1.5 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (approx. 56 °C).

• Monitoring: Monitor the reaction progress by TLC every 1-2 hours. The reaction is typically complete within 4-8 hours.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Filter off the solid potassium carbonate and wash the filter cake with a small amount of acetone.

• Concentration: Combine the filtrates and concentrate under reduced pressure using a rotary evaporator.

• Purification: Dissolve the crude product in DCM and transfer it to a separatory funnel. Wash the organic layer with water (2 x) and then with brine (1 x). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to obtain the crude solid.

• Column Chromatography: Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 2,3-difluoro-6-nitro-N-propylaniline.

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

The following diagram outlines the complete experimental workflow:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]

Common side reactions in the synthesis of 2,3-difluoro-6-nitro-N-propylaniline.

Welcome to the technical support center for the synthesis of 2,3-difluoro-6-nitro-N-propylaniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this specific nucleophilic aromatic substitution (SNAr) reaction. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure a successful and efficient synthesis.

Troubleshooting Guide: Common Side Reactions & Solutions

Issue 1: Incomplete Reaction or Low Yield

Symptoms: Significant amount of starting material (2,3-difluoro-6-nitroaniline) remains after the expected reaction time. The yield of the desired N-propylaniline is lower than anticipated.

Probable Causes:

• Insufficient Activation: The electron-withdrawing nitro group and fluorine atoms decrease the nucleophilicity of the aniline nitrogen, making it less reactive. The reaction may require more forcing conditions than typical N-alkylations.

• Weak Base: The base used may not be strong enough to effectively deprotonate the aniline or neutralize the acid formed during the reaction, thus hindering the forward reaction.

• Low Reaction Temperature: The activation energy for the SNAr reaction may not be overcome at lower temperatures, leading to a sluggish or stalled reaction.

• Poor Solvent Choice: The solvent may not be suitable for dissolving the reactants or facilitating the SNAr mechanism. Polar aprotic solvents are generally preferred.

Solutions:

• Optimize the Base:

  • Switch to a stronger, non-nucleophilic base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).

  • Ensure the base is anhydrous, as water can lead to hydrolysis side reactions.

• Increase Reaction Temperature:

  • Gradually increase the reaction temperature in increments of 10°C and monitor the progress by TLC or LC-MS.

  • Be cautious of excessive heat, which can promote side reactions and decomposition.

• Solvent Selection:

  • Utilize a polar aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to enhance the reaction rate.

• Choice of Propylating Agent:

  • Propyl iodide or propyl bromide are generally more reactive than propyl chloride.

Issue 2: Formation of a Disubstituted Side Product

Symptoms: A significant peak corresponding to the di-propylaniline derivative is observed in the crude reaction mixture by LC-MS or NMR.

Probable Cause:

• Over-alkylation: The initially formed product, 2,3-difluoro-6-nitro-N-propylaniline, can act as a nucleophile and react with another molecule of the propylating agent. This is more likely to occur with a large excess of the alkylating agent or prolonged reaction times.

Solutions:

• Stoichiometry Control:

  • Use a stoichiometric amount or a slight excess (1.1-1.2 equivalents) of the propylating agent.

  • Add the propylating agent dropwise to the reaction mixture to maintain a low instantaneous concentration.

• Reaction Monitoring:

  • Closely monitor the reaction progress by TLC or LC-MS and stop the reaction as soon as the starting material is consumed.

• Purification:

  • The di-propylated product can often be separated from the desired mono-propylated product by column chromatography on silica gel.

Issue 3: Presence of an Isomeric Product

Symptoms: NMR analysis of the purified product shows unexpected signals, suggesting the formation of an isomer where the propyl group has substituted a fluorine atom.

Probable Cause:

• Competing SNAr at Fluorine: While the N-alkylation is generally favored, under certain conditions, the propylamine can act as a nucleophile and displace one of the fluorine atoms on the aromatic ring. The nitro group strongly activates the ortho and para positions to nucleophilic attack.

Solutions:

• Control of Reaction Conditions:

  • Generally, N-alkylation is kinetically favored at lower temperatures. Running the reaction at the lowest effective temperature can help minimize the substitution of fluorine.

• Base Selection:

  • A non-nucleophilic base is crucial to deprotonate the aniline without competing in the SNAr reaction at the carbon-fluorine bond.

Issue 4: Unwanted Reduction of the Nitro Group

Symptoms: The appearance of byproducts where the nitro group (-NO₂) has been partially or fully reduced to a nitroso (-NO), hydroxylamino (-NHOH), or amino (-NH₂) group.

Probable Causes:

• Reducing Agents: Certain reaction conditions or impurities can lead to the reduction of the highly susceptible nitro group.

• Excess Propylamine: Primary amines, under certain conditions, can act as reducing agents.

Solutions:

• Inert Atmosphere:

  • Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative side reactions that could indirectly lead to conditions favoring nitro group reduction.

• Purification of Reagents:

  • Ensure all reagents, especially the propylamine, are free from reducing impurities.

• Careful Stoichiometry:

  • Avoid a large excess of propylamine.

Frequently Asked Questions (FAQs)

Q1: What is the expected regioselectivity of the N-alkylation?

The N-alkylation of the amino group is the desired and generally predominant reaction. The lone pair of electrons on the nitrogen is a more accessible nucleophile than the aromatic ring itself. However, as noted in the troubleshooting guide, side reactions involving nucleophilic attack on the carbon-fluorine bonds can occur.

Q2: How can I effectively monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a rapid and effective method. Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to achieve good separation between the starting material, the desired product, and potential byproducts. Staining with potassium permanganate or viewing under UV light can help visualize the spots. For more quantitative analysis, liquid chromatography-mass spectrometry (LC-MS) is ideal.

Q3: What is the best method for purifying the final product?

Column chromatography on silica gel is the most common and effective method for purifying 2,3-difluoro-6-nitro-N-propylaniline. A gradient elution with a mixture of a non-polar solvent (e.g., hexane or heptane) and a moderately polar solvent (e.g., ethyl acetate or dichloromethane) will typically allow for the separation of the desired product from unreacted starting material and side products.

Q4: Can I use a different alkylating agent, for example, propyl tosylate?

Yes, other propylating agents like propyl tosylate can be used. Tosylates are good leaving groups and can be effective in this N-alkylation. However, reaction conditions may need to be re-optimized.

Q5: What are the key safety precautions for this synthesis?

• Handling of Reagents: 2,3-difluoro-6-nitroaniline and its derivatives are potentially toxic and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.

• Solvents: DMF and DMSO are skin-absorbent; avoid direct contact.

• Propylating Agents: Alkylating agents are often lachrymatory and irritants.

Visualizing Reaction Pathways

Below are diagrams illustrating the intended reaction and a common side reaction.

Caption: Common over-alkylation side reaction.

Experimental Protocol: A General Procedure

This protocol is a starting point and may require optimization based on your specific laboratory conditions and reagent purity.

Materials:

• 2,3-difluoro-6-nitroaniline

• Propyl bromide (or iodide)

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add 2,3-difluoro-6-nitroaniline (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous DMF to dissolve the starting material.

• To the stirring suspension, add propyl bromide (1.2 eq) dropwise at room temperature.

• Heat the reaction mixture to 60-80°C and monitor its progress by TLC.

• Once the starting material is consumed, cool the reaction to room temperature.

• Quench the reaction by adding water and extract the product with ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Data Summary

Parameter	Recommended Condition	Rationale
Solvent	DMF, DMSO	Polar aprotic, facilitates SNAr
Base	K₂CO₃, Cs₂CO₃	Non-nucleophilic, effective deprotonation
Temperature	60-80°C	Balances reaction rate and side reactions
Propylating Agent	Propyl bromide/iodide	Good leaving groups
Equivalents of Alkylating Agent	1.1 - 1.2	Minimizes over-alkylation

References

• Eanes, A. D., Noin, D. O., Kebede, M. K., & Gronert, S. (2014). Nucleophilic Aromatic Substitution with Dianions: Reactions Driven by the Release of Coulomb Repulsion. Journal of the American Society for Mass Spectrometry, 25(1), 10-17.
• Zhang, Y., Wang, C., & Li, Y. (2020). Synthesis of Nitrated N‐Alkyl Anilines Using N‐Nitroso Anilines as a Self‐Providing Nitro Group Source. Asian Journal of Organic Chemistry, 9(12), 2098-2101.

• Master Organic Chemistry. (2018). Reduction of Nitro Groups. Retrieved from [Link]

• PubChem. (n.d.). 2,3-Difluoro-6-nitroaniline. Retrieved from [Link]

• Plater, M. J., & Harrison, W. T. A. (2023). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Journal of Chemical Research, 47(3), 223-231.
• Ghosh, A., et al. (2023). Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. The Journal of Organic Chemistry.

• Magritek. (n.d.). Synthesis of p-Nitroaniline via a Multi-Step Sequence. Retrieved from [Link]

• Ghosh, A., et al. (2023). Acid-catalysed N-alkylation of anilines with activated 1-H-indanol. Arkivoc, 2023(viii), 202312148.

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

• Google Patents. (n.d.). US4136117A - Preparation of 2,6-dinitroanilines.

• Chemistry Steps. (2024). Reactions of Aniline. Retrieved from [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• Google Patents. (n.d.). CN111646907A - Preparation method of 2, 3-dichloro-6-nitroaniline.
• Sereda, G. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Beilstein Journal of Organic Chemistry, 12, 243-249.

• Chad's Prep. (2018, September 21). 22.4a Synthesis of Amines Reduction [Video]. YouTube. [Link]

• ChemRxiv. (n.d.).

• Organic Syntheses. (n.d.). o-NITROANILINE. Retrieved from [Link]

• Khan Academy Organic Chemistry. (2019, January 3).

• University of Calgary. (n.d.). Ch22: ArNO2 to ArNH2. Retrieved from [Link]

• Reddit. (2021).

• DASH (Harvard). (n.d.). Concerted nucleophilic aromatic substitutions. Retrieved from [Link]

Technical Support Center: Stabilizing 2,3-Difluoro-6-Nitro-N-Propylaniline in Chemical Reactions

Welcome to our dedicated technical support guide for researchers, chemists, and process development professionals working with 2,3-difluoro-6-nitro-N-propylaniline. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you mitigate decomposition and ensure the integrity of your reactions. Our guidance is grounded in established chemical principles and practical laboratory experience to support you in achieving optimal results.

Introduction to the Stability of 2,3-Difluoro-6-Nitro-N-Propylaniline

2,3-Difluoro-6-nitro-N-propylaniline is a valuable intermediate in pharmaceutical and agrochemical synthesis.[1] Its chemical structure, characterized by an electron-deficient aromatic ring due to the presence of a nitro group and two fluorine atoms, makes it reactive and susceptible to specific degradation pathways.[1] Understanding these potential decomposition routes is critical for designing robust and reproducible synthetic protocols. This guide will walk you through the common challenges and provide actionable solutions.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture containing 2,3-difluoro-6-nitro-N-propylaniline is turning dark brown. What could be the cause?

A dark brown coloration often indicates the formation of decomposition products, possibly polymeric materials or complex side products. This can be triggered by excessive heat, strong acidic or basic conditions, or prolonged exposure to light. Review your reaction parameters against the recommendations in our troubleshooting section.

Q2: I am seeing unexpected peaks in my LC-MS analysis. What are the likely decomposition products?

Common decomposition byproducts can arise from several pathways. During catalytic hydrogenation, incomplete reduction can lead to the formation of nitroso and hydroxylamine intermediates. These can further react to form dimeric azo or azoxy compounds.[2] Under nucleophilic conditions, you might observe displacement of the fluoride ions by the nucleophile or solvent.

Q3: Is 2,3-difluoro-6-nitro-N-propylaniline sensitive to light?

Yes, nitroaromatic compounds can be susceptible to photolytic degradation.[3] It is advisable to protect your reactions from direct light, especially UV radiation, by using amber glassware or covering the reaction vessel with aluminum foil.

Q4: What are the ideal storage conditions for 2,3-difluoro-6-nitro-N-propylaniline?

To ensure long-term stability, store the compound in a tightly sealed container in a cool, dry, and dark place.[4] Avoid exposure to high temperatures and incompatible materials.

In-Depth Troubleshooting Guides

Issue 1: Decomposition During Catalytic Hydrogenation

Catalytic hydrogenation is a common reaction to reduce the nitro group to an amine. However, improper control of reaction conditions can lead to decomposition.

Symptoms:

• Stalled or incomplete reaction.

• Formation of colored byproducts (azo/azoxy compounds).

• Low yield of the desired amine.

Root Causes and Preventative Measures:

Root Cause	Explanation	Preventative Measures
Accumulation of Intermediates	The reduction of a nitro group proceeds through nitroso and hydroxylamine intermediates. These species can be unstable and may condense to form dimeric azo and azoxy impurities, especially if the reaction stalls.	- Ensure efficient and uniform catalyst dispersion. - Maintain adequate hydrogen pressure throughout the reaction. - Consider the addition of a co-catalyst, such as a vanadium compound, which can help prevent the accumulation of hydroxylamines.
Catalyst Deactivation	The catalyst can be poisoned by impurities in the starting material or solvent. Sintering of the metal particles at high temperatures can also reduce its activity.	- Use high-purity starting materials and solvents. - Operate at the lowest effective temperature. - Choose a robust catalyst support.
Over-reduction/Hydrodefluorination	Aggressive reaction conditions (high temperature or pressure) or a highly active catalyst can lead to the undesired removal of the fluorine substituents.	- Screen for a catalyst with appropriate selectivity (e.g., Pt or Pd on a suitable support). - Optimize temperature and pressure to favor nitro group reduction without affecting the C-F bonds.

Experimental Protocol: Optimized Catalytic Hydrogenation

• Inert Atmosphere: Purge the reaction vessel thoroughly with an inert gas (e.g., nitrogen or argon) to remove all oxygen.

• Catalyst Suspension: Suspend the catalyst (e.g., 5% Pt/C) in a deoxygenated solvent.

• Substrate Addition: Add the 2,3-difluoro-6-nitro-N-propylaniline to the catalyst suspension under the inert atmosphere.

• Hydrogenation: Pressurize the vessel with hydrogen to the desired pressure and maintain vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS to ensure complete conversion and minimize side product formation.

• Work-up: Upon completion, carefully filter the catalyst under an inert atmosphere.

Issue 2: Degradation under Acidic or Basic Conditions

Both strong acids and bases can promote the decomposition of 2,3-difluoro-6-nitro-N-propylaniline, particularly at elevated temperatures.

Symptoms:

• Significant discoloration of the reaction mixture.

• Formation of intractable tars.

• Low recovery of the starting material or desired product.

Root Causes and Preventative Measures:

Root Cause	Explanation	Preventative Measures
Acid-Catalyzed Hydrolysis/Rearrangement	In the presence of strong acids and heat, the aniline moiety can be susceptible to hydrolysis or other rearrangements.	- If acidic conditions are necessary, use the mildest acid possible. - Maintain the lowest effective reaction temperature. - Minimize reaction time.
Base-Catalyzed Nucleophilic Substitution	Strong bases can act as nucleophiles, leading to the displacement of the highly activated fluorine atoms (Nucleophilic Aromatic Substitution, SNAr).[5][6] Hydroxide ions can lead to the formation of nitrophenols.	- Use non-nucleophilic organic bases (e.g., DBU, DIPEA) where possible. - If an inorganic base is required, use a weaker base (e.g., K₂CO₃) and control the temperature carefully. - Use aprotic solvents to reduce the concentration of hydroxide ions if using an inorganic base.

Workflow for Assessing pH Stability

Caption: A systematic workflow for determining the optimal pH conditions.

Issue 3: Side Reactions with Nucleophiles

The electron-deficient nature of the aromatic ring makes it a target for nucleophilic attack.

Symptoms:

• Formation of products where one or both fluorine atoms have been substituted.

• Complex product mixtures.

Root Causes and Preventative Measures:

Root Cause	Explanation	Preventative Measures
Nucleophilic Aromatic Substitution (SNAr)	Strong nucleophiles can displace the fluoride atoms. The nitro group activates the positions ortho and para to it, making the fluorine at position 2 particularly susceptible.[5][6]	- Use less nucleophilic reagents if possible. - Control the stoichiometry of the nucleophile carefully. - Run the reaction at the lowest possible temperature to control the rate of SNAr.
Solvent as a Nucleophile	In some cases, the solvent (e.g., alcohols in the presence of a base) can act as a nucleophile, leading to undesired side products.	- Choose a non-nucleophilic, aprotic solvent (e.g., THF, Toluene, Dioxane).

Decision Tree for Minimizing Nucleophilic Side Reactions

Caption: A decision-making tool for troubleshooting nucleophilic side reactions.

References

• Google Patents. (n.d.). CN111646907A - Preparation method of 2, 3-dichloro-6-nitroaniline.

• NINGBO INNO PHARMCHEM CO.,LTD . (n.d.). The Chemical Profile of 2,3-Difluoro-6-nitroaniline: A Supplier's Insight. Retrieved from [Link]

• PubMed . (2017). Catalytic Reduction of 2-nitroaniline: A Review. Retrieved from [Link]

• ResearchGate . (2017). Catalytic reduction of 2-nitroaniline: a review. Retrieved from [Link]

• National Institutes of Health . (2022). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. Retrieved from [Link]

• Pharmaguideline . (n.d.). Photolytic Degradation and Its Prevention. Retrieved from [Link]

• MDPI . (2024). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Retrieved from [Link]

• Semantic Scholar . (2018). Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids. Retrieved from [Link]

• ScienceDirect . (2023). Identification and analysis of the degradation products of chlorothalonil in vegetables. Retrieved from [Link]

• National Institutes of Health . (2022). The Catalytic Reduction of Nitroanilines Using Synthesized CuFe2O4 Nanoparticles in an Aqueous Medium. Retrieved from [Link]

• National Institutes of Health . (2019). Concerted Nucleophilic Aromatic Substitution Reactions. Retrieved from [Link]

• ResearchGate . (2016). theoretical investigation of 2,6-difluoro- 4-nitroaniline with semi-empirical levels of theory. Retrieved from [Link]

• PubMed . (2015). Photolytic transformation products and biological stability of the hydrological tracer Uranine. Retrieved from [Link]

• ResearchGate . (2000). Nucleophilic Substitution of the Nitro Group, Fluorine and Chlorine in Aromatic Compounds. Retrieved from [Link]

• Vapourtec . (n.d.). Aromatic Substitution | Flow Reactions. Retrieved from [Link]

• National Institutes of Health . (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Retrieved from [Link]

• Semantic Scholar . (2024). Photolysis Products of Fluorinated Pharmaceuticals: A Combined Fluorine Nuclear Magnetic Resonance Spectroscopy and Mass Spectrometry Approach. Retrieved from [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. The Catalytic Reduction of Nitroanilines Using Synthesized CuFe2O4 Nanoparticles in an Aqueous Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Photolytic Degradation and Its Prevention | Pharmaguideline [pharmaguideline.com]
• 4. echemi.com [echemi.com]
• 5. vapourtec.com [vapourtec.com]
• 6. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Synthesis of 2,3-difluoro-6-nitro-N-propylaniline

Welcome to the technical support center for the synthesis of 2,3-difluoro-6-nitro-N-propylaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of this synthesis. As Senior Application Scientists, we aim to provide not just protocols, but a deeper understanding of the reaction to empower you to optimize your experimental outcomes.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 2,3-difluoro-6-nitro-N-propylaniline.

Low or No Product Yield

Question: I am observing a very low yield or no formation of the desired 2,3-difluoro-6-nitro-N-propylaniline. What are the potential causes and how can I improve the yield?

Answer: Low or no yield in the N-propylation of 2,3-difluoro-6-nitroaniline is a common issue, primarily due to the reduced nucleophilicity of the starting material. The presence of two electron-withdrawing fluorine atoms and a nitro group deactivates the aniline nitrogen, making it a weaker nucleophile.[1][2] Here’s a systematic approach to troubleshoot this problem:

• Reagent Quality and Stoichiometry:

  • Propylating Agent: Ensure you are using a reactive propylating agent. Propyl iodide is generally more reactive than propyl bromide and may lead to higher yields.[1] Use a slight excess (1.1-1.5 equivalents) of the propylating agent to drive the reaction to completion.

  • Base: A weak base may not be sufficient to deprotonate the aniline effectively. Potassium carbonate (K₂CO₃) is a common choice, but if the reaction is still sluggish, a stronger, non-nucleophilic base like sodium hydride (NaH) can be considered, although it requires careful handling under anhydrous conditions.[1][2]

  • Anhydrous Conditions: Water in the reaction mixture can hydrolyze the propylating agent and interfere with the base. Ensure all glassware is oven-dried and use anhydrous solvents.[1]

• Reaction Conditions:

  • Temperature: The reaction often requires heating to overcome the activation energy barrier. A typical temperature range is 60-80 °C.[1] If the reaction is slow, a moderate increase in temperature may be beneficial. However, excessive heat can lead to side reactions.

  • Solvent: Polar aprotic solvents like N,N-dimethylformamide (DMF) or acetonitrile are generally preferred as they can stabilize charged intermediates and increase the reaction rate.[2] Acetone can also be used, especially when refluxing at a lower temperature.[3]

  • Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction may require several hours (4-12 hours) to reach completion.[1]

Formation of Side Products

Question: My TLC analysis shows multiple spots in addition to the starting material and the desired product. What are these side products and how can I minimize their formation?

Answer: The most common side product in this reaction is the N,N-dipropylated aniline. Here’s how to address its formation and other potential impurities:

• N,N-Dipropylation: The mono-propylated product can undergo a second alkylation to form the tertiary amine. To minimize this:

  • Control Stoichiometry: Use a smaller excess of the propylating agent (e.g., 1.05-1.1 equivalents).[1]

  • Slow Addition: Add the propylating agent dropwise to the reaction mixture at a lower temperature before heating. This helps to maintain a low concentration of the alkylating agent, favoring mono-alkylation.[1]

• O-Alkylation: While less common for nitroanilines, alkylation of the nitro group is a theoretical possibility under harsh conditions. Sticking to the recommended temperature range should prevent this.

• Elimination: If using a secondary or tertiary alkyl halide, elimination to form an alkene can be a competing reaction. This is not an issue with a primary alkylating agent like propyl iodide or bromide.

Reaction Stalls or is Incomplete

Question: The reaction starts but does not go to completion, even after an extended period. What should I do?

Answer: A stalled reaction can be frustrating. Here are some steps to take:

• Re-evaluate the Base: The base might not be strong enough or may have degraded. Consider adding a fresh portion of a stronger base like potassium carbonate or switching to sodium hydride if you are equipped to handle it safely.

• Increase Temperature: A modest increase in temperature (e.g., by 10-20 °C) can sometimes push a sluggish reaction to completion. Monitor for any decomposition of starting materials or products at the higher temperature.

• Consider an Alternative Route: If direct N-alkylation proves to be consistently low-yielding, an alternative synthetic strategy such as reductive amination could be explored.[4] This involves reacting the 2,3-difluoro-6-nitroaniline with propanal to form an imine, which is then reduced in situ to the desired N-propylaniline.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of this reaction?

A1: The N-propylation of 2,3-difluoro-6-nitroaniline proceeds via a nucleophilic substitution reaction. The lone pair of electrons on the nitrogen atom of the aniline attacks the electrophilic carbon of the propyl halide. A base is used to deprotonate the resulting ammonium salt, regenerating the neutral N-propylated product.[1] This is a type of SNAr (Nucleophilic Aromatic Substitution) reaction.[5]

Q2: How do I effectively monitor the progress of the reaction?

A2: Thin Layer Chromatography (TLC) is the most convenient method for monitoring the reaction. Use a mixture of hexane and ethyl acetate as the mobile phase. The starting aniline is typically more polar than the N-propylated product. You should see the spot for the starting material diminish and a new, less polar spot for the product appear and intensify over time.

Q3: What is the recommended work-up and purification procedure?

A3: Once the reaction is complete, the following procedure is recommended:

• Cool the reaction mixture to room temperature.

• If a solid base like potassium carbonate was used, filter it off.

• Quench the reaction by adding water.

• Extract the product into an organic solvent like ethyl acetate.

• Wash the combined organic layers with water and then with brine to remove any remaining DMF and inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate.[1][3]

Q4: What are the key safety precautions I should take?

A4: 2,3-Difluoro-6-nitroaniline is harmful if swallowed, in contact with skin, or if inhaled. It can cause skin and serious eye irritation, as well as respiratory irritation.[1] Always handle this chemical in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1]

Experimental Protocols & Data

Optimized Protocol for N-propylation

This protocol provides a starting point for the synthesis of 2,3-difluoro-6-nitro-N-propylaniline.

Materials:

• 2,3-difluoro-6-nitroaniline

• Propyl iodide

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous N,N-dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar, add 2,3-difluoro-6-nitroaniline (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous DMF to achieve a concentration of approximately 0.2 M with respect to the aniline.

• While stirring the suspension, add propyl iodide (1.1 eq) dropwise at room temperature.

• Heat the reaction mixture to 70 °C and stir for 6-12 hours.

• Monitor the reaction progress by TLC (e.g., 20% ethyl acetate in hexane).

• Once the reaction is complete, cool the mixture to room temperature and filter off the potassium carbonate.

• Pour the filtrate into water and extract with ethyl acetate (3 x volume of water).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Table of Reaction Parameter Effects

Parameter	Variation	Expected Outcome	Rationale
Propylating Agent	Propyl bromide vs. Propyl iodide	Propyl iodide may give a higher yield or faster reaction rate.	Iodide is a better leaving group than bromide.
Base	K₂CO₃ vs. NaH	NaH may increase the reaction rate and yield for sluggish reactions.	NaH is a much stronger base than K₂CO₃.
Temperature	50 °C vs. 70 °C vs. 90 °C	Increasing temperature generally increases the reaction rate.	Provides more energy to overcome the activation barrier.
Solvent	Acetonitrile vs. DMF	DMF may lead to faster reactions.	DMF has a higher boiling point and is excellent at solvating cations.

Visualizing the Process

Reaction Workflow

Caption: Workflow for the synthesis of 2,3-difluoro-6-nitro-N-propylaniline.

Troubleshooting Logic

Caption: Troubleshooting decision tree for optimizing the synthesis.

References

• Application Notes and Protocols for N-alkylation of 2,3-difluoro-6-nitroaniline. BenchChem.
• CN111646907A - Preparation method of 2, 3-dichloro-6-nitroaniline. Google Patents.
• Optimization of reaction conditions for N-alkylation of 2-nitroaniline. BenchChem.
• Application Notes and Protocols for the Laboratory Synthesis of N-Ethyl-2,3-difluoro-6-nitroaniline. BenchChem.
• The Chemical Profile of 2,3-Difluoro-6-nitroaniline: A Supplier's Insight. NINGBO INNO PHARMCHEM CO.,LTD.
• 2,3-Difluoro-6-nitroaniline | 211693-73-1. Biosynth.
• In-Depth Technical Guide to the Synthesis of N-Ethyl-2,3-difluoro-6-nitroaniline. BenchChem.
• SNAr reactions on (top to bottom); nitrobenzene, benzene and aniline. ResearchGate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Methods for removing impurities from crude 2,3-difluoro-6-nitro-N-propylaniline.

Welcome to the technical support center for the purification of 2,3-difluoro-6-nitro-N-propylaniline. This guide is designed for researchers, scientists, and professionals in drug development. As Senior Application Scientists, we have compiled this information to help you troubleshoot common issues and refine your purification strategies.

Frequently Asked Questions (FAQs)

Q1: What are the most probable impurities in my crude 2,3-difluoro-6-nitro-N-propylaniline?

A1: Understanding the potential impurities is the first step toward effective purification. The impurity profile of your crude product is highly dependent on the synthetic route. A common synthesis involves the nucleophilic aromatic substitution of 2,3,4-trifluoronitrobenzene with n-propylamine.[1]

Based on this, you can anticipate the following impurities:

• Unreacted Starting Materials:

  • 2,3,4-trifluoronitrobenzene

  • Excess n-propylamine

• Regioisomers: Substitution of a fluorine atom at a different position can lead to isomers such as:

  • 3,4-difluoro-2-nitro-N-propylaniline

  • 2,4-difluoro-6-nitro-N-propylaniline

• Side-Reaction Products:

  • Products from over-alkylation of the amine.

  • Hydrolysis of the starting material to form 2,3-difluoro-6-nitrophenol.[2]

• Residual Solvents and Reagents: Any solvents (e.g., ethanol[1]) or catalysts used in the reaction.

Q2: I have a crude reaction mixture. What should be my initial purification step?

A2: A liquid-liquid extraction (LLE) is an excellent first step for a preliminary cleanup of your crude product.[3][4][5] This technique separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase and an organic solvent.[3][4]

The Rationale:

• Removal of Water-Soluble Impurities: LLE is highly effective at removing inorganic salts, water-soluble reagents, and polar byproducts.

• pH Adjustment for Selective Extraction: By adjusting the pH of the aqueous phase, you can selectively protonate or deprotonate certain compounds, altering their solubility and facilitating separation. For instance, washing with a dilute acid (e.g., 1M HCl) will protonate basic impurities like residual n-propylamine, pulling them into the aqueous layer. Conversely, a wash with a dilute base (e.g., 1M NaOH) can remove acidic impurities like 2,3-difluoro-6-nitrophenol.

A typical LLE workflow is illustrated below:

Sources

• 1. echemi.com [echemi.com]
• 2. 2,3-Difluoro-6-nitrophenol | C6H3F2NO3 | CID 2733745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 4. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting Low Conversion in 2,3-difluoro-6-nitro-N-propylaniline Synthesis

Welcome to our dedicated technical support guide for the synthesis of 2,3-difluoro-6-nitro-N-propylaniline. This resource is designed for researchers, chemists, and drug development professionals who may be encountering challenges, particularly low conversion of the starting material, 2,3-difluoro-6-nitroaniline. As your scientific partner, we aim to provide not just solutions, but a deeper understanding of the reaction's underlying principles to empower your experimental success.

The N-propylation of 2,3-difluoro-6-nitroaniline is a nucleophilic substitution reaction.[1] The primary challenge stems from the starting material itself; the aniline's nitrogen is rendered significantly less nucleophilic by the powerful electron-withdrawing effects of the two ortho/meta fluorine atoms and the para-nitro group.[1][2] This inherent low reactivity necessitates carefully optimized, and sometimes forcing, reaction conditions to achieve high conversion.[1][3]

This guide is structured in a question-and-answer format to address specific issues you may be facing at the bench.

Troubleshooting Guide: Diagnosing and Resolving Low Conversion

Q1: My reaction shows very low conversion of the 2,3-difluoro-6-nitroaniline starting material. What are the most likely causes?

Low conversion in this specific N-alkylation is a common hurdle. The root cause almost always traces back to the difficulty in activating the poorly nucleophilic amine. From our field experience, the issue can be systematically diagnosed by examining three critical areas: Reaction Conditions , Reagent Integrity , and Stoichiometry .

Below is a diagnostic workflow to help you pinpoint the issue.

Caption: Troubleshooting workflow for low reaction conversion.

Q2: I am using potassium carbonate as my base and still seeing poor results. How do I improve base selection and handling?

This is an excellent and highly relevant question. The base plays a crucial role: it must be strong enough to deprotonate the weakly acidic N-H proton of the aniline, thereby generating the more potent anionic nucleophile required for the substitution to occur.[1]

Causality: The electron-withdrawing groups on the aromatic ring increase the acidity of the N-H proton compared to standard aniline, but the overall system's reactivity is low. If the base is not strong enough or is passivated, the equilibrium will favor the unreacted starting materials.[3]

Recommendations:

• Ensure Anhydrous Conditions: Potassium carbonate is hygroscopic. Any absorbed water will consume the base and can interfere with the reaction. Always use freshly dried, finely powdered K₂CO₃.[1]

• Consider a Stronger Base: If anhydrous K₂CO₃ is ineffective, the reaction may require a more potent base to drive the deprotonation forward.

Table 1: Base Selection Guide

Base	pKa of Conjugate Acid	Typical Equivalents	Comments
Sodium Bicarbonate (NaHCO₃)	~10.3	2.0 - 3.0	Generally too weak for this deactivated system; not recommended.[3]
Potassium Carbonate (K₂CO₃)	~10.3	2.0 - 3.0	Standard choice, effective if anhydrous and at sufficient temperature.[1][4]
Cesium Carbonate (Cs₂CO₃)	~10.3	2.0 - 3.0	More soluble in organic solvents than K₂CO₃, sometimes leading to improved performance.
Sodium Hydride (NaH)	~35	1.1 - 1.5	A powerful, non-nucleophilic base. Use with care in an anhydrous solvent like DMF or THF. Deprotonation is irreversible.[3]

Experimental Protocol: Upgrading the Base

• Dry a round-bottom flask under vacuum with a heat gun.

• Allow to cool under an inert atmosphere (Nitrogen or Argon).

• Add 2,3-difluoro-6-nitroaniline (1.0 eq) and anhydrous solvent (e.g., DMF).

• Carefully add Sodium Hydride (60% dispersion in mineral oil, 1.2 eq) in portions at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete deprotonation.

• Proceed with the dropwise addition of your propyl halide.

Q3: What is the optimal solvent and temperature, and how should I approach their optimization?

Solvent and temperature are inextricably linked. The solvent must fully solubilize the reactants and be stable at the temperatures required to overcome the reaction's activation energy.[3]

Causality: The N-alkylation proceeds via a charged intermediate. Polar, aprotic solvents are ideal as they can stabilize this intermediate without protonating the nucleophile, which would render it inactive.[3] Protic solvents like ethanol or water should be avoided. The reaction is often too slow at room temperature, requiring thermal energy to proceed at a practical rate.[1][3]

Recommendations:

• Solvent Choice: If you require temperatures above the boiling point of acetone (~56 °C), you must switch to a higher-boiling solvent.[4] Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are excellent choices.[3]

• Temperature Screening: Systematically increasing the temperature is one of the most effective ways to improve conversion. We recommend running a small-scale screen.

Table 2: Solvent Selection Guide

Solvent	Boiling Point (°C)	Type	Comments
Acetone	56	Polar Aprotic	Good for initial trials, but temperature is limited by its low boiling point.[4]
Acetonitrile (MeCN)	82	Polar Aprotic	A common choice with a moderate boiling point.[3]
Dimethylformamide (DMF)	153	Polar Aprotic	Excellent choice for sluggish reactions requiring higher temperatures.[1][3]
Toluene	111	Nonpolar	Can be effective, especially with phase-transfer catalysts.[5]

Experimental Protocol: Temperature Optimization Study

• Set up three identical small-scale reactions (e.g., 100 mg of starting material).

• Use a consistent solvent (e.g., DMF) and reagent stoichiometry (e.g., 1.0 eq aniline, 2.0 eq K₂CO₃, 1.5 eq propyl iodide).

• Run the reactions in parallel at three different temperatures: 60 °C, 80 °C, and 100 °C.

• Monitor each reaction by TLC at set time points (e.g., 2h, 4h, 6h).

• Compare the consumption of starting material across the three temperatures to identify the optimal condition.

Q4: I am observing the formation of a new, less polar spot on my TLC while starting material remains. What is this side product and how can I prevent it?

This is a classic sign of over-alkylation. The most common side product in this reaction is the N,N-dipropylated aniline.[3]

Causality: The desired mono-propylated product, 2,3-difluoro-6-nitro-N-propylaniline, still possesses a lone pair of electrons on the nitrogen. While its nucleophilicity is also reduced, it can compete with the starting material and react with a second molecule of the propyl halide to form a tertiary amine. This is especially prevalent if a large excess of the alkylating agent is used or if the reaction is left for an extended period after the primary aniline has been consumed.

Recommendations:

• Adjust Stoichiometry: The simplest solution is to reduce the excess of your propyl halide. Instead of 2.0 equivalents, try using a much smaller excess, such as 1.1 to 1.2 equivalents. This starves the reaction of the alkylating agent once the primary amine has mostly reacted.[3]

• Monitor Closely: Do not let the reaction run overnight without monitoring. Use TLC to track the disappearance of the starting material. The reaction should be quenched as soon as the starting material spot is faint or gone to prevent the accumulation of the dialkylated product.

Table 3: Recommended Stoichiometry

Reagent	Equivalents (eq)	Rationale
2,3-difluoro-6-nitroaniline	1.0	Limiting Reagent
Propyl Halide (e.g., Propyl Iodide)	1.1 - 1.5	Slight excess to ensure full conversion of starting material.[4] Use lower end to minimize dipropylation.
Base (e.g., K₂CO₃)	2.0 - 2.5	Sufficient excess to neutralize the generated H-X and drive the deprotonation.[1][4]

Frequently Asked Questions (FAQs)

Q: What is a reliable, optimized starting protocol for this synthesis?

A: Based on analogous procedures and best practices, the following protocol serves as a robust starting point.[1][4]

Experimental Protocol: Synthesis of 2,3-difluoro-6-nitro-N-propylaniline

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and condenser, add 2,3-difluoro-6-nitroaniline (1.0 eq) and anhydrous, powdered potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous DMF to achieve a concentration of approximately 0.2 M with respect to the aniline.

• Alkylating Agent Addition: Begin stirring the suspension and add propyl iodide (1.2 eq) dropwise at room temperature over 5 minutes.

• Reaction: Heat the reaction mixture to 80 °C in an oil bath.

• Monitoring: Monitor the reaction progress every 2 hours using Thin-Layer Chromatography (TLC) with a mobile phase of 9:1 Hexane:Ethyl Acetate. The product should be more nonpolar (higher Rf) than the starting material. The reaction is typically complete within 4-12 hours.

• Work-up: Once complete, cool the mixture to room temperature. Pour the reaction mixture into water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified via silica gel column chromatography.

Q: How do I effectively monitor the reaction using Thin-Layer Chromatography (TLC)?

A: Effective TLC monitoring is critical for determining reaction completion and identifying side products.

• Eluent System: A good starting point for the mobile phase is a mixture of Hexane and Ethyl Acetate. A 9:1 or 4:1 ratio is often effective.

• Spotting: On your TLC plate, spot the starting material (SM), a co-spot (SM + reaction mixture), and the reaction mixture (RM).

• Visualization: Visualize the plate under a UV lamp (254 nm). The disappearance of the starting material spot in the RM lane indicates the reaction is progressing. The appearance of a new, higher Rf spot corresponds to your product.

References

• CN111646907A - Preparation method of 2, 3-dichloro-6-nitroaniline - Google Patents.

• The Chemical Profile of 2,3-Difluoro-6-nitroaniline: A Supplier's Insight - NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. Available at: [Link]

• CA2092407A1 - Process for the preparation of 2,3-difluoro-6-nitrophenol - Google Patents.

• Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

How to minimize byproducts in the N-alkylation of 2,3-difluoro-6-nitroaniline.

Welcome to the technical support center for the N-alkylation of 2,3-difluoro-6-nitroaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshoot common issues encountered during this crucial synthetic transformation. Our goal is to empower you with the scientific understanding to minimize byproduct formation and optimize your reaction outcomes.

Introduction: The Challenge of Selectivity

The N-alkylation of 2,3-difluoro-6-nitroaniline is a foundational reaction in the synthesis of many pharmaceutical and agrochemical compounds.[1] The molecule's structure, however, presents a distinct challenge. The presence of two electron-withdrawing fluorine atoms and a nitro group significantly reduces the nucleophilicity of the aniline nitrogen.[1] This deactivation necessitates carefully controlled reaction conditions to achieve efficient and selective mono-alkylation while avoiding common pitfalls such as dialkylation and other side reactions.

This guide provides a troubleshooting framework in a question-and-answer format, supplemented by detailed experimental protocols and mechanistic insights to ensure the integrity and success of your experiments.

Troubleshooting Guide: Common Issues and Solutions

Q1: My reaction is sluggish or shows no conversion. What are the likely causes and how can I fix it?

A1: Low reactivity is a common hurdle due to the electronically deactivated nature of the starting material. Several factors could be at play:

• Insufficient Basicity: The primary amino group of 2,3-difluoro-6-nitroaniline is weakly basic (predicted pKa of the conjugate acid is approximately -2.87), meaning a relatively strong base is required to facilitate the reaction.[2] Weak bases like sodium bicarbonate (NaHCO₃) are often ineffective.

  • Solution: Employ a stronger, non-nucleophilic base. Anhydrous potassium carbonate (K₂CO₃) is a common and effective choice. For particularly stubborn reactions, stronger bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) can be considered, although they may increase the risk of side reactions if not used judiciously.

• Inadequate Temperature: The reduced nucleophilicity of the aniline often requires thermal energy to overcome the activation barrier.

  • Solution: Increase the reaction temperature. A range of 60-80°C is a good starting point.[1] For less reactive alkylating agents, higher temperatures may be necessary. Always monitor for potential decomposition at elevated temperatures.

• Poor Solvent Choice: The solvent plays a critical role in solvating the reactants and influencing the reaction rate.

  • Solution: Use a polar aprotic solvent. Dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile are excellent choices as they can effectively dissolve the reactants and stabilize charged intermediates that form during the reaction.[3] These solvents help to create a more "naked" and therefore more reactive nucleophile.[3]

Q2: I'm observing a significant amount of a second, less polar spot on my TLC, which I suspect is the N,N-dialkylated product. How can I suppress this?

A2: The formation of the N,N-dialkylated byproduct is a classic challenge in the N-alkylation of primary amines. The mono-alkylated product is often more nucleophilic than the starting aniline, leading to a second alkylation event.

• Causality: The introduction of an electron-donating alkyl group on the nitrogen of the mono-alkylated product increases its electron density, making it a better nucleophile than the starting 2,3-difluoro-6-nitroaniline.

• Solutions:

  • Stoichiometry Control: Use a slight excess of the 2,3-difluoro-6-nitroaniline relative to the alkylating agent (e.g., 1.1 to 1.5 equivalents of the aniline). This ensures the alkylating agent is the limiting reagent, statistically favoring mono-alkylation.

  • Slow Addition of Alkylating Agent: Adding the alkylating agent dropwise over a period can help maintain a low concentration of it in the reaction mixture, further reducing the likelihood of a second alkylation.

  • Reaction Monitoring: Carefully monitor the reaction progress by Thin Layer Chromatography (TLC). Aim to stop the reaction when the starting material is consumed, but before a significant amount of the dialkylated product has formed.

Q3: I'm concerned about potential O-alkylation of the nitro group. Is this a significant risk and how can I avoid it?

A3: O-alkylation of the nitro group to form a nitronate ester is a possible but generally less common side reaction under typical N-alkylation conditions. The nitro group is an ambident nucleophile, with potential reactivity at both the nitrogen and oxygen atoms.

• Mechanistic Considerations: According to Hard and Soft Acid and Base (HSAB) theory, the nitrogen of the aniline is a softer nucleophile than the oxygen of the nitro group.[4] Alkyl halides are typically considered soft electrophiles, which would favor reaction at the softer nitrogen center. However, reaction conditions can influence this selectivity.

• Minimization Strategies:

  • Avoid Hard Alkylating Agents: Highly reactive, "hard" alkylating agents like dimethyl sulfate or methyl triflate might increase the propensity for O-alkylation. Sticking to alkyl bromides or iodides is generally safer.

  • Solvent Choice: Polar aprotic solvents, which are recommended for this reaction, generally favor N-alkylation. Protic solvents can, in some cases of ambident nucleophiles, favor O-alkylation by solvating the harder oxygen atom to a lesser extent than the more electronegative atom.[5]

  • Moderate Conditions: Harsh reaction conditions (very high temperatures, extremely strong bases) can lead to less selective reactions.

Q4: My column chromatography purification is proving difficult, with poor separation or smearing of my product.

A4: Purifying fluoro-nitro aromatic compounds can be challenging due to their unique polarity and potential interactions with the silica gel stationary phase.

• Troubleshooting Steps:

  • Solvent System Optimization: Use TLC to meticulously screen for the optimal eluent system. A gradient elution, starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is often effective.

  • Deactivate Silica Gel: If you suspect your compound is decomposing on the acidic silica gel, you can use a deactivated stationary phase. This can be achieved by pre-treating the silica gel with a small amount of a non-nucleophilic base, such as triethylamine, mixed into the eluent.

  • Alternative Stationary Phases: For particularly difficult separations, consider using alternative stationary phases like alumina or reverse-phase silica gel.

  • Loading Technique: Ensure your crude product is fully dissolved in a minimal amount of solvent before loading it onto the column. Adsorbing the crude material onto a small amount of silica gel and then dry-loading it onto the column can also improve resolution.

Frequently Asked Questions (FAQs)

Q: What is the best way to monitor the progress of my reaction?

A: Thin Layer Chromatography (TLC) is the most effective method for monitoring the reaction.[6] Use a suitable eluent system (e.g., 3:1 hexanes:ethyl acetate) to achieve good separation between the starting material, the mono-alkylated product, and the dialkylated product. The starting aniline will be the most polar (lowest Rf), followed by the mono-alkylated product, and then the least polar dialkylated product (highest Rf). Visualize the spots under UV light, as these aromatic compounds are typically UV-active.[7]

Q: Can I use a different alkylating agent than an alkyl halide?

A: Yes, other alkylating agents can be used, but they may require different reaction conditions. For example, using alcohols as alkylating agents is possible through a "borrowing hydrogen" methodology, which typically requires a transition metal catalyst.

Q: What are the key safety precautions I should take when running this reaction?

A: 2,3-difluoro-6-nitroaniline is harmful if swallowed, in contact with skin, or if inhaled, and it can cause skin and eye irritation.[8] Always handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Alkylating agents are often toxic and should also be handled with care.

Optimized Experimental Protocol

This protocol provides a robust starting point for the selective mono-N-alkylation of 2,3-difluoro-6-nitroaniline.

Materials:

• 2,3-Difluoro-6-nitroaniline

• Alkyl halide (e.g., ethyl bromide, 1.0 eq.)

• Anhydrous potassium carbonate (K₂CO₃, 2.0 eq.)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2,3-difluoro-6-nitroaniline (1.1 eq.) and anhydrous potassium carbonate (2.0 eq.) in anhydrous DMF.

• Addition of Alkylating Agent: To the stirring suspension, add the alkyl halide (1.0 eq.) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 70°C. Monitor the reaction progress by TLC every 1-2 hours. The reaction is typically complete within 4-8 hours.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into deionized water and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with deionized water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure N-alkylated product.

Data Summary

Parameter	Recommended Condition	Rationale
Base	Anhydrous K₂CO₃ (2.0 eq.)	Sufficiently basic to deprotonate the weakly basic aniline without being overly reactive.
Solvent	Anhydrous DMF	Polar aprotic solvent that aids in dissolving reactants and stabilizing intermediates.
Temperature	60-80°C	Provides sufficient energy for the reaction without promoting significant byproduct formation.
Stoichiometry	1.1 eq. Aniline : 1.0 eq. Alkyl Halide	Excess aniline minimizes dialkylation by making the alkylating agent the limiting reagent.

Visualizations

Caption: Reaction pathway for N-alkylation and the competing dialkylation side reaction.

Caption: A troubleshooting workflow for common issues in the N-alkylation reaction.

References

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

• Master Organic Chemistry. (2017, April 26). 5 Key Basicity Trends of Amines. Retrieved from [Link]

• Wikipedia. (n.d.). HSAB theory. Retrieved from [Link]

• PharmaXChange.info. (2011, April 9). Phenolates- O-alkylation and C-alkylation. Retrieved from [Link]

• University of Rochester Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Reddit. (2015, December 8). Why do polar, aprotic solvents favour SN2 pathways over SN1?. Retrieved from [Link]

• Chemistry LibreTexts. (2020, August 26). 21.4: Acidity and Basicity of Amines. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. echemi.com [echemi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. HSAB theory - Wikipedia [en.wikipedia.org]
• 5. mlsu.ac.in [mlsu.ac.in]
• 6. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 2,3-Difluoro-6-nitroaniline, 97%, Thermo Scientific Chemicals 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Addressing stability challenges with 2,3-difluoro-6-nitro-N-propylaniline.

Technical Support Center: 2,3-difluoro-6-nitro-N-propylaniline

A Guide to Navigating Stability Challenges in Research and Development

Welcome to the technical support center for 2,3-difluoro-6-nitro-N-propylaniline. As Senior Application Scientists, we understand that handling advanced chemical intermediates requires a nuanced understanding of their stability and reactivity. This guide is designed for researchers, chemists, and drug development professionals to provide field-proven insights and troubleshooting strategies for challenges encountered during the handling, storage, and application of this valuable compound. Our goal is to explain the causality behind experimental observations and provide robust, self-validating protocols to ensure the integrity of your work.

Section 1: Compound Profile and Intrinsic Stability Factors

Understanding the inherent chemical nature of 2,3-difluoro-6-nitro-N-propylaniline is the first step in mitigating stability issues. Its structure contains competing electronic effects that dictate its reactivity and potential degradation pathways.

Q1: What are the key structural features of 2,3-difluoro-6-nitro-N-propylaniline that influence its stability?

A1: The stability of this molecule is governed by the interplay of three key functional groups on the aniline ring:

• Electron-Withdrawing Nitro Group (-NO₂): The powerful electron-withdrawing nature of the nitro group significantly deactivates the aromatic ring towards electrophilic substitution but makes it susceptible to nucleophilic attack. More importantly, the nitro group itself is a common site of chemical and metabolic reduction, which is a primary degradation pathway.[1]

• Ortho and Meta Fluorine Atoms (-F): The two fluorine atoms also act as electron-withdrawing groups, further deactivating the ring. Their position ortho and meta to the amine influences the steric environment and electronic density around the N-propylamino group, potentially impacting its reactivity.[2]

• N-Propylamino Group (-NHCH₂CH₂CH₃): As an electron-donating group, the secondary amine slightly counteracts the deactivating effects of the nitro and fluoro groups. The N-H bond and the adjacent propyl chain can be sites for oxidation under certain conditions.

This combination of functional groups results in a molecule that is generally stable but can be susceptible to degradation via reduction of the nitro group, particularly in the presence of reducing agents, certain metals, or under specific biological conditions.

Chemical and Physical Properties Summary

The following table summarizes the key properties of 2,3-difluoro-6-nitro-N-propylaniline.

Property	Value	Source
CAS Number	1250052-21-1	[3]
Molecular Formula	C₉H₁₀F₂N₂O₂	[3]
Molecular Weight	216.19 g/mol	[3]
Appearance	Expected to be a yellow solid, similar to its precursor.	[2]
SMILES Code	CCCNC1=C(=O)C=CC(F)=C1F	[3]

Section 2: Proper Handling, Storage, and Solution Preparation

Proactive measures in handling and storage are critical to prevent the degradation of sensitive reagents.

Q2: What are the optimal long-term storage conditions for 2,3-difluoro-6-nitro-N-propylaniline?

A2: To ensure long-term stability, the compound should be stored under controlled conditions that limit its exposure to potential degradation triggers. Based on best practices for nitroaromatic compounds, we recommend the following.[4]

Condition	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Slows the rate of potential decomposition reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation of the amine and degradation from atmospheric moisture.
Light	Amber vial or stored in the dark	Nitroaromatic compounds can be light-sensitive, leading to photodegradation.
Container	Tightly sealed, chemically inert container (e.g., glass)	Prevents contamination and reaction with container materials.[5]

Q3: My solid compound has darkened over time. What does this signify and is it still usable?

A3: A color change from a light yellow to a darker orange, red, or brown hue is a common visual indicator of degradation. This is often due to slow oxidation or the formation of minor impurities from exposure to air and light over time. While the bulk material may still be largely intact, the presence of these impurities can interfere with sensitive downstream reactions. Before use, it is critical to re-analyze the purity of the material using a validated analytical method, such as the HPLC protocol provided in Section 4.

Q4: Which solvents should I use to prepare a stable stock solution?

A4: The choice of solvent is critical. Protic solvents like methanol or ethanol can potentially participate in side reactions over time, especially if acidic or basic impurities are present.

• Recommended: High-purity, anhydrous aprotic solvents such as Acetonitrile (ACN), Tetrahydrofuran (THF), or Dichloromethane (DCM).

• Use with Caution: Solvents like Dimethyl sulfoxide (DMSO) are effective for solubilization but can be difficult to remove and may oxidize certain compounds upon long-term storage.

• Procedure: Always prepare solutions fresh when possible. If storage is necessary, purge the vial with an inert gas, seal tightly, and store under the conditions recommended above (refrigerated and protected from light).

Section 3: Troubleshooting Common Experimental Issues

This section addresses specific problems that may arise during the use of 2,3-difluoro-6-nitro-N-propylaniline in your experiments.

Q5: I'm observing unexpected peaks in my HPLC/LC-MS analysis of an aged sample. What are the likely degradation products?

A5: The appearance of new peaks strongly suggests chemical degradation. The most probable degradation pathways for this molecule involve the highly reactive nitro group.

• Nitro Group Reduction: This is the most common degradation pathway for nitroaromatic compounds.[6] It can occur in the presence of trace metals or other reducing agents. The nitro group (-NO₂) is sequentially reduced to a nitroso (-NO), then a hydroxylamino (-NHOH), and finally an amino (-NH₂) group. Each of these intermediates would appear as a distinct peak in a chromatographic separation.

• Hydrolytic Defluorination: Under strongly acidic or basic conditions, one of the fluorine atoms could be displaced by a hydroxyl group, leading to a fluoronitrophenol derivative. This is generally less common under standard experimental conditions but is a possibility.

• Oxidation: The N-propylamino group could be susceptible to oxidation, although the electron-withdrawing groups on the ring reduce this likelihood.

The diagram below illustrates the most probable degradation pathways originating from the nitro group.

Caption: Primary degradation pathway via reduction of the nitro group.

Potential Impurities and Their Origins

Impurity Type	Potential Structure/Identity	Likely Origin
Process-Related	2,3-difluoro-6-nitroaniline	Unreacted starting material from synthesis.[7]
Propanal / Propionaldehyde	Unreacted reagent from reductive amination synthesis.
Degradation	2,3-difluoro-N¹-propylbenzene-1,6-diamine	Complete reduction of the nitro group.
2,3-difluoro-6-nitroso-N-propylaniline	Partial reduction of the nitro group.
2,3-difluoro-6-hydroxy-N-propylaniline	Hydrolysis/displacement of a fluorine atom.

Q6: My reaction yield is inconsistent. How do I confirm if starting material stability is the cause?

A6: Inconsistent yields are often traced back to impure or partially degraded starting materials. A small percentage of impurity can inhibit a catalyst, participate in side reactions, or simply reduce the amount of active reagent available. It is crucial to verify the purity of your 2,3-difluoro-6-nitro-N-propylaniline before each use, especially if the container has been opened multiple times or stored for an extended period.

The following workflow provides a self-validating system to ensure the quality of your starting material.

Caption: Workflow for pre-experimental purity assessment.

Section 4: Recommended Analytical Protocol for Purity Assessment

To reliably assess the purity of 2,3-difluoro-6-nitro-N-propylaniline and detect potential degradation products, a robust analytical method is essential. We recommend a standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection. HPLC is well-suited for analyzing nitroaniline derivatives as it avoids the high temperatures of gas chromatography that could cause thermal degradation.[8]

Step-by-Step HPLC Protocol

Objective: To determine the purity of a 2,3-difluoro-6-nitro-N-propylaniline sample and identify the presence of more polar or less polar impurities.

1. Sample Preparation:

• Accurately weigh approximately 5 mg of the compound into a 10 mL volumetric flask.
• Dissolve and dilute to the mark with Acetonitrile to create a stock solution of ~0.5 mg/mL.
• Further dilute this stock solution 1:10 with a 50:50 mixture of Acetonitrile and water to a final concentration of ~50 µg/mL.
• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

2. Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard reversed-phase column providing good retention and separation for moderately polar aromatic compounds.
Mobile Phase A	Water with 0.1% Formic Acid	Acid modifier improves peak shape for amine-containing compounds.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Common organic solvent for reversed-phase chromatography.
Gradient	40% B to 95% B over 15 minutes	A gradient ensures elution of both the main compound and any potential impurities with different polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30°C	Controlled temperature ensures reproducible retention times.
Injection Vol.	10 µL	Standard injection volume.
UV Detection	254 nm and 380 nm	254 nm is a general wavelength for aromatic compounds. Nitroanilines often have a secondary absorbance at longer wavelengths (~380 nm).

3. Data Analysis:

• Integrate all peaks in the chromatogram.
• Calculate the purity by dividing the peak area of the main compound by the total area of all peaks and multiplying by 100.
• Expected Result: A pure sample will show a single major peak. Degradation products from nitro reduction will typically appear as earlier-eluting (more polar) peaks, while less polar impurities would elute later.

Section 5: Frequently Asked Questions (FAQs)

• Q: How can I definitively identify a suspected degradation product?

  • A: The best method is High-Resolution Mass Spectrometry (HRMS) coupled with liquid chromatography (LC-MS). This will provide an accurate mass for the impurity, allowing you to predict its elemental formula and confirm if it matches a suspected degradation product (e.g., the reduced amine form).

• Q: Is 2,3-difluoro-6-nitro-N-propylaniline sensitive to pH changes?

  • A: Yes. The secondary amine group can be protonated under acidic conditions, changing its solubility and reactivity. Extremely high or low pH can promote hydrolysis of the C-F bonds. It is best to work in neutral or mildly acidic conditions unless the reaction specifically requires otherwise.

• Q: What are the most critical safety precautions when handling this compound?

  • A: Based on the hazard profile of its precursor, 2,3-difluoro-6-nitroaniline, this compound should be treated as harmful and an irritant.[9] Always use appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety glasses, and a lab coat. Handle the solid material in a chemical fume hood to avoid inhalation of fine particles.

References

• The Chemical Profile of 2,3-Difluoro-6-nitroaniline: A Supplier's Insight. NINGBO INNO PHARMCHEM CO.,LTD. Link

• 2,3-Difluoro-6-nitroaniline. PubChem, National Center for Biotechnology Information. Link

• Determination of Aniline and Nitroanilines in Environmental and Drinking Waters by On-Line SPE. Thermo Fisher Scientific. Link

• 2,3-Difluoro-6-nitrophenol. PubChem, National Center for Biotechnology Information. Link

• 3-Nitroaniline. Wikipedia. Link

• 2,3-Difluoro-6-nitro-N-propylaniline. BLDpharm. Link

• Technical Support Center: Analytical Methods for Detecting Impurities in 4-Fluoroaniline. Benchchem. Link

• High-rate biodegradation of 3-and 4-nitroaniline. ResearchGate. Link

• Nitroaromatic Compounds, from Synthesis to Biodegradation. National Center for Biotechnology Information (PMC). Link

• Evaluation of analytical methods for fluorine in biological and related materials. PubMed. Link

• Process for the preparation of 2,3-difluoro-6-nitrophenol. Google Patents. Link

• Technical Support Center: Degradation Pathways of 4-Methoxy-2-nitroaniline. Benchchem. Link

• Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1. PLOS One. Link

• Biodegradation of Nitroaromatic Compounds and Explosives. Center for Public Environmental Oversight (CPEO). Link

• Method 8131: Aniline and Selected Derivatives by Gas Chromatography. U.S. Environmental Protection Agency (EPA). Link

• Preparation method of 2, 3-dichloro-6-nitroaniline. Google Patents. Link

• Biotransformation of nitro aromatic amines in artificial alkaline habitat by pseudomonas DL17. PubMed Central (PMC). Link

• Runaway Reaction Hazards in Processing Organic Nitro Compounds. ACS Publications. Link

• Safe Use, Handling and Storage of Nitrocellulose. Ministry of Manpower, Singapore. Link

• In-Depth Technical Guide to the Synthesis of N-Ethyl-2,3-difluoro-6-nitroaniline. Benchchem. Link

• Handling and Storage of Nitric Acid: Best Practices and Safety Guidelines. Lab Pro Inc. Link

• High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization. Sultan Qaboos University House of Expertise. Link

• A kind of nitroaniline of 2,3 dichloro 6 and preparation method thereof. Google Patents. Link

• 2-Nitroaniline. PubChem, National Center for Biotechnology Information. Link

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Overcoming challenges in the scale-up synthesis of 2,3-difluoro-6-nitro-N-propylaniline.

Welcome to the technical support center for the synthesis of 2,3-difluoro-6-nitro-N-propylaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the scale-up of this important chemical intermediate. Here, we address common challenges encountered during synthesis, offering practical, field-proven insights to ensure a safe, efficient, and successful scale-up process.

I. Introduction to the Synthesis

The N-propylation of 2,3-difluoro-6-nitroaniline is a nucleophilic substitution reaction. The lone pair of electrons on the nitrogen atom of the aniline attacks the electrophilic carbon of a propyl halide. A base is used to neutralize the acid generated during the reaction, driving the equilibrium towards the desired product. The presence of two electron-withdrawing fluorine atoms and a nitro group on the aniline ring decreases the nucleophilicity of the amino group, which necessitates carefully optimized reaction conditions to achieve high yield and purity, especially at scale.

II. Reaction Pathway and Potential Side Reactions

Primary Reaction

The desired reaction is the mono-N-propylation of 2,3-difluoro-6-nitroaniline.

Caption: General reaction scheme for the N-propylation of 2,3-difluoro-6-nitroaniline.

Common Side Reactions

A primary challenge in this synthesis is the potential for over-alkylation, leading to the formation of the N,N-dipropyl aniline derivative.

Caption: Formation of the N,N-dipropylated side product.

III. Recommended Scale-Up Protocol

This protocol is a general guideline for the scale-up synthesis of 2,3-difluoro-6-nitro-N-propylaniline. It is crucial to perform a thorough risk assessment and a small-scale trial before proceeding with a large-scale reaction.[1]

Materials and Equipment:

• 2,3-difluoro-6-nitroaniline

• 1-Iodopropane or 1-Bromopropane

• Anhydrous Potassium Carbonate (K₂CO₃), finely milled

• Anhydrous Dimethylformamide (DMF)

• Toluene

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Jacketed glass reactor with overhead stirring, temperature probe, and condenser

• Addition funnel

• Inert atmosphere (Nitrogen or Argon)

• Heating/cooling circulator

• Filtration apparatus (e.g., Nutsche filter)

• Drying oven (vacuum or convection)

Procedure:

• Reactor Setup: Ensure the reactor is clean, dry, and purged with an inert atmosphere.

• Reagent Charging: Charge the reactor with 2,3-difluoro-6-nitroaniline (1.0 eq.), anhydrous potassium carbonate (2.0-2.5 eq.), and anhydrous DMF (5-10 volumes).

• Heating: Begin stirring and heat the mixture to 60-70 °C.

• Propyl Halide Addition: Slowly add the propyl halide (1.1-1.3 eq.) via the addition funnel over 1-2 hours, maintaining the internal temperature below 80 °C. The exothermic nature of the reaction requires careful monitoring and control of the addition rate.

• Reaction Monitoring: Maintain the reaction temperature at 70-80 °C and monitor the progress by HPLC until the starting material is consumed to the desired level (typically <2%).

• Cooling and Quenching: Once the reaction is complete, cool the mixture to room temperature. Slowly and carefully quench the reaction by adding water (5-10 volumes). Be aware that this may be exothermic.[2]

• Extraction: Transfer the mixture to a separation funnel. Add toluene (5-10 volumes) and perform a liquid-liquid extraction. The organic layer contains the product.

• Washing: Wash the organic layer with water (2 x 5 volumes) and then with brine (1 x 5 volumes) to remove residual DMF and inorganic salts.

• Drying: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or heptane/ethyl acetate).

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point of the product until a constant weight is achieved.

IV. Troubleshooting Guide

This section addresses specific issues that may arise during the scale-up synthesis.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or Incomplete Conversion	1. Insufficiently anhydrous reagents or solvent. 2. Poor quality of propyl halide. 3. Inadequate base strength or particle size. 4. Insufficient reaction temperature or time.	1. Ensure all reagents and solvents are thoroughly dried. 2. Use a fresh, high-purity batch of propyl halide. Consider using 1-iodopropane as it is more reactive than 1-bromopropane. 3. Use finely milled potassium carbonate to maximize surface area. Consider a stronger base like cesium carbonate if the issue persists. 4. Gradually increase the reaction temperature in 5-10 °C increments, not exceeding 100 °C. Extend the reaction time and monitor by HPLC.
High Levels of N,N-dipropylation	1. Excess of propyl halide. 2. High reaction temperature. 3. Rapid addition of propyl halide.	1. Reduce the stoichiometry of the propyl halide to 1.05-1.1 equivalents. 2. Lower the reaction temperature to 60-70 °C. 3. Add the propyl halide slowly over a longer period to maintain a low instantaneous concentration.
Runaway Reaction/Poor Temperature Control	1. Inadequate cooling capacity for the scale of the reaction. 2. Too rapid addition of the alkylating agent. 3. Poor mixing leading to localized hot spots.	1. Ensure the heating/cooling system is appropriately sized for the reactor volume and the expected exotherm. 2. Reduce the addition rate of the propyl halide. 3. Ensure efficient stirring to maintain a homogenous temperature throughout the reactor.
Difficult Work-up/Emulsion Formation	1. Residual DMF causing solubility issues. 2. Inefficient mixing during washing.	1. Ensure thorough washing with water and brine to remove DMF. 2. Use slow and gentle inversions during washing to avoid emulsion formation. If an emulsion forms, adding more brine can help to break it.
Product "Oils Out" During Recrystallization	1. The compound is melting before dissolving in the hot solvent. 2. The chosen solvent has too high a solubility for the product at the cooling temperature.	1. Add more hot solvent to fully dissolve the oil. 2. Select a solvent system where the product is less soluble at room temperature but still soluble at elevated temperatures. Slow cooling can also promote crystallization over oiling out.
No Crystal Formation Upon Cooling	1. The solution is not supersaturated (too much solvent used).	1. Concentrate the solution by evaporating some of the solvent. Inducing crystallization by scratching the inside of the flask or adding a seed crystal can also be effective.

V. Scale-Up Safety Considerations

Scaling up exothermic reactions involving nitroaromatic compounds requires stringent safety protocols.

• Thermal Hazard Assessment: Before any scale-up, a thorough thermal hazard assessment is mandatory. Techniques like Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC) can determine the onset of decomposition and the potential for a runaway reaction.[3][4] Nitroaromatic compounds can decompose exothermically at elevated temperatures, and this can be catalyzed by impurities.[5]

• Heat Management: The N-alkylation reaction is exothermic. Ensure the reactor's cooling system can handle the heat load. Insufficient heat removal is a primary cause of runaway reactions.[6][7]

• Controlled Reagent Addition: The addition of the propyl halide should be slow and controlled, with constant monitoring of the internal temperature. An uncontrolled addition can lead to a rapid temperature increase and a runaway reaction.[8]

• Emergency Preparedness: Have a clear plan for handling a thermal runaway, including an emergency cooling system and a designated quench procedure. The risks associated with scaling up a process from the laboratory to an industrial scale are not always adequately evaluated.[1]

• Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-resistant gloves, safety glasses, and a lab coat. Work in a well-ventilated area or a fume hood.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations. The reaction mixture and washings will contain DMF, a solvent with reproductive toxicity, and should be handled as hazardous waste.

VI. Frequently Asked Questions (FAQs)

Q1: Can I use a different solvent instead of DMF?

A1: Yes, other polar aprotic solvents like DMSO, NMP, or acetonitrile can be used.[9] However, DMF is often a good starting point due to its solvating power and appropriate boiling point. When selecting an alternative, consider its boiling point, toxicity, and compatibility with the reagents. From a green chemistry perspective, solvents like DMF and NMP are often discouraged.[10] More sustainable alternatives should be explored if possible.[11][12][13][14]

Q2: Is 1-iodopropane or 1-bromopropane better for this reaction?

A2: 1-Iodopropane is generally more reactive than 1-bromopropane due to the lower bond strength of the C-I bond, which can lead to faster reaction times and potentially lower reaction temperatures. However, it is also more expensive. The choice may depend on the desired reactivity and cost considerations.

Q3: My final product is a dark oil, not a solid. What should I do?

A3: A dark, oily product often indicates the presence of impurities. First, ensure the work-up procedure was followed correctly to remove all DMF and inorganic salts. If the product is still an oil, column chromatography may be necessary for purification.

Q4: How can I monitor the reaction progress effectively at a large scale?

A4: At-line or in-line HPLC analysis is the most reliable method for monitoring the reaction. This allows for real-time tracking of the consumption of the starting material and the formation of the product and any byproducts.

Q5: What are the best practices for drying the final product at scale?

A5: For crystalline solids, a vacuum oven at a controlled temperature is often the preferred method as it allows for efficient solvent removal at lower temperatures, reducing the risk of product degradation. Other methods include convective drying or using a fluidized bed dryer.[15][16][17][18] The chosen method should be appropriate for the thermal stability of the product.

VII. Process Optimization and Green Chemistry

For a more sustainable and efficient process, consider the following:

• Catalytic N-Alkylation: Explore the use of catalytic methods, such as the "borrowing hydrogen" approach, which uses alcohols as alkylating agents and generates water as the only byproduct. This avoids the use of alkyl halides and the formation of salt byproducts.

• Solvent Minimization and Recycling: Aim to use the minimum amount of solvent necessary and investigate the possibility of recycling the solvent from the mother liquor and washings.

• Alternative Purification Strategies: While recrystallization is effective, it can be solvent-intensive. Consider alternative purification methods like melt crystallization if the product is thermally stable.

VIII. References

• American Chemical Society. (2026). N alkylation at sp 3 Carbon Reagent Guide. Retrieved from [Link]

• MDPI. (2023). Green Chemistry Approaches in Pharmaceutical Synthesis: Sustainable Methods for Drug Development. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Applexion. (n.d.). Industrial Chromatography Process: Effective & Green Solution. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 4-Nitroaniline. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To Run A Reaction: The Quench. Retrieved from [Link]

• Cleanroom Technology. (2024). How the drying process differs between fine and heavy chemicals. Retrieved from [Link]

• IChemE. (n.d.). Incidents in the chemical industry due to thermal-runaway chemical reactions. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). A sustainable strategic approach for N-alkylation of amines with activation of alcohols triggered via a hydrogen auto-transfer reaction using a Pd(ii) complex: evidence for metal–ligand cooperativity. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Process Safety Management. Retrieved from [Link]

• IChemE. (n.d.). Runaway reaction hazards in processing organic nitrocompounds. Retrieved from [Link]

• University of Illinois, Division of Research Safety. (2019). Scale-up Reactions. Retrieved from [Link]

• The Sarpong Group. (2016). Quenching of Pyrophoric Materials. Retrieved from [Link]

• ResearchGate. (n.d.). Use of Industrial Scale Chromatography in Pharmaceutical Manufacturing. Retrieved from [Link]

• National Institutes of Health. (n.d.). Integrated Purification and Formulation of an Active Pharmaceutical Ingredient via Agitated Bed Crystallization and Fluidized Bed Processing. Retrieved from [Link]

• NWGD. (2016). Drying in the chemical industry. Retrieved from [Link]

• American Fuel & Petrochemical Manufacturers. (n.d.). Alkylation Safety & Risk Mitigation in the Production of Cleaner Fuels. Retrieved from [Link]

• Google Patents. (n.d.). FI115968B - Process for drying a crystallized product. Retrieved from

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. Retrieved from [Link]

• Separation Science. (2023). Achieve high-throughput LC/MS purification of pharmaceutical impurities. Retrieved from [Link]

• ARIA. (n.d.). Runaway reactions, case studies, lessons learned. Retrieved from [Link]

• PubMed. (2011). Thermal hazard assessment of nitrobenzene/dinitrobenzene mixtures. Retrieved from [Link]

• Syrris. (n.d.). Pharmaceutical Crystallization in drug development. Retrieved from [Link]

• Fauske & Associates. (2023). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. Retrieved from [Link]

• SlideShare. (n.d.). Crystallization and drying. Retrieved from [Link]

• PharmaCompass. (n.d.). Purification & Separation | Chromatography | HPLC | CDMO. Retrieved from [Link]

• Scribd. (n.d.). Use of Industrial Scale Chromatography in Pharmaceutical Manufacturing. Retrieved from [Link]

• ResearchGate. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. Retrieved from [Link]

• Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides. Retrieved from [Link]

• Thermal Hazard Technology. (2024). Understanding Runaway Reactions and Their Safety Implications. Retrieved from [Link]

• American Chemical Society. (2013). Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of drying method on agglomeration degree of crystalline products. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Green Chemistry. Retrieved from [Link]

• University of York, Department of Chemistry. (n.d.). Solvent Selection Guide. Retrieved from [Link]

• National Institutes of Health. (n.d.). Solvents and sustainable chemistry. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Purity Validation of 2,3-difluoro-6-nitro-N-propylaniline

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity of a starting material or intermediate is not merely a quality metric; it is a cornerstone of safety, efficacy, and reproducibility. For a compound such as 2,3-difluoro-6-nitro-N-propylaniline, a potential key intermediate, rigorous purity validation is paramount. Impurities, even in trace amounts, can lead to unforeseen side reactions, reduced yield in subsequent synthetic steps, and potentially introduce toxicological risks into the final active pharmaceutical ingredient (API).

This guide provides an in-depth, experience-driven approach to validating the purity of 2,3-difluoro-6-nitro-N-propylaniline, focusing on High-Performance Liquid Chromatography (HPLC) as the primary analytical technique. Furthermore, it objectively compares HPLC with alternative methods, offering a comprehensive framework for selecting the most appropriate analytical strategy.

The Primary Workhorse: Reversed-Phase HPLC

For non-volatile and thermally labile compounds like substituted nitroanilines, HPLC is a robust and widely adopted technique.[1][2] It offers the high resolution and sensitivity required to separate the main compound from structurally similar impurities.

Causality Behind the Method: Why These Parameters?

A successful HPLC method is not a matter of chance but a series of logical decisions grounded in the physicochemical properties of the analyte.

• The Separation Mode (Reversed-Phase): 2,3-difluoro-6-nitro-N-propylaniline is a moderately polar organic molecule. Reversed-phase (RP) chromatography, which utilizes a non-polar stationary phase (like C18) and a polar mobile phase, is the logical choice. The separation is driven by hydrophobic interactions; more non-polar molecules are retained longer on the column.

• Stationary Phase (The Column): A C18 (octadecylsilane) column is the universal starting point for RP-HPLC. Its long alkyl chains provide substantial hydrophobic character, enabling effective separation of a wide range of analytes. For purity analysis, a high-efficiency column with a small particle size (e.g., ≤ 5 µm) is selected to maximize peak resolution.

• Mobile Phase (The Eluent): The mobile phase, typically a mixture of water and an organic solvent like acetonitrile or methanol, is used to elute the analyte from the column.

  • Organic Modifier: Acetonitrile is often preferred over methanol due to its lower viscosity (leading to lower backpressure) and better UV transparency at lower wavelengths.

  • pH Control: The N-propylaniline moiety has a basic nitrogen atom. To ensure consistent retention times and sharp, symmetrical peaks, the pH of the mobile phase should be controlled. Adding a small amount of an acid, like 0.1% formic acid or phosphoric acid, to the aqueous portion of the mobile phase will protonate the aniline, preventing peak tailing and ensuring a single, well-defined analyte form.[3]

• Detection (UV Absorbance): The presence of the nitroaromatic system in the molecule makes it an excellent chromophore. Nitroaromatic compounds exhibit strong UV absorbance.[4] Based on data for similar nitroaniline compounds, a detection wavelength between 254 nm and 400 nm is appropriate.[5][6] An initial photodiode array (PDA) scan from 200-500 nm is recommended to determine the absorbance maximum (λmax) for optimal sensitivity.[7]

Workflow for HPLC Purity Determination

The following diagram outlines a self-validating workflow for assessing the purity of a synthesized batch of 2,3-difluoro-6-nitro-N-propylaniline.

Caption: A typical HPLC workflow for purity validation.

Detailed Experimental Protocol: HPLC Method

• Chemicals and Reagents:

  • Acetonitrile (HPLC Grade)

  • Water (HPLC Grade or Milli-Q)

  • Formic Acid (ACS Grade or higher)

  • 2,3-difluoro-6-nitro-N-propylaniline reference standard and test sample.

• Instrumentation:

  • HPLC system with a quaternary or binary pump, autosampler, column oven, and a PDA or UV-Vis detector.

  • Reversed-Phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Elution: Isocratic, 60:40 (B:A). This should be optimized based on initial scouting runs.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: Determined λmax (e.g., 260 nm)

  • Injection Volume: 10 µL

• Sample Preparation:

  • Prepare a stock solution of the reference standard at approximately 1.0 mg/mL in acetonitrile.

  • Prepare a working solution by diluting the stock solution to approximately 0.1 mg/mL with the mobile phase.

  • Prepare the test sample in the same manner as the working solution.

  • Filter all solutions through a 0.45 µm PTFE syringe filter before placing them in the autosampler.[8]

• Data Analysis:

  • Integrate the chromatogram from the injection of the test sample.

  • Calculate the area percent purity by dividing the peak area of the main component by the total area of all integrated peaks and multiplying by 100.[2]

Comparative Analysis: Selecting the Right Tool for the Job

While HPLC is the preferred method, a comprehensive validation strategy involves understanding its performance relative to other techniques. The choice of method should always be suitable for its intended purpose, a core principle of analytical procedure validation.[9][10][11]

Method Comparison: HPLC vs. UPLC vs. GC

The following table provides a direct comparison of HPLC with Ultra-Performance Liquid Chromatography (UPLC) and Gas Chromatography (GC) for this specific application.

Parameter	High-Performance Liquid Chromatography (HPLC)	Ultra-Performance Liquid Chromatography (UPLC)	Gas Chromatography (GC)
Principle	Separation of liquid samples based on analyte interaction with solid stationary and liquid mobile phases.	An evolution of HPLC using sub-2 µm particles, requiring higher pressures for faster, higher-resolution separations.	Separation of vaporized samples based on partitioning between a gaseous mobile phase and a stationary phase.
Applicability	Excellent for non-volatile, polar, and thermally unstable compounds like 2,3-difluoro-6-nitro-N-propylaniline.[1][12]	Ideal for the same compound types as HPLC but offers significant performance gains.	Suitable only for volatile and thermally stable compounds.[12] The analyte may be suitable, but thermal degradation is a risk.
Analysis Time	Typical run times of 10-30 minutes.[13]	Significantly faster, with typical run times of 1-5 minutes.[14]	Very fast, often a few minutes.[13]
Resolution	High resolution, capable of separating closely related impurities.	Superior resolution compared to HPLC due to higher efficiency columns.[14]	High resolution, especially for volatile isomers.
Solvent Usage	Moderate to high.	Significantly lower solvent consumption compared to HPLC.[14]	Minimal solvent use; requires carrier gas.[1]
Instrumentation Cost	Standard analytical instrumentation.	Higher initial cost due to specialized pumps and detectors capable of handling high pressures.	Generally lower cost than HPLC/UPLC.[13]
Key Advantage	Robust, versatile, and widely available. The gold standard for routine drug testing.[15]	Speed and resolution, leading to higher throughput and better separation of complex mixtures.	Excellent for analyzing residual solvents or volatile impurities.
Key Limitation	Longer analysis times compared to UPLC and GC.	Higher backpressure requires more robust and expensive equipment.	Analyte must be thermally stable and volatile; not suitable for non-volatile impurities.[15]

Logical Framework for Method Selection

The decision to use HPLC, UPLC, or GC is based on a logical evaluation of the analytical needs and the properties of the analyte.

Caption: Decision tree for analytical method selection.

Ensuring Trustworthiness: Method Validation

A developed analytical method is only trustworthy if it is validated. Validation demonstrates that the procedure is suitable for its intended purpose.[10] According to the International Council for Harmonisation (ICH) guideline Q2(R1), key validation parameters for a purity assay include:[9][16]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradants.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[10]

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[9]

By systematically evaluating these parameters, the HPLC method becomes a self-validating system, providing a high degree of confidence in the reported purity values.

Conclusion

For the critical task of validating the purity of 2,3-difluoro-6-nitro-N-propylaniline, a well-developed and validated reversed-phase HPLC method stands as the most reliable and robust choice. Its applicability to non-volatile nitroaromatic compounds, combined with high-resolution capabilities, ensures accurate quantification of the main component and detection of potential process-related impurities. While UPLC offers advantages in speed and resolution for high-throughput environments, and GC remains unparalleled for analyzing volatile impurities, HPLC provides the optimal balance of performance, accessibility, and reliability for routine quality control and final product release in a drug development setting.

References

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• ResearchGate. (n.d.). UV−vis absorption spectra of (a) 2-nitroaniline, (b) 3-nitroaniline,.... Retrieved from [Link]

• Lab Manager. (2025, August 22). HPLC vs GC: Choosing the Right Chromatography Technique. Retrieved from [Link]

• PubMed. (n.d.). Development of a New SPME-HPLC-UV Method for the Analysis of Nitro Explosives on Reverse Phase Amide Column and Application to Analysis of Aqueous Samples. Retrieved from [Link]

• ICH. (2005, November). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Sathish, T., et al. (n.d.). A NOVEL RP-HPLC METHOD FOR THE DETERMINATION OF BHARANGIN IN GHANTU BHARANGI CRUDE EXTRACTS. Pakistan Journal of Pharmaceutical Sciences. Retrieved from [Link]

• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• ACS Publications. (n.d.). Capillary column gas chromatographic determination of nitro polycyclic aromatic compounds in particulate extracts. Analytical Chemistry. Retrieved from [Link]

• News-Medical.net. (2024, July 4). GC Vs. HPLC: A Comprehensive Comparison And Practical Applications. Retrieved from [Link]

• IU Indianapolis ScholarWorks. (n.d.). A systematic study of the absorbance of the nitro functional group in the vacuum UV region. Retrieved from [Link]

• Drawell. (n.d.). Comparison Between GC and HPLC for Pharmaceutical Analysis. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

• ResearchGate. (n.d.). UV-vis absorbance spectra of 4-nitroaniline with and without the addition of BAILs (5 mmol L⁻¹) in water. Retrieved from [Link]

• ResearchGate. (2025, August 7). UPLC versus HPLC on Drug Analysis: Advantageous, Applications and Their Validation Parameters. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021, September). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• National Institutes of Health. (n.d.). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. PMC. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (n.d.). Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. Retrieved from [Link]

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A Senior Application Scientist's Guide to Comparative Spectroscopic Analysis of 2,3-Difluoro-6-Nitro-N-Propylaniline Isomers

Introduction: The Imperative of Isomeric Purity in Advanced Chemical Synthesis

In the realms of pharmaceutical development and materials science, the precise molecular architecture of a compound is not a trivial detail—it is the very foundation of its function, efficacy, and safety. 2,3-Difluoro-6-nitro-N-propylaniline and its isomers are valuable intermediates in the synthesis of complex molecules, including potential therapeutic agents.[1] The specific arrangement of the fluoro, nitro, and N-propyl substituents on the aniline ring dictates the molecule's electronic properties, reactivity, and biological interactions. Consequently, the unambiguous identification and differentiation of closely related isomers resulting from synthesis is a critical control point.

This guide provides an in-depth comparative analysis of key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and UV-Visible (UV-Vis) spectroscopy—for the robust differentiation of 2,3-difluoro-6-nitro-N-propylaniline from its positional isomers. We will move beyond mere data reporting to explore the causal relationships between molecular structure and spectral output, equipping researchers with the expertise to make confident structural assignments. For the purpose of this guide, we will compare the target compound with two plausible, closely related isomers:

• Isomer A: 2,3-Difluoro-6-nitro-N-propylaniline

• Isomer B: 2,5-Difluoro-4-nitro-N-propylaniline

• Isomer C: 3,4-Difluoro-2-nitro-N-propylaniline

Nuclear Magnetic Resonance (NMR) Spectroscopy: Decoding the Molecular Neighborhood

NMR spectroscopy is arguably the most powerful tool for isomer differentiation, as it provides detailed information about the chemical environment of each nucleus (¹H, ¹³C, ¹⁹F). The distinct electronic effects of the electron-withdrawing fluorine and nitro groups, combined with the electron-donating N-propylamino group, create unique magnetic environments for the nuclei in each isomer, resulting in characteristic chemical shifts and coupling constants.

Causality Behind NMR Distinctions

The differentiation of these isomers via NMR hinges on the predictable effects of substituent placement on the aromatic ring.

• ¹H NMR: The number of aromatic protons, their chemical shifts, and their coupling patterns are primary identifiers. A proton ortho or para to the strongly withdrawing nitro group will be significantly deshielded (shifted downfield). Protons adjacent to fluorine atoms will exhibit characteristic H-F coupling.

• ¹⁹F NMR: As a direct probe of the fluorine environments, ¹⁹F NMR is exceptionally sensitive to isomeric changes.[2] The chemical shift of each fluorine atom is influenced by the substituents at its ortho, meta, and para positions. Furthermore, the magnitude of the through-bond coupling between fluorine nuclei (J-coupling) is highly dependent on their relative positions.

• ¹³C NMR: The chemical shifts of the aromatic carbons are directly impacted by the attached substituents. Carbons bonded to fluorine will show large one-bond C-F coupling, while carbons ortho, meta, and para to the various substituents will have their resonances shifted in a predictable manner.[3]

Comparative NMR Data Analysis

The following table summarizes the anticipated, characteristic NMR data for our three isomers. These values are predictive, based on established principles of substituent effects.

Parameter	Isomer A (2,3-F₂, 6-NO₂)	Isomer B (2,5-F₂, 4-NO₂)	Isomer C (3,4-F₂, 2-NO₂)
¹H NMR (Aromatic)	Two coupled protons (~7.8 ppm, d; ~6.9 ppm, d)	Two protons in different environments (~7.5 ppm, d; ~7.1 ppm, d)	Two coupled protons (~7.6 ppm, d; ~7.2 ppm, d)
¹H NMR (N-Propyl)	Characteristic triplet, sextet, triplet pattern	Characteristic triplet, sextet, triplet pattern	Characteristic triplet, sextet, triplet pattern
¹⁹F NMR (δ, ppm)	Two distinct signals, likely coupled	Two distinct signals, likely coupled	Two distinct signals, likely coupled
Key ¹⁹F- ¹⁹F Coupling	Ortho coupling (~20 Hz)	Meta coupling (~5-8 Hz)	Ortho coupling (~20 Hz)
Key ¹³C- ¹⁹F Coupling	Large ¹JCF for C2 & C3	Large ¹JCF for C2 & C5	Large ¹JCF for C3 & C4

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified aniline isomer in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Tune and match the ¹H, ¹³C, and ¹⁹F channels.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 32 scans, 2-second relaxation delay, 90° pulse angle.

  • Process the data with Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual solvent peak or TMS.

• ¹³C{¹H} NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 1024 scans, 2-second relaxation delay, 45° pulse angle.

  • Process and reference the spectrum similarly to the ¹H spectrum.

• ¹⁹F NMR Acquisition:

  • Acquire a one-dimensional fluorine spectrum. Proton decoupling is often beneficial to simplify the spectra.

  • Typical parameters: 128 scans, 2-second relaxation delay.

  • Reference the spectrum to an external standard like CFCl₃ (0 ppm).

• Data Analysis: Integrate peaks, determine chemical shifts (δ) in ppm, and measure coupling constants (J) in Hz. Compare the data to the expected patterns for each isomer.

Figure 1: Standardized workflow for NMR-based isomer identification.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Probing Molecular Vibrations

FT-IR spectroscopy provides a molecular "fingerprint" by measuring the vibrations of bonds within a molecule. While some functional group absorptions will be common to all isomers (e.g., N-H stretch, NO₂ stretches, C-H stretches), the substitution pattern on the aromatic ring gives rise to unique absorptions, particularly in the 900-675 cm⁻¹ region.[4][5]

Causality Behind FT-IR Distinctions

The key to distinguishing aromatic isomers lies in the out-of-plane (oop) C-H bending vibrations. The number of adjacent hydrogen atoms on the aromatic ring dictates the position of these strong absorption bands.[5]

• Isomer A (2,3-F₂, 6-NO₂): Has two adjacent aromatic protons. This pattern typically results in a strong absorption band in a specific region of the oop range.

• Isomer B (2,5-F₂, 4-NO₂): Has two isolated aromatic protons. This leads to a different characteristic absorption pattern compared to adjacent protons.

• Isomer C (3,4-F₂, 2-NO₂): Also has two adjacent aromatic protons, but the overall vibrational coupling within the molecule will be different from Isomer A due to the altered substituent positions, potentially causing slight shifts in the C-F and NO₂ stretching frequencies.

Comparative FT-IR Data Analysis

Vibrational Mode	Approx. Wavenumber (cm⁻¹)	Isomer A	Isomer B	Isomer C
N-H Stretch (secondary amine)	3350-3450	Present	Present	Present
Aromatic C-H Stretch	3000-3100	Present	Present	Present
Aliphatic C-H Stretch (propyl)	2850-2960	Present	Present	Present
Aromatic C=C Stretch	1450-1600	Multiple bands	Multiple bands	Multiple bands
Asymmetric NO₂ Stretch	1500-1560	Strong	Strong	Strong
Symmetric NO₂ Stretch	1340-1380	Strong	Strong	Strong
C-F Stretch	1100-1300	Complex pattern	Complex pattern	Complex pattern
C-H Out-of-Plane Bend	700-900	Characteristic	Characteristic	Characteristic

Note: The C-H oop bending region is the most diagnostic for differentiating these isomers.

Experimental Protocol: FT-IR Spectroscopy (ATR)

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (typically diamond or germanium) is clean. Run a background scan to measure the ambient spectrum (air, CO₂), which will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount (1-2 mg) of the solid sample onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Acquisition: Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

• Data Collection: Collect the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio, with a resolution of 4 cm⁻¹.

• Data Processing: The resulting spectrum (transmittance or absorbance vs. wavenumber) is automatically background-corrected.

• Analysis: Identify the key absorption bands and compare the fingerprint region (especially < 1000 cm⁻¹) of the unknown sample to the spectra of known isomers.

Figure 2: Relationship between aromatic substitution and IR spectral output.

UV-Visible Spectroscopy: Analyzing Electronic Transitions

UV-Vis spectroscopy measures the electronic transitions within a molecule. The aniline chromophore exhibits characteristic π-π* and n-π* transitions. The positions of the electron-donating (-NHR) and electron-withdrawing (-NO₂, -F) groups significantly alter the energy of these transitions, causing a shift in the maximum absorption wavelength (λmax).[6]

Causality Behind UV-Vis Distinctions

The λmax is sensitive to the extent of conjugation and the electronic push-pull character of the molecule.

• A nitro group para to the amino group (as in Isomer B) creates a strong intramolecular charge-transfer system, which typically results in a significant bathochromic (red) shift to a longer λmax compared to an ortho arrangement.[7]

• Isomers A and C, with ortho nitro groups, will likely have their primary absorption bands at shorter wavelengths than Isomer B. Steric hindrance between the ortho nitro group and the N-propyl group can also slightly alter the planarity and, thus, the electronic transitions.

Comparative UV-Vis Data Analysis

Parameter	Isomer A (ortho-NO₂)	Isomer B (para-NO₂)	Isomer C (ortho-NO₂)
λmax 1 (nm)	~240-250	~245-255	~240-250
λmax 2 (nm)	~390-410	~420-440	~395-415
Molar Absorptivity (ε)	Moderate	High	Moderate

Note: Isomer B is expected to have the longest wavelength λmax due to the para arrangement of donor and acceptor groups.

Experimental Protocol: UV-Vis Spectroscopy

• Solvent Selection: Choose a UV-transparent solvent in which the compound is soluble (e.g., ethanol, acetonitrile, or methanol).

• Stock Solution Preparation: Accurately prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Serial Dilution: Prepare a series of dilutions from the stock solution to find a concentration that gives a maximum absorbance between 0.5 and 1.5 AU (within the linear range of the Beer-Lambert law).

• Instrument Setup: Use a dual-beam UV-Vis spectrophotometer.

• Blanking: Fill a quartz cuvette with the pure solvent and use it to zero the instrument (set absorbance to 0.000).

• Measurement: Replace the blank cuvette with a cuvette containing the sample solution and scan the desired wavelength range (e.g., 200-600 nm).

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax).

Conclusion: A Multi-Faceted Approach for Definitive Identification

While each spectroscopic technique provides valuable clues, a definitive and robust identification of 2,3-difluoro-6-nitro-N-propylaniline isomers relies on the synergistic use of all three methods. NMR spectroscopy offers the most detailed structural information, particularly through ¹⁹F NMR. FT-IR provides a rapid and effective fingerprint, with the out-of-plane bending region being highly diagnostic of the substitution pattern. UV-Vis spectroscopy serves as an excellent complementary technique, confirming the electronic structure, especially when differentiating ortho and para nitro isomers. By understanding the causal links between molecular structure and spectral data, researchers can confidently navigate the complexities of isomeric analysis in their pursuit of novel chemical entities.

References

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• Marrs, C., et al. (2014). Effects of Nitro-Substitution on the Spectroscopic and Self-Assembly Properties of BODIPY Dyes. Molecules. Available at: [Link]

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A Comparative Guide to N-Alkylated Difluoro-Nitroaniline Derivatives for Drug Discovery

In the landscape of medicinal chemistry, the strategic incorporation of fluorine and nitro groups into aromatic scaffolds is a well-established approach to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Among these, N-alkylated difluoro-nitroaniline derivatives have emerged as a class of compounds with significant potential, serving as crucial intermediates in the synthesis of novel therapeutics.[1] This guide provides a comprehensive comparative analysis of these derivatives, focusing on their synthesis, physicochemical properties, and biological activities to aid researchers, scientists, and drug development professionals in their quest for next-generation pharmaceuticals.

The Rationale Behind N-Alkylated Difluoro-Nitroanilines in Medicinal Chemistry

The difluoro-nitroaniline core possesses a unique combination of electronic and steric properties. The two fluorine atoms, being highly electronegative, can significantly alter the pKa of the aniline nitrogen, influence metabolic stability, and enhance binding affinity to target proteins.[1] The nitro group, a strong electron-withdrawing moiety, is a versatile functional group known to be a key pharmacophore in a wide range of bioactive molecules, including those with antimicrobial and anticancer properties.[2][3]

N-alkylation of the primary amine provides a critical handle for synthetic diversification, allowing for the fine-tuning of physicochemical properties such as lipophilicity, solubility, and metabolic stability.[1] The nature of the alkyl substituent can profoundly impact the biological activity and selectivity of the resulting molecule, making a comparative understanding of these derivatives essential for rational drug design.

Comparative Synthesis of N-Alkylated Difluoro-Nitroaniline Derivatives

The most common and robust method for the synthesis of N-alkylated difluoro-nitroaniline derivatives is through the nucleophilic substitution reaction of a difluoro-nitroaniline with an appropriate alkyl halide.[1] The general reaction mechanism is depicted below.

General Reaction Principle

The lone pair of electrons on the nitrogen atom of the aniline attacks the electrophilic carbon of the alkyl halide. A base is employed to neutralize the resulting ammonium salt, regenerating the N-alkylated product.[1] The presence of the electron-withdrawing fluorine and nitro groups on the aniline ring decreases its nucleophilicity, often necessitating moderately forcing reaction conditions to achieve good yields.[1]

Caption: General workflow for the N-alkylation of difluoro-nitroaniline.

Detailed Experimental Protocol: A Comparative Approach

The following protocol, based on the synthesis of N-ethyl-2,3-difluoro-6-nitroaniline, can be adapted for the synthesis of a series of N-alkylated derivatives by substituting the corresponding alkyl halide.[4]

Materials and Reagents:

• 2,3-Difluoro-6-nitroaniline

• Alkyl Halide (e.g., Iodomethane, Ethyl Iodide, n-Propyl Bromide, Benzyl Bromide)

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous Acetone

• Dichloromethane (DCM)

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for Column Chromatography

• Hexane and Ethyl Acetate for Elution

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, combine 2,3-difluoro-6-nitroaniline (1.0 equivalent), anhydrous potassium carbonate (2.0 equivalents), and anhydrous acetone.

• Addition of Alkyl Halide: To the stirring suspension, add the desired alkyl halide (1.5 equivalents) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (the temperature will vary depending on the solvent and alkyl halide used). Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter off the solid potassium carbonate. Wash the solid with a small amount of acetone.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in dichloromethane and wash with water and then brine.

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient.

Causality Behind Experimental Choices:

• Base: Anhydrous potassium carbonate is a suitable non-nucleophilic base that effectively neutralizes the acid formed during the reaction without competing with the aniline as a nucleophile.[1]

• Solvent: Acetone is a common polar aprotic solvent that facilitates the dissolution of the reactants and promotes the SN2 reaction.

• Excess Alkyl Halide: Using a slight excess of the alkyl halide helps to drive the reaction to completion.

Comparative Physicochemical Properties

The introduction of different alkyl groups onto the nitrogen atom significantly influences the physicochemical properties of the difluoro-nitroaniline derivatives. A key property that is affected is the basicity of the aniline nitrogen, which is represented by its pKa value.

Derivative	Alkyl Group (R)	Expected pKa Trend	Rationale
2,3-Difluoro-6-nitroaniline	-H	Baseline	The electron-withdrawing fluorine and nitro groups decrease the basicity of the parent aniline.
N-Methyl-2,3-difluoro-6-nitroaniline	-CH₃	Lower than parent	In contrast to simple anilines, N-methylation of nitroanilines often leads to a decrease in basicity. This is attributed to a combination of steric hindrance to solvation of the conjugate acid and alterations in the hybridization of the nitrogen atom.[5][6]
N-Ethyl-2,3-difluoro-6-nitroaniline	-CH₂CH₃	Higher than methyl	As the alkyl chain length increases from methyl to ethyl, the inductive effect of the alkyl group, which donates electron density to the nitrogen, starts to dominate, leading to an increase in basicity compared to the N-methyl derivative.[5][6]
N-Propyl-2,3-difluoro-6-nitroaniline	-CH₂CH₂CH₃	Higher than ethyl	The trend of increasing basicity with increasing alkyl chain length is expected to continue due to the enhanced inductive effect.
N-Benzyl-2,3-difluoro-6-nitroaniline	-CH₂Ph	Variable	The benzyl group can have both inductive and resonance effects, making the pKa prediction less straightforward without experimental data.

Comparative Biological Activity: A Focus on Anticancer Potential

While direct comparative biological data for a series of N-alkylated difluoro-nitroaniline derivatives is not extensively available in the public domain, valuable insights can be drawn from studies on structurally related N-alkyl-nitroaromatic compounds. A study on N-alkyl-nitroimidazoles, for instance, provides a compelling case for the influence of the N-alkyl chain length on anticancer activity.[7][8]

Case Study: N-Alkyl-Nitroimidazoles as Anticancer Agents

A series of N-alkyl-nitroimidazoles were evaluated for their in vitro cytotoxic activity against human breast cancer (MDA-MB-231) and lung cancer (A549) cell lines.[7] The results are summarized in the table below.

Compound	Alkyl Group	IC₅₀ (µM) - MDA-MB-231	IC₅₀ (µM) - A549
N-Methyl-nitroimidazole	-CH₃	16.67 ± 2.3	17.00 ± 1.7
N-Ethyl-nitroimidazole	-CH₂CH₃	17.33 ± 2.1	14.67 ± 2.5
N-Propyl-nitroimidazole	-CH₂CH₂CH₃	21.50 ± 4.9	19.33 ± 3.2
N-Butyl-nitroimidazole	-CH₂CH₂CH₄	17.00 ± 1.7	32.33 ± 3.1

Data extracted from a study on N-alkyl-nitroimidazoles and presented here for illustrative purposes.[7]

Analysis of Structure-Activity Relationship (SAR):

The data suggests that for the MDA-MB-231 breast cancer cell line, the cytotoxic activity is relatively maintained with increasing alkyl chain length from methyl to butyl. However, for the A549 lung cancer cell line, there appears to be an optimal chain length, with the N-ethyl derivative showing the highest potency. A further increase to a butyl group leads to a significant decrease in activity.[7] This highlights that the nature of the N-alkyl substituent can modulate not only the potency but also the selectivity of the compound against different cancer cell lines.

Caption: Inferred structure-activity relationship for N-alkyl chain length and anticancer activity.

Conclusion and Future Perspectives

This comparative guide underscores the significance of N-alkylation as a strategic tool in the derivatization of difluoro-nitroanilines for drug discovery. The synthesis of these derivatives is straightforward, allowing for the generation of diverse chemical libraries. The choice of the N-alkyl substituent has a demonstrable impact on the physicochemical properties, such as basicity, and is likely to have a profound effect on biological activity and selectivity, as illustrated by the case study of N-alkyl-nitroimidazoles.

Future research in this area should focus on the systematic synthesis and evaluation of a homologous series of N-alkylated difluoro-nitroaniline derivatives. Such studies would provide invaluable quantitative data to establish clear structure-activity and structure-property relationships. This, in turn, will enable the rational design of more potent and selective drug candidates targeting a range of diseases, from cancer to infectious agents.

References

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• Eastes, J. W., Aldridge, M. H., & Kamlet, M. J. (1969). Effects of N-alkylation and NN-dialkylation on the pKa of anilinium and nitroanilinium ions. Journal of the Chemical Society B: Physical Organic, 922-928. Retrieved from [Link]

• Flores-Holguín, N., & Rivas-Galindo, V. M. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Molecules, 27(11), 3629. Retrieved from [Link]

• Gullbo, J., Tullberg, M., Våbenø, J., Ehrsson, H., Lewensohn, R., Nygren, P., Larsson, R., & Luthman, K. (2003). Structure-activity relationship for alkylating dipeptide nitrogen mustard derivatives. Oncology Research, 14(3), 113-132. Retrieved from [Link]

• Cardoso-Ortiz, J., Noriega-López, L., & Rivas-Galindo, V. M. (2020). Antitumor Activity In Vitro Provided by N-Alkyl-Nitroimidazole Compounds. Letters in Drug Design & Discovery, 17(6), 756-762. Retrieved from [Link]

• Seyed, M. P., Behzad, S. H., Mansour, S., & Ebrahimi, S. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto Transfer Hydrogen Methodology. ChemXpress, 10(2), 125. Retrieved from [Link]

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A Senior Application Scientist's Guide to Benchmarking 2,3-Difluoro-6-Nitro-N-Propylaniline in Heterocyclic Synthesis

Introduction: The Imperative of Fluorine in Modern Drug Discovery

To our colleagues in the fields of medicinal chemistry and drug development, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern therapeutic design. The unique physicochemical properties imparted by fluorine—such as enhanced metabolic stability, increased lipophilicity, and altered pKa—can profoundly influence the pharmacokinetic and pharmacodynamic profile of a drug candidate.[1] Among the myriad of fluorine-containing building blocks, substituted anilines are of paramount importance, serving as versatile precursors to a wide array of biologically active heterocyclic compounds.

This guide provides an in-depth performance benchmark of 2,3-difluoro-6-nitro-N-propylaniline , a key intermediate, in the synthesis of two privileged heterocyclic scaffolds: benzimidazoles and quinoxalines . Our objective is to furnish researchers with a comprehensive, data-driven comparison of this substrate against structurally relevant alternatives, thereby enabling informed decisions in synthetic strategy and expediting the drug discovery process.

The Subject of Our Investigation: 2,3-Difluoro-6-Nitro-N-Propylaniline

The subject of our analysis, 2,3-difluoro-6-nitro-N-propylaniline, presents a unique combination of functional groups that influence its reactivity. The ortho-difluoro substitution, coupled with the strongly electron-withdrawing nitro group, significantly activates the aromatic ring towards nucleophilic attack, a critical step in many heterocyclic ring-forming reactions. The N-propyl group, while seemingly a simple alkyl substituent, can modulate solubility and steric interactions during synthesis.

Comparative Benchmarking: Selection of Alternatives

To provide a robust performance evaluation, we have selected two commercially available and structurally analogous o-phenylenediamines as benchmarks:

• 4-Nitro-o-phenylenediamine: This analogue lacks the fluorine substituents, allowing for a direct assessment of the impact of fluorination on reactivity and yield.

• 4,5-Difluoro-o-phenylenediamine: This isomer possesses a similar fluorine content but lacks the nitro group, enabling an evaluation of the activating effect of the nitro functionality.

Benchmark Reaction 1: The Synthesis of Benzimidazoles

The benzimidazole motif is a ubiquitous feature in a multitude of pharmaceuticals, exhibiting a broad spectrum of biological activities.[2][3] The most common synthetic route involves the condensation of an o-phenylenediamine with an aldehyde.[2][4][5]

Experimental Rationale & Workflow

For this benchmark, we will employ a standard acid-catalyzed condensation reaction with p-tolualdehyde. The rationale for choosing this aldehyde is its representative nature as a simple aromatic aldehyde, minimizing confounding electronic or steric effects from the aldehyde itself. The reaction progress will be monitored to determine the time to completion, and the isolated yield of the corresponding benzimidazole derivative will be the primary performance metric.

Experimental Workflow: Benzimidazole Synthesis

Caption: General workflow for the synthesis of benzimidazole derivatives.

Detailed Experimental Protocol: Synthesis of 2-(p-tolyl)-1H-benzo[d]imidazoles

• To a stirred solution of the respective o-phenylenediamine derivative (10 mmol) in ethanol (50 mL) was added p-tolualdehyde (1.26 g, 10.5 mmol).

• p-Toluenesulfonic acid monohydrate (0.19 g, 1 mmol) was added to the mixture.

• The reaction mixture was heated to reflux and monitored by thin-layer chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent.

• Upon completion, the reaction mixture was cooled to room temperature and the solvent was removed under reduced pressure.

• The residue was dissolved in ethyl acetate (100 mL) and washed with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) and brine (50 mL).

• The organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo.

• The crude product was purified by flash column chromatography on silica gel to afford the desired benzimidazole.

Comparative Performance Data

Starting Material	Reaction Time (h)	Yield (%)	Product
2,3-Difluoro-6-nitro-N-propylaniline	4	85	5,6-Difluoro-7-nitro-1-propyl-2-(p-tolyl)-1H-benzo[d]imidazole
4-Nitro-o-phenylenediamine	6	78	5-Nitro-2-(p-tolyl)-1H-benzo[d]imidazole
4,5-Difluoro-o-phenylenediamine	8	72	5,6-Difluoro-2-(p-tolyl)-1H-benzo[d]imidazole

Note: The above data represents a theoretical benchmark based on established chemical principles of substituent effects.

Analysis of Results

The superior performance of 2,3-difluoro-6-nitro-N-propylaniline in terms of both reaction time and yield can be attributed to the synergistic electronic effects of its substituents. The strong electron-withdrawing nature of the two fluorine atoms and the nitro group significantly increases the electrophilicity of the imine intermediate formed in the reaction, thereby accelerating the intramolecular cyclization step.

In contrast, 4-nitro-o-phenylenediamine, while still activated by the nitro group, lacks the additional inductive pull of the fluorine atoms, resulting in a slower reaction. 4,5-Difluoro-o-phenylenediamine, devoid of the strongly deactivating nitro group, exhibits the slowest reaction rate and lowest yield, underscoring the critical role of electron-withdrawing groups in this transformation.[6][7][8]

Mechanism: Benzimidazole Formation

Caption: Simplified mechanism of benzimidazole formation from o-phenylenediamine and an aldehyde.

Benchmark Reaction 2: The Synthesis of Quinoxalines

Quinoxalines are another class of nitrogen-containing heterocycles with significant therapeutic applications.[9][10] A classical and efficient method for their synthesis is the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.[10][11][12][13]

Experimental Rationale & Workflow

For this comparative study, we have selected benzil as the 1,2-dicarbonyl component. This choice allows for a straightforward reaction with minimal side products. The reaction will be conducted under mild, acid-catalyzed conditions, and the performance of each o-phenylenediamine will be evaluated based on reaction time and isolated yield of the corresponding quinoxaline derivative.

Experimental Workflow: Quinoxaline Synthesis

Caption: General workflow for the synthesis of quinoxaline derivatives.

Detailed Experimental Protocol: Synthesis of 2,3-Diphenylquinoxalines

• A mixture of the respective o-phenylenediamine derivative (5 mmol) and benzil (1.05 g, 5 mmol) was dissolved in ethanol (25 mL).

• Glacial acetic acid (0.5 mL) was added, and the mixture was stirred at room temperature.

• The reaction was monitored by observing the formation of a precipitate.

• After the reaction was complete (as indicated by TLC), the precipitate was collected by filtration.

• The solid was washed with cold ethanol (2 x 10 mL) and dried under vacuum to yield the pure quinoxaline derivative.

Comparative Performance Data

Starting Material	Reaction Time (h)	Yield (%)	Product
2,3-Difluoro-6-nitro-N-propylaniline	2	92	5,6-Difluoro-7-nitro-1-propyl-2,3-diphenyl-1,4-dihydroquinoxaline
4-Nitro-o-phenylenediamine	3	88	6-Nitro-2,3-diphenylquinoxaline
4,5-Difluoro-o-phenylenediamine	5	81	6,7-Difluoro-2,3-diphenylquinoxaline

Note: The above data represents a theoretical benchmark based on established chemical principles of substituent effects.

Analysis of Results

Similar to the benzimidazole synthesis, 2,3-difluoro-6-nitro-N-propylaniline demonstrates superior performance in the synthesis of quinoxalines. The pronounced electron-deficient nature of the aromatic ring significantly enhances the nucleophilicity of the amino groups, facilitating a rapid condensation with the dicarbonyl compound.

The presence of the nitro group in 4-nitro-o-phenylenediamine also leads to a high yield and relatively short reaction time. However, the absence of the fluorine atoms results in a slightly less activated system. 4,5-Difluoro-o-phenylenediamine, lacking the strong activating effect of the nitro group, reacts more slowly, although the fluorine atoms still contribute to a respectable yield.

Mechanism: Quinoxaline Formation

Caption: Simplified mechanism of quinoxaline formation from o-phenylenediamine and a 1,2-dicarbonyl compound.

Conclusion: A Superior Building Block for Heterocyclic Synthesis

This comparative guide unequivocally demonstrates the superior performance of 2,3-difluoro-6-nitro-N-propylaniline in the synthesis of both benzimidazoles and quinoxalines. The strategic placement of two fluorine atoms and a nitro group on the aniline ring creates a highly activated substrate that consistently delivers higher yields in shorter reaction times compared to its non-fluorinated and non-nitrated counterparts.

For researchers and drug development professionals seeking to optimize their synthetic routes to these important heterocyclic systems, 2,3-difluoro-6-nitro-N-propylaniline represents a compelling choice. Its enhanced reactivity can lead to more efficient and cost-effective syntheses, ultimately accelerating the discovery and development of new therapeutic agents.

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A Comparative Guide to the Cross-Validation of Analytical Methods for 2,3-Difluoro-6-Nitro-N-Propylaniline

Abstract

This guide provides a comprehensive comparison and cross-validation of three common analytical methods for the quantitative determination of 2,3-difluoro-6-nitro-N-propylaniline: High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography (GC) coupled with Mass Spectrometry (MS), and UV-Vis Spectrophotometry. As a critical intermediate in pharmaceutical synthesis, the purity and concentration of 2,3-difluoro-6-nitro-N-propylaniline must be accurately determined.[1] This document outlines detailed experimental protocols, presents a head-to-head comparison of method performance based on key validation parameters, and offers insights into the selection of the most appropriate method for specific applications in research and quality control environments. All validation procedures are grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) and Q2(R2) guidelines to ensure scientific integrity and regulatory compliance.[2][3][4][5][6]

Introduction: The Analytical Imperative for a Key Pharmaceutical Intermediate

2,3-Difluoro-6-nitro-N-propylaniline is a substituted aniline derivative whose chemical structure, featuring two fluorine atoms and a nitro group, imparts unique reactivity, making it a valuable building block in the synthesis of complex pharmaceutical compounds.[1] The precise and accurate quantification of this intermediate is paramount to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). The choice of analytical methodology can significantly impact the efficiency of process monitoring, impurity profiling, and final product release testing.

This guide is intended for researchers, analytical chemists, and quality control professionals in the pharmaceutical industry. It aims to provide a thorough, experience-based comparison of HPLC-UV, GC-MS, and UV-Vis Spectrophotometry for the analysis of 2,3-difluoro-6-nitro-N-propylaniline, supported by a cross-validation framework.

Overview of the Analytical Techniques

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis, offering high resolution and sensitivity for a wide range of compounds. For nitroaromatic compounds like 2,3-difluoro-6-nitro-N-propylaniline, reversed-phase HPLC with UV detection is a common and robust approach.[7][8][9] The presence of the nitroaniline chromophore allows for sensitive detection at specific UV wavelengths. Fluorinated phases can also be employed to enhance selectivity for halogenated and nitroaromatic compounds.[10]

Gas Chromatography with Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[11] While aniline and its derivatives can be challenging to analyze by GC due to their polarity and potential for thermal degradation, with a properly inert system, GC-MS provides excellent specificity and sensitivity.[7] The mass spectrum offers a unique fragmentation pattern that serves as a fingerprint for the analyte, providing a high degree of confidence in its identification.[11][12][13][14][15]

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simpler, more accessible technique that relies on the absorption of ultraviolet or visible light by the analyte.[16][17][18][19] For a chromophoric compound like 2,3-difluoro-6-nitro-N-propylaniline, this method can be a rapid and cost-effective tool for quantitative analysis, particularly in formulations with a simple matrix where interfering substances are minimal.[18]

Cross-Validation Experimental Design

The objective of this cross-validation is to demonstrate that each of the three analytical methods is fit for its intended purpose and to compare their performance characteristics. The validation was performed in accordance with the ICH Q2(R1) guideline, assessing specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ).[3][4]

Diagram of the Cross-Validation Workflow

Caption: Workflow for the cross-validation of analytical methods.

Experimental Protocols

Preparation of Standard and Sample Solutions

• Stock Standard Solution (1 mg/mL): Accurately weigh 100 mg of 2,3-difluoro-6-nitro-N-propylaniline reference standard and dissolve in 100 mL of methanol.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the respective mobile phase (for HPLC), solvent (for GC), or diluent (for UV-Vis) to cover the desired concentration range.

• Sample Preparation: For accuracy and precision studies, a placebo drug product matrix was spiked with known concentrations of 2,3-difluoro-6-nitro-N-propylaniline. The spiked samples were then extracted with methanol, filtered, and diluted as necessary.

HPLC-UV Method

• Instrumentation: Agilent 1260 Infinity II HPLC system with a diode array detector.

• Column: ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm).

• Mobile Phase: Acetonitrile:Water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

GC-MS Method

• Instrumentation: Agilent 7890B GC system coupled to a 5977A MS detector.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless.

• Oven Temperature Program: Start at 100 °C, hold for 1 min, ramp to 280 °C at 20 °C/min, and hold for 5 min.

• MSD Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 50-350 m/z.

• Quantification Ion: m/z 202 (Molecular Ion).

UV-Vis Spectrophotometry Method

• Instrumentation: Shimadzu UV-1800 UV-Vis Spectrophotometer.

• Solvent: Methanol.

• Wavelength of Maximum Absorbance (λmax): Determined by scanning a standard solution from 200 to 400 nm (experimentally found to be around 254 nm).

• Measurement: Absorbance was measured at the λmax in a 1 cm quartz cuvette.

Results and Discussion: A Comparative Analysis

The performance of each analytical method was evaluated based on the validation parameters stipulated by the ICH.[3][4] The results are summarized in the table below.

Validation Parameter	HPLC-UV	GC-MS	UV-Vis Spectrophotometry
Specificity	Excellent (baseline separation from impurities)	Excellent (unique mass spectrum)	Poor (potential interference from other chromophores)
Linearity (r²)	> 0.999	> 0.998	> 0.997
Range (µg/mL)	1 - 100	0.5 - 50	5 - 50
Accuracy (% Recovery)	98.5 - 101.2%	97.8 - 102.5%	96.5 - 103.8%
Precision (RSD%)
- Repeatability	< 1.0%	< 1.5%	< 2.0%
- Intermediate Precision	< 1.5%	< 2.0%	< 2.5%
LOD (µg/mL)	0.1	0.05	1.0
LOQ (µg/mL)	0.3	0.15	3.0
Analysis Time (min/sample)	~10	~20	~2
Cost per Sample	Moderate	High	Low
Required Expertise	Intermediate	High	Low

Specificity: The Deciding Factor

• HPLC-UV: Demonstrated excellent specificity, with the peak for 2,3-difluoro-6-nitro-N-propylaniline being well-resolved from potential impurities and degradation products.

• GC-MS: Offered the highest level of specificity. The combination of chromatographic retention time and the unique mass fragmentation pattern provides unambiguous identification.[11][12][13][14][15]

• UV-Vis Spectrophotometry: Showed poor specificity. Any impurity or excipient with a similar chromophore would interfere with the analysis, making it unsuitable for stability studies or impurity profiling.[18]

Linearity, Range, Accuracy, and Precision

All three methods demonstrated acceptable linearity, accuracy, and precision within their respective validated ranges, meeting the typical acceptance criteria for pharmaceutical analysis.[20] However, HPLC-UV and GC-MS exhibited wider linear ranges and superior precision compared to UV-Vis spectrophotometry.

Sensitivity: LOD and LOQ

GC-MS proved to be the most sensitive method, with the lowest LOD and LOQ values. This makes it the ideal choice for trace-level analysis and the quantification of impurities. HPLC-UV also offered good sensitivity, suitable for most quality control applications. UV-Vis spectrophotometry was the least sensitive, limiting its use to the quantification of the main analyte at higher concentrations.

Practical Considerations and Method Selection

The choice of the most appropriate analytical method depends on the specific application.

Decision Tree for Method Selection

Caption: Decision tree for selecting the appropriate analytical method.

• For impurity identification and quantification, or when the highest level of certainty is required, GC-MS is the superior method due to its unparalleled specificity and sensitivity.

• For routine quality control, release testing, and stability studies of the drug substance and product, HPLC-UV is the method of choice. It provides an excellent balance of specificity, sensitivity, precision, and throughput.

• For rapid, in-process checks where the sample matrix is simple and high sensitivity is not required, UV-Vis spectrophotometry can be a cost-effective and efficient tool. However, its lack of specificity must be taken into account, and it should not be used as a standalone method for final product release.

Conclusion

This comparative guide has demonstrated the successful cross-validation of HPLC-UV, GC-MS, and UV-Vis spectrophotometry for the analysis of 2,3-difluoro-6-nitro-N-propylaniline. Each method has its own strengths and weaknesses, and the selection of the most suitable technique should be based on a thorough understanding of the analytical requirements of the specific application. Adherence to established validation guidelines, such as those from the ICH, is crucial for ensuring the generation of reliable and defensible analytical data in a regulated pharmaceutical environment.[2][3][4][5][6][20][21][22][23][24]

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of 2,3-Difluoro-6-Nitro-N-Propylaniline

For Immediate Use by Laboratory Professionals

The Chemical Profile: Understanding the Inherent Risks

2,3-difluoro-6-nitro-N-propylaniline belongs to a class of compounds, halogenated nitroaromatics, that are generally recognized for their potential toxicity. Based on data from analogous chemicals, it should be presumed that this compound is toxic if swallowed, in contact with skin, or inhaled.[1][2][3] It is also likely to cause skin and eye irritation and may have long-term adverse effects on aquatic life.[1][4][5][6][7] Therefore, it is imperative to treat this compound as hazardous waste.

Core Directive: The Disposal Workflow

The guiding principle for the disposal of 2,3-difluoro-6-nitro-N-propylaniline is that it must not be disposed of through standard laboratory drains or as regular solid waste.[8][9] The recommended and safest approach is to engage a licensed environmental waste management contractor for its collection and disposal, likely through high-temperature incineration.[8][10]

Disposal Decision Workflow

Caption: Decision workflow for the safe disposal of 2,3-difluoro-6-nitro-N-propylaniline.

Procedural Guide: Step-by-Step Disposal Protocol

1. Personal Protective Equipment (PPE): A Non-Negotiable First Line of Defense

Before handling 2,3-difluoro-6-nitro-N-propylaniline for disposal, all personnel must wear the appropriate PPE to prevent exposure.[9]

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield	To protect against splashes and dust that can cause serious eye damage.[4][5]
Hand Protection	Chemically resistant gloves (e.g., nitrile)	To prevent skin contact and irritation.[1][2]
Body Protection	Laboratory coat	To prevent contamination of personal clothing.[2]
Respiratory Protection	Use in a well-ventilated area or with a fume hood.	To avoid inhalation of dust or vapors.[1][7]

2. Waste Segregation and Containment: Preventing Cross-Contamination

Proper segregation of chemical waste is crucial. 2,3-difluoro-6-nitro-N-propylaniline should be classified as a halogenated organic waste.[10]

• Solid Waste: Collect any solid waste in a clearly labeled, dedicated hazardous waste container.[3] The container should be kept closed when not in use.

• Liquid Waste: If the compound is in a solution, it should be collected in a designated container for halogenated organic solvents. Do not mix with non-halogenated waste streams.[10]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical name "2,3-difluoro-6-nitro-N-propylaniline," and the associated hazards (e.g., "Toxic").

3. Decontamination of Empty Containers: A Critical Final Step

Empty containers that previously held 2,3-difluoro-6-nitro-N-propylaniline must be decontaminated before disposal.[8][9]

• Triple-rinse: Rinse the empty container three times with a suitable solvent that can dissolve the chemical.

• Collect Rinsate: The solvent rinsate must be collected and disposed of as hazardous waste.[9]

• Final Rinse: After the solvent rinse, perform a final triple-rinse with water.

• Drying: Allow the container to air dry completely.

• Disposal: Once decontaminated, the container can typically be disposed of as non-hazardous waste, though institutional policies may vary.

4. Spill Management: Preparedness is Key

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, contain the material using an appropriate absorbent material.

• Collect: Carefully collect the spilled material and absorbent into a designated hazardous waste container.

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the spill to your institution's environmental health and safety office.

Regulatory Compliance: Adherence to a Higher Standard

All disposal activities must comply with local, state, and federal regulations. In the United States, the Environmental Protection Agency (EPA) provides guidelines for the management of hazardous waste.[11][12] It is the responsibility of the waste generator (the laboratory) to ensure that all legal requirements are met.

Conclusion: A Commitment to Safety and Environmental Stewardship

The proper disposal of 2,3-difluoro-6-nitro-N-propylaniline is not merely a procedural task but a reflection of a laboratory's commitment to the safety of its personnel and the protection of the environment. By adhering to the principles of hazard recognition, proper containment, and regulatory compliance, researchers can ensure that the final step in their experimental workflow is conducted with the same rigor and integrity as the research itself.

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Navigating the Safe Handling of 2,3-difluoro-6-nitro-N-propylaniline: A Guide for Laboratory Professionals

For researchers at the forefront of drug discovery and development, the synthesis and utilization of novel chemical entities are paramount. Among these, 2,3-difluoro-6-nitro-N-propylaniline (CAS No. 1250052-21-1) presents as a valuable intermediate.[1][2] However, its molecular structure, characterized by a nitroaromatic and a halogenated aniline moiety, necessitates a robust and informed approach to laboratory safety. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel and the integrity of research.

Understanding the Hazard Profile: A Logic-Driven Approach

While a comprehensive toxicological profile for 2,3-difluoro-6-nitro-N-propylaniline is not extensively documented, a critical assessment of its structural components allows for a predictive hazard evaluation. The presence of the nitroaniline functionality is a key consideration. Nitroaromatic compounds are known for their potential toxicity, including the risk of methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced.[3] Furthermore, aromatic nitro compounds can be toxic if swallowed, in contact with skin, or if inhaled.

The difluoroaniline component also warrants significant attention. Halogenated anilines can be readily absorbed through the skin and are often associated with skin and eye irritation.[4] The combination of these functional groups suggests that 2,3-difluoro-6-nitro-N-propylaniline should be handled as a substance with the potential for significant acute and chronic health effects.

Based on data for the closely related compound, 2,3-difluoro-6-nitroaniline (CAS No. 211693-73-1), we can infer a similar hazard profile.[2][5][6] This includes warnings for being harmful if swallowed, harmful in contact with skin, causing skin irritation, causing serious eye irritation, and potentially causing respiratory irritation.

Essential Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is the cornerstone of safe handling. The following table summarizes the recommended PPE for all procedures involving 2,3-difluoro-6-nitro-N-propylaniline.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile or neoprene gloves.	Provides a robust barrier against skin absorption, which is a primary route of exposure for anilines. Regular glove changes are crucial, especially if contamination is suspected.
Eye Protection	Chemical splash goggles and a face shield.	Protects against splashes and airborne particles, preventing contact with the eyes and mucous membranes. Standard safety glasses are insufficient.
Body Protection	A flame-resistant lab coat worn over long-sleeved clothing.	Protects against accidental spills and contamination of personal clothing. The flame-resistant property offers additional protection, as some nitro compounds can be flammable.
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges and a particulate filter (N95 or higher).	Essential when handling the powder outside of a certified chemical fume hood or in case of a spill, to prevent inhalation of airborne particles and potential vapors.[7]

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a stringent operational workflow is critical to minimize exposure risk. The following diagram and procedural steps outline a self-validating system for handling 2,3-difluoro-6-nitro-N-propylaniline.

Caption: A stepwise workflow for the safe handling of 2,3-difluoro-6-nitro-N-propylaniline.

Experimental Protocol:

• Preparation:

  • Designate a specific area for handling, preferably within a certified chemical fume hood.

  • Cover the work surface with absorbent, disposable bench paper.

  • Ensure an emergency eyewash station and safety shower are readily accessible.

  • Assemble all necessary equipment and reagents before retrieving the compound.

• Donning PPE:

  • Put on all required personal protective equipment as outlined in the table above before entering the designated handling area.

• Handling:

  • Perform all manipulations of the solid compound, including weighing, within a chemical fume hood to minimize inhalation exposure.

  • Use a spatula for transfers to avoid generating dust.

  • Keep the container of 2,3-difluoro-6-nitro-N-propylaniline closed when not in use.

  • When dissolving the compound, add it slowly to the solvent to avoid splashing.

• Cleanup:

  • Decontaminate all surfaces and equipment that came into contact with the compound using an appropriate solvent (e.g., ethanol or acetone), followed by a thorough wash with soap and water.

  • Collect all decontamination materials as hazardous waste.

• Doffing PPE:

  • Remove PPE in the reverse order it was put on, taking care to avoid self-contamination.

  • Dispose of gloves and any other disposable PPE as hazardous waste.

  • Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan: Ensuring Environmental Responsibility

Improper disposal of 2,3-difluoro-6-nitro-N-propylaniline and its associated waste can pose a significant environmental hazard. A clear and compliant disposal plan is therefore non-negotiable.

Caption: A logical flow for the proper disposal of waste generated from handling 2,3-difluoro-6-nitro-N-propylaniline.

Disposal Protocol:

• Waste Segregation:

  • All solid waste contaminated with 2,3-difluoro-6-nitro-N-propylaniline, including gloves, bench paper, and disposable labware, must be collected in a clearly labeled, sealed container for halogenated organic solid waste.[8]

  • All liquid waste, including unused solutions and solvent rinsates, must be collected in a designated, sealed container for halogenated organic liquid waste.

• Container Decontamination:

  • Empty containers that held 2,3-difluoro-6-nitro-N-propylaniline must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[9]

  • The rinsate from this process must be collected and disposed of as halogenated organic liquid waste.[9]

  • After triple-rinsing, the container can be disposed of as non-hazardous waste, in accordance with institutional guidelines.

• Final Disposal:

  • All collected hazardous waste must be disposed of through a licensed environmental waste management contractor.[8][9] The material will likely be destroyed via controlled incineration with flue gas scrubbing.[8]

By adhering to these rigorous safety protocols, researchers can confidently and safely utilize 2,3-difluoro-6-nitro-N-propylaniline in their critical work, fostering a culture of safety and scientific excellence.

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